Fmoc-Lys(2-Cl-Z)-OH

• CAS: 133970-31-7

Core Science & Biosynthesis

Fmoc-Lys(2-Cl-Z)-OH CAS number

An In-depth Technical Guide to Fmoc-Lys(2-Cl-Z)-OH: A Cornerstone for Advanced Peptide Synthesis

Introduction

In the intricate field of synthetic peptide chemistry, the success of a synthesis hinges on the precise and strategic use of protected amino acids. Among these critical building blocks is Nα-Fmoc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine, commonly abbreviated as Fmoc-Lys(2-Cl-Z)-OH. This derivative of lysine is indispensable for researchers and drug development professionals engaged in Solid-Phase Peptide Synthesis (SPPS), particularly when constructing complex peptides, peptidomimetics, and bioconjugates.[1][2]

The primary function of Fmoc-Lys(2-Cl-Z)-OH is to introduce a lysine residue into a growing peptide chain while its side-chain (ε-amino group) is masked by the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group. This guide, written from the perspective of a senior application scientist, delves into the core properties, strategic applications, and detailed methodologies associated with this reagent. We will explore the causality behind its design, the protocols that ensure its effective use, and the analytical methods required to validate its incorporation.

The L-isomer of this compound, which is the focus of this guide, is identified by the CAS Number 133970-31-7 .[3][4][5][6][7] It is important to note that the D-isomer, used for synthesizing peptides with non-natural stereochemistry, has a distinct CAS Number: 1393687-43-8.[1][2]

Physicochemical and Structural Properties

The utility of Fmoc-Lys(2-Cl-Z)-OH is a direct result of its unique chemical architecture. The molecule consists of three key components: the base-labile Nα-Fmoc group for temporary protection during peptide chain elongation, the core L-lysine structure, and the robust Nε-2-Cl-Z group for semi-permanent side-chain protection.

The electron-withdrawing chlorine atom on the benzyl ring of the 2-Cl-Z group enhances its stability towards acids compared to the standard benzyloxycarbonyl (Z) group.[8][9] This increased acid resistance is a crucial feature, preventing premature deprotection during intermediate steps of certain synthetic strategies.

Table 1: Key Physicochemical Properties of Fmoc-Lys(2-Cl-Z)-OH

Property	Value	Source(s)
CAS Number	133970-31-7	[3][4][6][7]
Molecular Formula	C₂₉H₂₉ClN₂O₆	[3][4]
Molecular Weight	537.01 g/mol	[4][5][6]
Appearance	White to off-white solid/powder	[1]
Purity (Typical)	≥98% (by HPLC)	[1][4][5][6]
Storage Temperature	2-8°C, sealed in dry conditions	[4]
Synonyms	Nα-Fmoc-Nε-(2-chlorobenzyloxycarbonyl)-L-lysine	[4][10]

The Principle of Orthogonality: The 2-Cl-Z Advantage

The cornerstone of modern peptide synthesis is the concept of orthogonal protection, which allows for the selective removal of one type of protecting group in the presence of others. Fmoc-Lys(2-Cl-Z)-OH is a perfect embodiment of this principle. The Nα-Fmoc group is labile to basic conditions (e.g., piperidine), while the Nε-2-Cl-Z group is stable to base but can be removed by strong acid or catalytic hydrogenation.[3][9][11]

This orthogonality ensures that during the iterative cycles of peptide elongation, only the N-terminal Fmoc group is removed to allow for the coupling of the next amino acid, leaving the lysine side-chain functionality safely masked.

Caption: Orthogonal protection strategy using Fmoc-Lys(2-Cl-Z)-OH.

Experimental Protocols: Application in Fmoc-SPPS

The following protocols represent a self-validating system for the incorporation and subsequent deprotection of a lysine residue using Fmoc-Lys(2-Cl-Z)-OH.

Protocol 1: Standard Coupling Cycle

This workflow details the incorporation of Fmoc-Lys(2-Cl-Z)-OH onto a resin-bound peptide chain with a free N-terminal amine.

• Resin Swelling: Swell the peptide-resin (1.0 eq) in dimethylformamide (DMF) for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes. Drain, and repeat with a fresh solution for 10-15 minutes to ensure complete removal of the N-terminal Fmoc group from the preceding amino acid.[12]

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine. A positive Kaiser test (ninhydrin test) should confirm the presence of a free primary amine.

• Amino Acid Activation: In a separate vessel, pre-activate Fmoc-Lys(2-Cl-Z)-OH (3-4 eq) with an activating agent like HBTU (3-4 eq) and a base such as diisopropylethylamine (DIPEA) (6-8 eq) in DMF for 2-5 minutes.

• Coupling Reaction: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature for 1-2 hours.

• Post-Coupling Wash: Wash the resin with DMF (3-5 times) followed by dichloromethane (DCM) (3-5 times).

• Validation: Perform a Kaiser test. A negative result (yellow beads) indicates a successful and complete coupling reaction.

Caption: A typical coupling cycle in Solid-Phase Peptide Synthesis (SPPS).

Protocol 2: Cleavage and 2-Cl-Z Group Removal

Once the peptide synthesis is complete, the final step is to cleave the peptide from the resin and remove all side-chain protecting groups, including the 2-Cl-Z group.

Method A: Strong Acidolysis (TFA Cleavage Cocktail)

This is the most common method for peptides synthesized on standard acid-labile resins (e.g., Rink Amide, Wang).

• Preparation: Wash the dried peptide-resin with DCM and dry it under a high vacuum for at least 4 hours.

• Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A standard cocktail is Reagent K (TFA/water/phenol/thioanisole/EDT, 82.5:5:5:5:2.5 v/v). For simpler peptides without sensitive residues like Cys, Met, or Trp, a mixture of TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v) may suffice.

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-4 hours. The 2-Cl-Z group is efficiently cleaved under these conditions.

• Peptide Precipitation: Filter the resin and collect the TFA filtrate. Reduce the volume of the filtrate with a stream of nitrogen and precipitate the crude peptide by adding it to cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash 2-3 times. Dry the resulting peptide pellet under vacuum.

Method B: Catalytic Hydrogenolysis

This method offers an orthogonal route for deprotection and is useful if other acid-labile groups must remain intact. It is less common in standard Fmoc-SPPS but is a valid chemical strategy.[3][11]

• Peptide Dissolution: Dissolve the protected peptide (cleaved from the resin if necessary) in a suitable solvent like 10% aqueous formic acid in methanol.[11]

• Catalyst Addition: Add a Palladium catalyst, such as 5-10% Pd on carbon (Pd/C), at a mass roughly equal to the peptide.[11]

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by HPLC or TLC.

• Catalyst Removal: Once the reaction is complete, filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent in vacuo to obtain the deprotected peptide.[11]

Analytical Characterization

Robust analytical methods are essential for quality control of both the starting material and the final synthesized peptide.

Table 2: Key Analytical Techniques

Technique	Purpose	Key Insights
Reversed-Phase HPLC (RP-HPLC)	Purity assessment of Fmoc-Lys(2-Cl-Z)-OH and the final peptide.	Provides quantitative purity data based on peak area percentage. A high-purity sample shows a single major peak.[13]
Mass Spectrometry (MS)	Molecular weight confirmation.	Verifies the identity of the starting material and confirms the successful synthesis of the target peptide by matching the observed mass-to-charge ratio with the calculated value.[13]
NMR Spectroscopy	Structural elucidation.	Provides detailed structural information, confirming the correct connectivity of atoms and the presence of protecting groups.[13][14]

Safety and Handling

As a fine chemical, Fmoc-Lys(2-Cl-Z)-OH requires careful handling in a laboratory setting.

• Hazards: The compound is classified with GHS hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[4]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling the solid powder or its solutions.[15][16]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust. Avoid generating dust during weighing and transfer.[15][16]

• Storage: Store the container tightly closed in a dry, cool (2-8°C), and well-ventilated place.[4]

Conclusion

Fmoc-Lys(2-Cl-Z)-OH is more than just a reagent; it is a sophisticated tool that enables the precise chemical synthesis of complex peptides. Its value lies in the robust and reliable protection afforded by the 2-Cl-Z group, which is fully orthogonal to the base-labile Fmoc group. Understanding its chemical principles, applying validated protocols for its use, and employing rigorous analytical oversight are paramount for any research, development, or manufacturing process involving synthetic peptides. This guide provides the foundational knowledge and practical methodologies to leverage the full potential of this critical building block, paving the way for innovations in drug discovery and biomedical research.

References

• Aapptec Peptides. Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. [Link]

• Peptides International. Fmoc-Lys(2-Cl-Z)-OH [133970-31-7]. [Link]

• P3 BioSystems. Fmoc-Lys(2-Cl-Z)-OH. [Link]

• Biorunstar. Fmoc-Lys-(2-Cl-Z)-OH. [Link]

• CEM Corporation. Safety Data Sheet Fmoc-Lys(Fmoc)-OH. [Link]

• RayBiotech. Fmoc-Lys(2-Cl-Z)-OH. [Link]

• Nowick Laboratory, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis. [Link]

• Carl ROTH. Safety Data Sheet: Fmoc-L-Lysine. [Link]

• Frolov, A., et al. (2014). Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. Amino Acids, 46(9), 2239-2247. [Link]

• ACS Omega. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. jk-sci.com [jk-sci.com]
• 3. peptide.com [peptide.com]
• 4. Fmoc-Lys(2-Cl-Z)-OH | 133970-31-7 [sigmaaldrich.com]
• 5. Fmoc-Lys(2-Cl-Z)-OH | 133970-31-7 [sigmaaldrich.com]
• 6. cy.biorunstar.com [cy.biorunstar.com]
• 7. 133970-31-7|Fmoc-Lys(2-Cl-Z)-OH|BLD Pharm [bldpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 10. Fmoc-Lys(2-Cl-Z)-OH, 133970-31-7, Fmoc Amino Acids, P3 BioSystems [p3bio.com]
• 11. peptide.com [peptide.com]
• 12. chem.uci.edu [chem.uci.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 16. Fmoc-Lys(Boc)-OH - Safety Data Sheet [chemicalbook.com]

Technical Whitepaper: Solvation Dynamics and Orthogonal Coupling Protocols for Fmoc-Lys(2-Cl-Z)-OH in N,N-Dimethylformamide (DMF)

Executive Summary

In the landscape of Solid-Phase Peptide Synthesis (SPPS), the precise control of amino acid solubility and coupling efficiency dictates the purity of the final peptide sequence. Fmoc-Lys(2-Cl-Z)-OH is a highly specialized, orthogonally protected lysine derivative critical for synthesizing complex, branched, or cyclized peptides. This whitepaper provides an in-depth mechanistic guide on the solvation dynamics of Fmoc-Lys(2-Cl-Z)-OH in N,N-Dimethylformamide (DMF) [1], establishing self-validating experimental protocols for researchers and drug development professionals.

Physicochemical Profiling & Structural Rationale

Lysine presents a unique challenge in peptide synthesis due to its highly nucleophilic ε-amino group. To prevent unwanted branching during chain elongation, this side chain must be completely masked.

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is strategically chosen over the standard tert-butyloxycarbonyl (Boc) group when synthesizing complex peptides that require multiple orthogonal deprotection steps. The electron-withdrawing chlorine atom on the aromatic ring significantly decreases the electron density of the urethane linkage, increasing its stability against trifluoroacetic acid (TFA). This ensures the ε-amine remains protected during the repeated TFA treatments used to cleave Boc or tBu groups. Ultimate removal of the 2-Cl-Z group requires strong anhydrous acids, such as liquid hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).

Quantitative Physicochemical Data

Table 1: Physicochemical Properties of Fmoc-Lys(2-Cl-Z)-OH

Parameter	Specification
Chemical Name	N-α-Fmoc-N-ε-(2-chloro-Z)-L-lysine
CAS Number	133970-31-7
Molecular Formula	C₂₉H₂₉ClN₂O₆
Molecular Weight	537.0 g/mol
Appearance	White to off-white crystalline powder
Melting Point	135 - 140 °C
Solubility in DMF	> 0.5 M (Highly Soluble)

Logical Relationship: Orthogonal Protection Strategy

Understanding the cleavage conditions of the protective groups is paramount for designing a successful synthesis route. The following diagram illustrates the orthogonal stability of the molecule.

Fig 1: Logical relationship of orthogonal protection groups in Fmoc-Lys(2-Cl-Z)-OH.

Solvation Thermodynamics in DMF

DMF is the quintessential solvent for SPPS due to its exceptional physicochemical properties. It is a polar aprotic solvent with a high dielectric constant (ε ≈ 36.7) and a strong dipole moment (3.86 D) [2].

When Fmoc-Lys(2-Cl-Z)-OH is introduced to DMF, the solvent molecules rapidly intercalate into the crystal lattice. The highly polar carbonyl oxygen of DMF acts as a potent hydrogen bond acceptor, interacting with the acidic protons of the amino acid's carboxyl group and urethane NH groups. This disrupts the intermolecular hydrogen bonding of the solid state, driving the thermodynamics of dissolution forward.

Because Fmoc-Lys(2-Cl-Z)-OH has a relatively high molecular weight (537.0 g/mol ) and contains large hydrophobic moieties (the Fmoc fluorenyl ring and the 2-Cl-Z benzyl ring), the hydrophobic effect also plays a role. DMF's methyl groups provide sufficient dispersive interactions to stabilize these bulky aromatic systems, allowing the derivative to easily reach the 0.2 M to 0.5 M concentrations standardly required for efficient coupling kinetics [3].

Experimental Methodology: Self-Validating Solvation Protocol

To ensure high-fidelity peptide synthesis, the preparation of the amino acid solution must be treated as a self-validating system. Any precipitation or incomplete activation will exponentially decrease the yield of the growing peptide chain.

Target: Preparation of 10 mL of a 0.2 M Fmoc-Lys(2-Cl-Z)-OH solution in DMF.

• Gravimetric Quantification (Validation: Calibration Check)

  • Action: Weigh exactly 1.074 g (2.0 mmol) of Fmoc-Lys(2-Cl-Z)-OH on a calibrated analytical balance.

  • Causality: Precise stoichiometry is required to maintain the optimal molar excess (usually 3-5x) relative to the resin loading to drive the reaction to completion.

• Solvent Introduction (Validation: Karl Fischer Titration)

  • Action: Transfer the powder to a clean, dry glass vial. Add 10 mL of anhydrous DMF (Peptide Synthesis Grade).

  • Causality: Anhydrous DMF (<50 ppm H₂O) is critical. Trace moisture will hydrolyze the activated ester intermediate during the subsequent coupling step, leading to irreversible sequence truncation.

• Kinetic Dissolution (Validation: Optical Clarity)

  • Action: Vortex the mixture for 30-60 seconds. If particulates remain, sonicate in a water bath at room temperature for 2 minutes.

  • Causality: Sonication induces acoustic cavitation, providing the localized energy required to overcome the lattice enthalpy of any transient aggregates.

  • Validation Check: Hold the vial against a dark background. The solution must be completely transparent and free of any suspended micro-crystals.

• Activation (Validation: Colorimetric/HPLC Monitoring)

  • Action: Immediately prior to coupling, add the coupling reagents (e.g., 2.0 mmol of DIC and 2.0 mmol of OxymaPure).

  • Causality: Pre-activation converts the stable carboxylic acid into a highly reactive O-acylisourea or active ester, which rapidly acylates the resin-bound amine.

Experimental Workflow Diagram

The following flowchart maps the step-by-step physical workflow, ensuring a standardized approach to solvation and coupling.

Fig 2: Step-by-step experimental workflow for solvating Fmoc-Lys(2-Cl-Z)-OH in DMF.

Troubleshooting and Best Practices

• Storage and Handling: Fmoc-Lys(2-Cl-Z)-OH should be stored at -20 °C to prevent degradation. Before weighing, the vial must be allowed to equilibrate to room temperature in a desiccator. Opening a cold vial exposes the powder to atmospheric condensation, introducing water that will ruin coupling efficiency.

• DMF Degradation: DMF can slowly degrade over time into dimethylamine and formic acid, especially upon exposure to light and moisture. Dimethylamine acts as a weak base and can cause premature, unwanted removal of the Fmoc group [3]. Always utilize fresh, amine-free, and sparged DMF.

Conclusion

The successful incorporation of Fmoc-Lys(2-Cl-Z)-OH into complex peptide sequences relies heavily on understanding its solvation thermodynamics and orthogonal stability. By leveraging the high dipole moment of DMF and adhering to strict, self-validating preparation protocols, researchers can ensure complete dissolution, optimal activation, and high-yield amide bond formation.

References

• MDPI. (2024). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. Molecules. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions. Green Chemistry. Retrieved from[Link]

Mastering Stability: A Technical Guide to the Storage and Handling of Fmoc-Lys(2-Cl-Z)-OH

For Researchers, Scientists, and Drug Development Professionals

In the precise and demanding world of solid-phase peptide synthesis (SPPS), the integrity of each building block is paramount to the success of the final peptide. Fmoc-Lys(2-Cl-Z)-OH, a critical lysine derivative, offers a unique combination of a base-labile α-amino protecting group (Fmoc) and an acid-stable side-chain protecting group (2-Cl-Z). This orthogonality is essential for the synthesis of complex peptides. However, the chemical intricacies of this molecule demand a thorough understanding of its stability and the implementation of rigorous storage and handling protocols. This guide provides an in-depth analysis of the factors influencing the stability of Fmoc-Lys(2-Cl-Z)-OH and offers field-proven recommendations to ensure its optimal performance in your research and development endeavors.

The Chemical Architecture of Fmoc-Lys(2-Cl-Z)-OH: A Duality of Protection

The stability of Fmoc-Lys(2-Cl-Z)-OH is a direct consequence of its molecular structure, which features two distinct protecting groups, each with its own chemical liabilities and strengths.

• The Nα-Fmoc (9-Fluorenylmethoxycarbonyl) Group: This group is the cornerstone of modern SPPS due to its lability under mild basic conditions, typically with a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF). This allows for the iterative deprotection of the N-terminus and subsequent coupling of the next amino acid in the sequence. Conversely, the Fmoc group is stable to acidic conditions, a property that is crucial for the integrity of the peptide during the final cleavage from the resin when acid-labile side-chain protecting groups are employed.

• The Nε-2-Cl-Z (2-Chlorobenzyloxycarbonyl) Group: The 2-Cl-Z group provides robust protection for the ε-amino group of the lysine side chain. The electron-withdrawing nature of the chlorine atom on the benzyl ring enhances the stability of the carbamate linkage to acid compared to the standard benzyloxycarbonyl (Z) group. This increased acid resistance is advantageous in Boc-based SPPS strategies where repeated acid treatments are required for Nα-deprotection. The 2-Cl-Z group is typically removed under strong acidic conditions, such as with hydrogen fluoride (HF), or through catalytic hydrogenolysis.[1][2] This orthogonality to the base-labile Fmoc group is a key feature of this derivative.

Critical Factors Influencing the Stability of Fmoc-Lys(2-Cl-Z)-OH

The long-term stability of solid Fmoc-Lys(2-Cl-Z)-OH is primarily influenced by three environmental factors: temperature, moisture, and light.

Temperature: The Primary Determinant of Shelf Life

As with most complex organic molecules, temperature plays a critical role in the stability of Fmoc-Lys(2-Cl-Z)-OH. Elevated temperatures can provide the activation energy required for various degradation pathways.

Storage Condition	Recommended Temperature	Rationale
Long-Term Storage	-20°C	Minimizes the rate of all potential degradation reactions, ensuring maximum shelf life.[3][4]
Short-Term Storage	2-8°C	Acceptable for routine use and for unopened containers.
Room Temperature	Avoid for extended periods	Increased risk of gradual degradation, particularly in the presence of other detrimental factors.

It is imperative to allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

Moisture: The Hidden Catalyst of Degradation

Fmoc-protected amino acids are susceptible to hydrolysis, and Fmoc-Lys(2-Cl-Z)-OH is no exception. The presence of water can lead to the slow cleavage of the Fmoc group, generating the free amino acid and other impurities.

dot

Caption: Hydrolytic degradation of Fmoc-Lys(2-Cl-Z)-OH.

To mitigate this risk, the following practices are essential:

• Storage in a Dry Environment: Store the compound in a tightly sealed container, preferably in a desiccator containing a suitable drying agent (e.g., silica gel).

• Inert Gas Atmosphere: For long-term storage or for particularly sensitive applications, flushing the container with an inert gas like argon or nitrogen before sealing can displace moisture and oxygen.

Light: A Potential Initiator of Photodegradation

While the solid form is generally more stable than solutions, prolonged exposure to light, particularly UV light, can potentially lead to the degradation of the Fmoc group. Therefore, it is prudent to store the compound in an opaque container or in a dark environment.

Degradation Pathways: Understanding the Chemistry of Instability

A proactive approach to maintaining the integrity of Fmoc-Lys(2-Cl-Z)-OH involves understanding its potential degradation pathways.

Base-Catalyzed Degradation of the Fmoc Group

The primary and intended degradation pathway for the Fmoc group is its removal by a base. However, unintentional exposure to basic conditions can lead to premature deprotection.

dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. apexbt.com [apexbt.com]
• 4. raybiotech.com [raybiotech.com]

Comprehensive Spectroscopic Characterization of Fmoc-Lys(2-Cl-Z)-OH: A Technical Guide for SPPS Quality Control

Target Audience: Peptide Chemists, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Quality Control Guide

Executive Summary

Fmoc-Lys(2-Cl-Z)-OH (CAS: 133970-31-7) is a highly specialized, orthogonally protected amino acid building block utilized in Solid-Phase Peptide Synthesis (SPPS). The integration of the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group on the

-amine provides unique acid stability profiles crucial for synthesizing complex, branched, or post-translationally modified peptides. This whitepaper establishes the authoritative spectroscopic parameters (HRMS and NMR) required to validate the identity and purity of this compound, detailing the mechanistic causality behind each analytical choice.

Mechanistic Rationale: The 2-Cl-Z Protecting Group

In standard Fmoc/tBu SPPS, side-chain protecting groups are typically removed globally using high concentrations of Trifluoroacetic Acid (TFA). However, certain synthetic strategies—such as on-resin cyclization or the generation of partially protected peptide fragments—require a lysine side-chain protection that survives TFA cleavage .

The standard benzyloxycarbonyl (Z) group is marginally susceptible to repeated TFA exposure. By introducing a strongly electron-withdrawing chlorine atom at the ortho position of the benzyl ring, the intermediate benzyl carbocation formed during acidolysis is severely destabilized via inductive effects. This renders the 2-Cl-Z group completely stable to 100% TFA, requiring highly acidic conditions (e.g., anhydrous HF or TFMSA) or catalytic hydrogenation for final removal. Validating the integrity of both the Fmoc and 2-Cl-Z groups prior to synthesis is therefore a critical quality control gateway.

High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry provides the primary confirmation of the compound's molecular weight and isotopic signature. For Fmoc-Lys(2-Cl-Z)-OH (

), the presence of the chlorine atom provides a built-in diagnostic tool via its natural isotopic distribution ( and ).

HRMS Data Summary

Ion Species	Formula	Theoretical m/z	Expected Isotope Pattern	Diagnostic Significance
[M+H]⁺		537.1787	537.18 (100%), 539.18 (~32%)	Primary molecular ion
[M+Na]⁺		559.1606	559.16 (100%), 561.16 (~32%)	Sodium adduct (suppressed)
Fragment 1		179.0855	N/A	Loss of Fmoc (Fluorenyl cation)

Protocol 1: LC-HRMS Sample Preparation & Acquisition

This protocol is engineered as a self-validating system to ensure ionization efficiency while preventing in-source fragmentation.

• Solubilization: Weigh 1.0 mg of Fmoc-Lys(2-Cl-Z)-OH and dissolve in 1.0 mL of LC-MS grade Acetonitrile/Water (50:50, v/v).

  • Causality: The highly hydrophobic nature of the dual aromatic systems (Fmoc and 2-Cl-Z) requires at least 50% organic solvent to prevent micelle formation or precipitation, ensuring a true molecular solution.

• Dilution & Modifier Addition: Dilute the stock 1:100 in Acetonitrile/Water (50:50) containing exactly 0.1% Formic Acid (FA).

  • Causality: FA acts as an aggressive proton donor, driving the equilibrium entirely toward the [M+H]⁺ ion state. This suppresses complex sodium[M+Na]⁺ adducts that dilute the primary signal and complicate MS/MS fragmentation pathways .

• Acquisition: Inject 2 µL onto a C18 column (2.1 x 50 mm, 1.7 µm) coupled to an ESI-TOF mass spectrometer. Run a rapid gradient (5% to 95% MeCN over 5 mins). Set capillary voltage to 3.5 kV.

• Validation Check: Analyze the isotopic cluster of the [M+H]⁺ peak. The mass difference between the monoisotopic peak (537.18) and the M+2 peak (539.18) must exhibit a strict ~3:1 intensity ratio. This mathematically validates the retention of the single chlorine atom on the Z-group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is utilized to confirm the structural connectivity and rule out regioisomeric impurities. The choice of solvent and acquisition parameters is critical for Fmoc-protected amino acids.

NMR Data Summary (600 MHz, DMSO-d6)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
12.55	br s	1H	Carboxylic acid (-COOH)
7.89	d (J = 7.5 Hz)	2H	Fmoc Ar-H (C4, C5)
7.71	d (J = 7.5 Hz)	2H	Fmoc Ar-H (C1, C8)
7.60	d (J = 8.0 Hz)	1H	-NH (Fmoc carbamate)
7.48 - 7.30	m	8H	Fmoc Ar-H (4H) + 2-Cl-Z Ar-H (4H)
7.25	t (J = 5.5 Hz)	1H	-NH (2-Cl-Z carbamate)
5.10	s	2H	2-Cl-Z Benzyl -CH₂-
4.30 - 4.20	m	3H	Fmoc -CH₂- and Fmoc -CH-
3.90	m	1H	Lysine -CH
2.95	q (J = 6.5 Hz)	2H	Lysine -CH₂
1.70 - 1.25	m	6H	Lysine -CH₂-

Protocol 2: NMR Sample Preparation & Acquisition

• Solvent Selection: Dissolve 15 mg of the compound in 600 µL of anhydrous DMSO-d6 (99.9% D).

  • Causality: Fmoc-amino acids frequently aggregate in non-polar solvents (like CDCl₃) via intermolecular hydrogen bonding between the carbamate NH and carbonyl groups, leading to severe line broadening. DMSO-d6 disrupts these networks, yielding sharp, assignable NH doublets and triplets. Anhydrous conditions are critical to prevent the water peak (3.33 ppm) from obscuring the lysine aliphatic signals .

• Acquisition Parameters: Acquire 16 scans for ¹H NMR with a relaxation delay (D1) of 2.0 seconds.

  • Causality: A 2.0s D1 ensures complete longitudinal relaxation (T1) of all protons. Without this delay, the integration of the slowly relaxing aromatic protons would be artificially low compared to the aliphatic chain.

• Validation Check: Integrate the 2-Cl-Z benzylic -CH₂- singlet at 5.10 ppm against the Fmoc

  -CH multiplet at 4.22 ppm. A strict 2:1 ratio mathematically validates the structural integrity of both protecting groups and confirms no partial deprotection occurred during manufacturing.

Quality Control Workflow

The following logic diagram maps the self-validating spectroscopic pipeline required before Fmoc-Lys(2-Cl-Z)-OH can be released for GMP or research-grade peptide synthesis.

Figure 1: Spectroscopic quality control workflow for Fmoc-Lys(2-Cl-Z)-OH identity validation.

References

• P3 BioSystems. "6-[(2-chlorophenyl)methoxycarbonylamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid Catalog Details." P3 BioSystems. Available at:[Link]

The Theoretical Basis and Mechanistic Imperative of 2-Chlorobenzyloxycarbonyl (2-Cl-Z) Protection in Peptide Synthesis

The Orthogonality Challenge in Boc-SPPS

Solid-Phase Peptide Synthesis (SPPS) requires the precise orchestration of temporary and semi-permanent protecting groups to ensure linear chain elongation without side reactions. In the classical Boc/Bzl strategy, the

-amino group is temporarily protected by the tert-butyloxycarbonyl (Boc) group, which is repetitively removed using 50% trifluoroacetic acid (TFA) in dichloromethane (DCM) 1[1].

Because the

-amino group of Lysine (Lys) is highly nucleophilic, it must be masked throughout the synthesis. The fundamental challenge lies in orthogonality : the side-chain protecting group must exhibit absolute stability against the repetitive TFA treatments used for Boc deprotection, while remaining fully cleavable under the strongly acidic conditions (e.g., anhydrous Hydrogen Fluoride, HF) used for global deprotection at the end of the synthesis 2[2].

The Failure of the Standard Z Group

Historically, the unsubstituted benzyloxycarbonyl (Z) group was utilized for Lysine side-chain protection. However, the Z group is not perfectly orthogonal to Boc removal conditions. It exhibits slight lability to 50% TFA 3[3].

During the synthesis of long peptides, the cumulative exposure to TFA causes premature cleavage of the Z group. This unmasks the

-amine of Lysine, which then acts as a nucleophile in subsequent coupling cycles. The inevitable result is the formation of branched peptide impurities . These side reactions drastically reduce the yield of the target linear peptide and create complex mixtures that are notoriously difficult to purify via Reverse-Phase HPLC 4[4].

Theoretical Basis of 2-Cl-Z Protection: Electronic Modulation

To resolve this vulnerability, researchers engineered the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group. The theoretical basis for its enhanced stability relies on the precise electronic modulation of the benzylic system 5[5].

• Acidolysis Mechanism: The cleavage of carbamate-based protecting groups in acidic media proceeds via an

  -like mechanism. Following the protonation of the carbamate oxygen, the C-O bond cleaves to generate a benzylic carbocation intermediate and a carbamic acid (which subsequently decarboxylates) 6[6].

• The Inductive Effect (-I): The rate of this cleavage is directly proportional to the stability of the transition state leading to the benzylic carbocation. By introducing a highly electronegative chlorine atom at the ortho (2-) position of the aromatic ring, a strong electron-withdrawing inductive effect (-I) is established 6[6].

• Carbocation Destabilization: This -I effect pulls electron density away from the benzylic carbon, significantly destabilizing the developing positive charge. Consequently, the activation energy required for the acidolysis of the 2-Cl-Z group is substantially higher than that of the unsubstituted Z group 6[6].

This electronic tuning ensures the 2-Cl-Z group is completely stable in 50% TFA, yet it remains susceptible to the extreme acidity of anhydrous HF used for final cleavage 1[1].

Mechanistic pathway showing how the 2-Cl substituent destabilizes the carbocation intermediate.

Quantitative Data & Stability Profiles

The following table summarizes the comparative stability of the standard Z group versus the 2-Cl-Z group under various standard synthetic conditions.

Protecting Group	50% TFA / DCM (Boc Removal)	Anhydrous HF (Global Cleavage)	Catalytic Hydrogenolysis (H₂, Pd/C)
Z (Benzyloxycarbonyl)	Slightly Labile (Causes Branching)	Fully Cleaved	Fully Cleaved
2-Cl-Z (2-Chlorobenzyloxycarbonyl)	Highly Stable (No Branching)	Fully Cleaved	Fully Cleaved

Experimental Protocols: A Self-Validating System

To ensure high-fidelity synthesis, the experimental protocols must account for the specific chemical properties of the 2-Cl-Z group. The following methodologies emphasize the causality behind each procedural step.

Protocol 1: Incorporation of Boc-Lys(2-Cl-Z)-OH via In Situ Neutralization

Traditional Boc coupling neutralizes the TFA-amine salt prior to coupling, which can lead to rapid intermolecular aggregation of the peptide-resin. In situ neutralization prevents this by maintaining the protonated state until the exact moment the activated ester is introduced 7[7].

Step-by-Step Methodology:

• Deprotection: Treat the peptide-resin with 50% TFA in DCM for 1 minute, drain, and repeat for 15 minutes to remove the N-terminal Boc group. The 2-Cl-Z group on previously incorporated Lys residues remains fully intact.

• Activation: In a separate vial, dissolve Boc-Lys(2-Cl-Z)-OH (5.0 equivalents relative to resin loading) and HCTU (4.9 equivalents) in minimal N,N-Dimethylformamide (DMF).

• In Situ Neutralization & Coupling: Add N,N-Diisopropylethylamine (DIPEA) (10.0 equivalents) to the activated amino acid solution, then immediately transfer the mixture to the resin. Stir for 15–30 minutes.

• Validation: Perform a quantitative Ninhydrin (Kaiser) test. A colorless/yellow bead indicates >99.5% coupling efficiency. If blue, repeat the coupling step.

Protocol 2: Global Deprotection and Cleavage using Anhydrous HF

Because the 2-Cl-Z group is engineered to resist acidolysis, its removal requires an extremely strong acid. Anhydrous HF is the standard reagent. However, the cleavage of 2-Cl-Z generates a highly reactive 2-chlorobenzyl carbocation. Without intervention, this electrophile will irreversibly alkylate electron-rich amino acid side chains (e.g., Tyrosine, Tryptophan, Methionine) 3[3].

Step-by-Step Methodology:

• Preparation: Thoroughly dry the peptide-resin under vacuum to remove all traces of DCM or DMF, which can react violently with HF.

• Scavenger Addition: Transfer the resin to a Teflon HF cleavage vessel. Add anisole and p-cresol (typically 5-10% v/v total). Causality: These electron-rich aromatic compounds act as "scavengers," sacrificing themselves to trap the 2-chlorobenzyl carbocations before they can alkylate the peptide.

• HF Condensation: Cool the vessel to -78°C using a dry ice/ethanol bath. Condense anhydrous HF gas into the vessel (approx. 10 mL per gram of resin).

• Cleavage: Warm the vessel to 0°C and stir for 45–60 minutes. This provides sufficient kinetic energy to overcome the high activation barrier of the 2-Cl-Z carbamate bond.

• Isolation: Evaporate the HF rapidly under a high vacuum. Precipitate the fully deprotected peptide by adding cold anhydrous diethyl ether.

• Validation: Centrifuge, wash the pellet with ether, dissolve in aqueous acetonitrile, and analyze via LC-MS to confirm the complete removal of the 2-Cl-Z mass (+168 Da).

Workflow of Boc-SPPS highlighting the orthogonal stability of the 2-Cl-Z group.

References

• Amino Acid-Protecting Groups , Chemical Reviews - ACS Publications. Available at:[Link]

• Peptide Synthesis: Methods and Protocols , DOKUMEN.PUB. Available at: [Link]

Sources

• 1. BOC Protection and Deprotection [bzchemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-Chlorobenzyl chloroformate | 39545-31-8 | Benchchem [benchchem.com]
• 7. dokumen.pub [dokumen.pub]

Protocols & Analytical Methods

Fmoc-Lys(2-Cl-Z)-OH in solid-phase peptide synthesis (SPPS)

Application Note: Advanced Orthogonal Protection Strategies in SPPS Using Fmoc-Lys(2-Cl-Z)-OH

Introduction & Strategic Rationale

In standard Solid-Phase Peptide Synthesis (SPPS) utilizing the Fmoc/tBu strategy, the

-amino group of lysine is routinely protected by a tert-butyloxycarbonyl (Boc) group. While highly efficient for standard linear peptides, the Boc group is globally cleaved by Trifluoroacetic Acid (TFA) simultaneously with the cleavage of the peptide from the resin.

When a synthetic route demands that a lysine side-chain remains protected after global cleavage—such as in the synthesis of partially protected fragments for thioester-mediated condensation, late-stage site-specific conjugation, or complex cyclic peptide architectures—Fmoc-Lys(2-Cl-Z)-OH serves as an indispensable orthogonal building block[1].

The Mechanistic Causality of Acid Stability: The standard benzyloxycarbonyl (Z) protecting group undergoes acidolysis via the protonation of the carbamate oxygen, leading to the formation of a benzyl carbocation and the release of CO₂. By introducing a chlorine atom at the ortho position of the benzyl ring (2-Cl-Z), a strong electron-withdrawing inductive effect (-I effect) is exerted across the aromatic system[2]. This effect severely destabilizes the transition state required to form the benzylic carbocation. Consequently, the rate of acidolysis plummets. While the unsubstituted Z group is susceptible to premature cleavage during extended acid exposure, the 2-Cl-Z group is virtually immune to standard TFA cleavage cocktails[2][3]. Its removal strictly requires "hard" superacids like Trifluoromethanesulfonic Acid (TFMSA), anhydrous Hydrogen Fluoride (HF), or reductive catalytic hydrogenolysis[3][4].

Physicochemical Data & Orthogonality Matrix

To design a self-validating synthetic route, it is critical to understand the exact physicochemical boundaries of your building blocks.

Table 1: Physicochemical Properties of Fmoc-Lys(2-Cl-Z)-OH [1][5][6]

Property	Specification
Chemical Name	N-α-Fmoc-N-ε-(2-chlorobenzyloxycarbonyl)-L-lysine
CAS Number	133970-31-7
Molecular Weight	537.00 g/mol
Molecular Formula	C₂₉H₂₉ClN₂O₆
Appearance	White to off-white powder
Storage	-20°C, desiccated

Table 2: Comparative Orthogonality of Lysine Protecting Groups [3][7]

Protecting Group	Lability / Cleavage Reagent	Stability	Primary Application
Boc	95% TFA (Standard Acid)	Stable to Piperidine	Standard Fmoc SPPS
Mtt	1% TFA (Hyper-Acid Sensitive)	Stable to Piperidine	On-resin selective deprotection
Alloc	Pd(PPh₃)₄ / Phenylsilane	Stable to TFA & Piperidine	Bioorthogonal on-resin cyclization
2-Cl-Z	HF, TFMSA, or H₂/Pd-C	Stable to TFA & Piperidine	Fragment condensation; Off-resin modification

Experimental Workflows & Decision Matrices

The integration of Fmoc-Lys(2-Cl-Z)-OH into an Fmoc-SPPS workflow allows for the isolation of a peptide fragment where only the designated lysine residue remains chemically masked.

Figure 1: Orthogonal SPPS workflow utilizing Fmoc-Lys(2-Cl-Z)-OH for partially protected fragments.

Figure 2: Logical selection matrix for Lysine orthogonal protecting groups in peptide synthesis.

Validated Experimental Protocols

The following protocols are designed as self-validating systems to ensure high-fidelity synthesis and deprotection.

Protocol A: On-Resin Incorporation of Fmoc-Lys(2-Cl-Z)-OH

Despite the slight steric bulk of the 2-Cl-Z group compared to standard Boc protection, it couples highly efficiently using standard carbodiimide chemistry.

• Activation: Dissolve 4.0 equivalents of Fmoc-Lys(2-Cl-Z)-OH and 4.0 eq of Oxyma Pure in minimal DMF. Add 4.0 eq of N,N'-Diisopropylcarbodiimide (DIC).

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

• Self-Validation (Kaiser Test): Wash the resin with DMF and DCM. Perform a Kaiser test. A yellow/colorless result confirms complete acylation. A blue result indicates incomplete coupling; repeat steps 1-2.

Protocol B: Global Cleavage Yielding a Partially Protected Fragment

This step cleaves the peptide from the resin and removes all standard tBu/Trt/Boc groups, leaving the 2-Cl-Z group fully intact[4].

• Preparation: Wash the fully elongated peptide-resin with DCM and dry thoroughly under a vacuum.

• Cleavage Cocktail: Prepare a mixture of 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% H₂O.

  • Causality Note: TIS and water act as nucleophilic scavengers to trap highly reactive tert-butyl carbocations. Because the 2-Cl-Z group does not form a carbocation under these conditions, it remains unaffected.

• Reaction: Add the cocktail to the resin (10 mL per gram of resin) and agitate for 2 hours at room temperature.

• Precipitation: Filter the resin and precipitate the cleaved peptide in cold diethyl ether. Centrifuge and wash the pellet twice with ether.

• Self-Validation (LC-MS): Analyze the crude precipitate. The primary peak must correspond to the theoretical mass of the target peptide + 168.02 Da (the exact mass addition of the 2-Cl-Z moiety).

Protocol C: Solution-Phase Deprotection of the 2-Cl-Z Group (TFMSA Method)

While anhydrous HF is traditional[2], TFMSA is highly preferred in standard laboratories as it avoids the need for specialized PTFE HF-handling apparatus[4].

• Reagent Preparation: Prepare a chilled cocktail of TFMSA / TFA / m-cresol in a 1:9:1 (v/v/v) ratio.

  • Causality Note: TFMSA is a superacid capable of forcing the destabilized 2-chlorobenzyl carbocation formation. m-Cresol is mandatory here; standard TIS is not sufficiently nucleophilic to trap the highly reactive 2-chlorobenzyl cation. The electron-rich aromatic ring of m-cresol undergoes rapid electrophilic aromatic substitution, permanently trapping the cation and preventing the irreversible alkylation of methionine or tyrosine residues[4].

• Reaction: Dissolve the partially protected peptide in the cocktail (approx. 1 mg/mL). Stir at 0°C for 1 hour, then allow it to warm to room temperature for an additional 1 hour.

• Recovery: Precipitate the fully deprotected peptide using cold diethyl ether.

• Self-Validation (LC-MS): LC-MS analysis should confirm the complete loss of the +168.02 Da mass, alongside a shift to an earlier (more hydrophilic) retention time on a C18 reverse-phase column.

References

• Chemical Reviews (ACS Publications). Amino Acid-Protecting Groups. Retrieved from:[Link]

• PubMed (National Institutes of Health). A new practical strategy for the synthesis of long-chain phosphopeptide. Retrieved from:[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A new practical strategy for the synthesis of long-chain phosphopeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fmoc-Lys(2-Cl-Z)-OH | 133970-31-7 [sigmaaldrich.com]
• 6. raybiotech.com [raybiotech.com]
• 7. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]

Application Note: Fmoc-Lys(2-Cl-Z)-OH in the Synthesis of Bioactive Peptides and Complex Architectures

Introduction & Mechanistic Rationale

In the design and synthesis of highly functionalized bioactive peptides, site-specific modifications—such as fluorophore conjugation, macrocyclization, or the assembly of dynamic combinatorial libraries—require rigorous orthogonal protection strategies. Fmoc-Lys(2-Cl-Z)-OH is a specialized amino acid derivative designed to meet these exact needs.

While standard Fmoc Solid-Phase Peptide Synthesis (SPPS) typically employs the Boc (tert-butyloxycarbonyl) group for lysine side-chain protection, Boc is highly labile to Trifluoroacetic acid (TFA). In contrast, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group provides a robust, orthogonal alternative.

The Causality of Chemical Stability: The unsubstituted benzyloxycarbonyl (Z or Cbz) group is generally stable to mild acids, but extended exposure to concentrated TFA can lead to premature, partial cleavage. By introducing an electron-withdrawing chlorine atom at the ortho position of the benzyl ring (2-Cl-Z), the stability of the carbamate linkage is dramatically enhanced. The inductive effect of the chlorine atom destabilizes the transition state required for acid-mediated carbocation formation. Consequently, the 2-Cl-Z group is entirely stable to 95% TFA [1], allowing the peptide to be cleaved from the resin and globally deprotected (removing tBu, Trt, and Boc groups) while leaving the target lysine strictly masked for downstream, solution-phase manipulations.

Physicochemical Properties & Stability Profile

The following table summarizes the critical quantitative and chemical data required for integrating Fmoc-Lys(2-Cl-Z)-OH into automated or manual SPPS workflows.

Property	Specification
Chemical Name	N-α-Fmoc-N-ε-(2-chlorobenzyloxycarbonyl)-L-lysine
CAS Number	133970-31-7
Molecular Formula	C29H29ClN2O6
Molecular Weight	537.0 g/mol
TFA Stability	Highly Stable (Resists 95% TFA for >4 hours)
Piperidine Stability	Highly Stable (Resists 20% Piperidine in DMF)
Cleavage Conditions	H2/Pd-C (Catalytic Hydrogenation), Anhydrous HF, TFMSA

Orthogonal Synthesis Workflow

The true utility of Fmoc-Lys(2-Cl-Z)-OH lies in its ability to survive global resin cleavage, enabling late-stage modifications before final deprotection.

Workflow of orthogonal peptide synthesis utilizing Fmoc-Lys(2-Cl-Z)-OH.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each major step includes a mechanistic rationale and an analytical checkpoint.

Protocol A: Solid-Phase Coupling of Fmoc-Lys(2-Cl-Z)-OH

Rationale: The steric bulk of the 2-Cl-Z group is minimal compared to Trt or Pbf, allowing for standard coupling kinetics. However, to ensure quantitative yield, high-efficiency coupling reagents (HATU) are recommended.

• Preparation: Swell the peptide-resin (e.g., Rink Amide AM) in Dimethylformamide (DMF) for 30 minutes.

• Activation: Dissolve 4.0 equivalents of Fmoc-Lys(2-Cl-Z)-OH and 3.9 equivalents of HATU in minimal DMF. Add 8.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir for 1 minute to allow the active ester to form.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

• Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (5 × 1 min).

• Self-Validation (Checkpoint): Perform a Kaiser Test on a few resin beads. A negative result (yellow beads/solution) confirms the complete absence of free primary amines, validating a >99% coupling efficiency.

Protocol B: Global Cleavage with 2-Cl-Z Preservation

Rationale: Concentrated TFA is used to cleave the peptide from the linker and remove standard protecting groups. Triisopropylsilane (TIS) and water are added as nucleophilic scavengers. They quench the highly reactive tert-butyl and trityl carbocations generated during cleavage, preventing them from re-alkylating the peptide. The 2-Cl-Z group does not generate carbocations under these conditions and remains intact.

• Cocktail Preparation: Prepare a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% H₂O (v/v/v).

• Cleavage: Add the cocktail to the dried resin (approx. 10 mL per gram of resin). Agitate gently for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution into a centrifuge tube containing cold (-20°C) diethyl ether (10× volume of TFA used).

• Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the supernatant, wash the pellet twice with cold ether, and dry under a gentle stream of nitrogen.

• Self-Validation (Checkpoint): Analyze the crude peptide via LC-MS. The target mass must reflect the peptide sequence plus the 2-Cl-Z group (+168.0 Da relative to an unprotected lysine side chain).

Protocol C: Solution-Phase Deprotection via Catalytic Hydrogenation

Rationale: Once downstream solution-phase modifications (e.g., fragment condensation) are complete, the 2-Cl-Z group is removed via palladium-catalyzed hydrogenolysis. Methanol or Acetic Acid is used as the solvent to maintain peptide solubility and provide a slightly acidic environment, which accelerates the reduction of benzyl-based protecting groups.

• Solvation: Dissolve the purified 2-Cl-Z-protected peptide in Methanol or 10% Acetic Acid in Methanol (1–5 mg/mL).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) catalyst (approximately 10–20% w/w relative to the peptide).

• Hydrogenation: Purge the reaction flask with Nitrogen gas for 5 minutes. Introduce Hydrogen gas via a balloon setup. Stir vigorously at room temperature for 2 to 12 hours.

• Filtration: Filter the reaction mixture through a tightly packed Celite pad to remove the Pd/C catalyst. Wash the pad with additional Methanol.

• Self-Validation (Checkpoint): Monitor the reaction via LC-MS. Complete deprotection is validated by a precise mass shift of -168.0 Da (loss of C₈H₆ClO₂). Concentrate the filtrate and lyophilize to obtain the final bioactive peptide.

Field-Proven Insights: Complex Macrocycle Assembly

The strategic use of Fmoc-Lys(2-Cl-Z)-OH is highly prevalent in the synthesis of advanced supramolecular structures. A defining example is found in the work of Roy and Case (2010), who utilized orthogonal protection strategies to synthesize highly engineered peptide building blocks for dynamic combinatorial libraries (DCLs) [2].

In their study of mismatched covalent and noncovalent templating, the researchers synthesized peptides designed to form homodimeric coiled coils. The use of robust, orthogonally protected amino acids like Fmoc-Lys(2-Cl-Z)-OH allows chemists to synthesize such complex monomers with absolute precision. By keeping specific reactive sites masked during the aggressive TFA cleavage step, researchers can ensure that subsequent self-assembly, disulfide exchange, or macrocyclization occurs strictly at the intended functional groups, mimicking the sophisticated assembly pathways found in biological systems.

References

• APExBIO Technology. Fmoc-Lys(2-Cl-Z)-OH - Protected Lysine Derivative for Peptide Synthesis.
• Roy, L., & Case, M. A. (2010). Mismatched Covalent and Noncovalent Templating Leads to Large Coiled Coil-Templated Macrocycles. Journal of the American Chemical Society, 132(26), 8894–8896.

application of Fmoc-Lys(2-Cl-Z)-OH in drug development

Title: Application Note: Strategic Utilization of Fmoc-Lys(2-Cl-Z)-OH in Advanced Peptide Therapeutics and Drug Development

Introduction & Mechanistic Rationale

In the landscape of solid-phase peptide synthesis (SPPS) and peptide-drug conjugate (PDC) development, orthogonal protection strategies are paramount for the site-specific modification of complex biomolecules. Fmoc-Lys(2-Cl-Z)-OH serves as a highly specialized building block when the selective masking of a lysine ε-amino group is required post-synthesis[1].

The dual-protection scheme of Fmoc-Lys(2-Cl-Z)-OH relies on the base-labile α-amino Fmoc (fluorenylmethyloxycarbonyl) group and the highly acid-stable ε-amino 2-Cl-Z (2-chlorobenzyloxycarbonyl) group.

Causality of Chemical Stability: Why choose 2-Cl-Z over the standard Z (benzyloxycarbonyl) group? During the cleavage of carbamate protecting groups via acidolysis, the reaction proceeds through the protonation of the carbonyl oxygen, leading to the formation of a benzyl carbocation. The electron-withdrawing chlorine atom at the ortho position of the aromatic ring significantly destabilizes this transition state[2]. Consequently, the 2-Cl-Z group is virtually impervious to standard 95% Trifluoroacetic Acid (TFA) cleavage cocktails used in Fmoc-SPPS. In contrast, the unsubstituted Z group is susceptible to premature cleavage and "leakage" during extended acid exposure[2]. This enhanced stability allows the peptide to be globally deprotected and cleaved from the resin while the target lysine remains securely masked for downstream orthogonal reactions[3].

Key Applications in Drug Development

• Peptide-Drug Conjugates (PDCs): PDCs require the precise attachment of cytotoxic payloads or pharmacokinetic modifiers (e.g., PEGylation) to specific residues. By incorporating Fmoc-Lys(2-Cl-Z)-OH, chemists can synthesize the peptide, cleave it from the resin, and conjugate a payload to a different, newly exposed reactive site (such as an N-terminal amine or a cysteine thiol). Following this, the 2-Cl-Z group can be removed to restore the lysine's natural charge or to attach a secondary functional group[4].

• Constrained Cyclic Peptides: For head-to-side-chain or side-chain-to-side-chain lactam bridges, Fmoc-Lys(2-Cl-Z)-OH is frequently utilized in specialized orthogonal Fmoc strategies where strong acid (HF) or catalytic hydrogenation is reserved for the final global deprotection step[5].

Quantitative Data & Protecting Group Comparison

To facilitate experimental design, the physical properties and orthogonal cleavage conditions of Fmoc-Lys(2-Cl-Z)-OH are compared against other common lysine derivatives.

Derivative	CAS Number	Molecular Weight	ε-Amine Protecting Group	Cleavage Reagent	Stability Profile
Fmoc-Lys(2-Cl-Z)-OH	133970-31-7	537.00 g/mol	2-Chlorobenzyloxycarbonyl	Anhydrous HF, TFMSA, or H2/Pd-C	Stable to 20% Piperidine; highly stable to 95% TFA[2][6]
Fmoc-Lys(Boc)-OH	71989-26-9	468.54 g/mol	tert-Butyloxycarbonyl	95% TFA	Stable to 20% Piperidine; labile to dilute acid
Fmoc-Lys(Z)-OH	86060-82-4	502.56 g/mol	Benzyloxycarbonyl	HF, H2/Pd-C	Stable to Piperidine; moderate/variable stability in TFA[2]
Fmoc-Lys(Mtt)-OH	167393-62-6	624.77 g/mol	4-Methyltrityl	1-2% TFA in DCM	Stable to Piperidine; labile to very mild acid[3]

Experimental Protocols

The following protocols establish a self-validating system for incorporating and selectively deprotecting Fmoc-Lys(2-Cl-Z)-OH.

Protocol A: Incorporation via Fmoc-SPPS Rationale: Standard coupling conditions apply, as the 2-Cl-Z group does not introduce significant steric hindrance compared to standard Boc protection.

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in N,N-dimethylformamide (DMF) for 20 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Activation & Coupling: Dissolve 0.4 mmol (4 eq) of Fmoc-Lys(2-Cl-Z)-OH and 0.4 mmol of HBTU in minimal DMF. Add 0.8 mmol (8 eq) of N,N-diisopropylethylamine (DIPEA). Pre-activate for 2 minutes, then add to the resin.

• Reaction: Agitate at room temperature for 45–60 minutes.

• Validation: Perform a Kaiser test. A negative result (yellow) indicates complete coupling. Wash with DMF (5 × 1 min).

Protocol B: TFA Cleavage with 2-Cl-Z Retention Rationale: This step removes the peptide from the solid support and strips standard acid-labile groups (Boc, tBu, Trt) while leaving the 2-Cl-Z group completely intact due to its attenuated carbocation transition state[2].

• Cocktail Preparation: Prepare a cleavage cocktail of 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% H2O.

• Cleavage: Add 5 mL of the cocktail per gram of resin. Agitate gently for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution into 40 mL of cold diethyl ether (-20°C) to precipitate the peptide.

• Isolation: Centrifuge at 4000 rpm for 5 minutes. Decant the ether and wash the pellet twice with fresh cold ether. Lyophilize the crude peptide.

Protocol C: Final Deprotection of the 2-Cl-Z Group Expert Caveat: 2-Cl-Z can be removed via strong acid (anhydrous HF) or catalytic hydrogenation[6]. Hydrogenation is preferred for safety and ease of use in standard labs, unless the peptide contains disulfide bonds, which would be irreversibly reduced by H2/Pd-C. If disulfides are present, HF or TFMSA cleavage is mandatory. Hydrogenation Method:

• Solvation: Dissolve the purified Lys(2-Cl-Z)-containing peptide in methanol or 10% acetic acid in methanol (1 mg/mL).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) at 10-20% w/w relative to the peptide.

• Reaction: Purge the reaction vessel with Nitrogen gas (3 cycles). Introduce Hydrogen gas via a balloon or Parr apparatus (30 psi). Stir vigorously at room temperature for 4–12 hours.

• Monitoring: Track the disappearance of the +168 Da (2-Cl-Z mass) adduct via LC-MS.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate the solvent and purify the fully deprotected peptide via RP-HPLC.

Process Visualizations

Workflow for orthogonal peptide synthesis and site-specific conjugation utilizing Fmoc-Lys(2-Cl-Z)-OH.

Orthogonal deprotection logic demonstrating selective unmasking of lysine residues.

References

Sources

• 1. apexbt.com [apexbt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. media.iris-biotech.de [media.iris-biotech.de]
• 4. hahnlab.com [hahnlab.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]

Advanced Bioconjugation Strategies Utilizing Fmoc-Lys(2-Cl-Z)-OH in Solid-Phase Peptide Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Application: Site-specific dual-labeling, branched peptide synthesis, and orthogonal bioconjugation.

Executive Summary & Mechanistic Rationale

The synthesis of complex peptide therapeutics—such as antibody-drug conjugates (ADCs), dual-labeled imaging probes, and branched macrocycles—requires absolute control over site-specific modifications. While standard Fmoc solid-phase peptide synthesis (SPPS) relies on trifluoroacetic acid (TFA) for simultaneous resin cleavage and global side-chain deprotection, this approach strips standard lysine protecting groups (e.g., Boc), leaving multiple reactive primary amines.

To achieve true orthogonality in solution-phase bioconjugation, Fmoc-Lys(2-Cl-Z)-OH [CAS: 133970-31-7] serves as a critical building block[1].

The Causality of Chemical Stability

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is a modified version of the classic Z (carboxybenzyl) protecting group. The strategic placement of an electron-withdrawing chlorine atom at the ortho position of the benzyl ring fundamentally alters its reactivity[2].

• Acid Resistance: The inductive effect of the chlorine atom decreases the basicity of the carbamate oxygen and destabilizes any benzylic carbocation transition state. Consequently, while a standard Boc group is rapidly cleaved by TFA via an

  mechanism, the 2-Cl-Z group is entirely stable to 95% TFA[].

• Orthogonal Cleavage: Because it survives global TFA cleavage, the 2-Cl-Z group keeps the specific lysine side-chain "masked" in solution. It can later be cleanly removed via mild catalytic hydrogenation (

  , Pd/C) or strong anhydrous acids (HF), exposing the -amine for a secondary conjugation event[4].

Orthogonality & Stability Matrix

To design a self-validating synthetic route, researchers must select protecting groups based on their differential cleavage conditions. The table below summarizes the quantitative stability of common Lysine protecting groups.

Protecting Group	Base Stability (20% Piperidine)	Acid Stability (95% TFA)	Primary Cleavage Mechanism	Optimal Use Case
Boc	Highly Stable	Extremely Labile	Acidolysis (95% TFA)	Standard Fmoc-SPPS global deprotection
Mtt / Mmt	Highly Stable	Labile (1-2% TFA)	Mild Acidolysis	On-resin orthogonal deprotection
Alloc	Stable	Stable	Pd(0) / Phenylsilane	On-resin orthogonal deprotection (mild)
Z	Stable	Moderately Stable	HF or /Pd-C	Liquid-phase synthesis / Boc-SPPS
2-Cl-Z	Stable	Highly Stable	HF or /Pd-C	Solution-phase orthogonal dual-labeling

Strategic Workflow Visualization

The following workflow illustrates the sequential, self-validating pipeline for synthesizing a dual-labeled peptide using Fmoc-Lys(2-Cl-Z)-OH.

Workflow for orthogonal dual-labeling using Fmoc-Lys(2-Cl-Z)-OH in peptide synthesis.

Step-by-Step Experimental Protocols

The following protocols establish a self-validating system where each step contains an analytical checkpoint to ensure structural integrity before proceeding.

Protocol A: Peptide Assembly and Global Cleavage

• Synthesis: Assemble the peptide on a Rink Amide resin using standard Fmoc/tBu chemistry. Incorporate Fmoc-Lys(2-Cl-Z)-OH at the desired branching or secondary labeling site.

• N-Terminal Deprotection: Remove the final N-terminal Fmoc group using 20% piperidine in DMF. Wash resin thoroughly with DMF and DCM.

• Global Cleavage: Treat the resin with a cleavage cocktail of TFA/TIS/

  (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution into cold diethyl ether to precipitate the peptide. Centrifuge, wash the pellet twice with ether, and lyophilize.

• Self-Validating Checkpoint: Analyze via LC-MS. The target mass must reflect the fully deprotected peptide plus the intact 2-Cl-Z group (+168.0 Da relative to a free lysine).

Protocol B: Primary Bioconjugation (N-Terminal Modification)

• Solubilization: Dissolve the crude or RP-HPLC purified peptide in anhydrous DMF or a 0.1 M Sodium Phosphate buffer (pH 7.5).

• Conjugation: Add 1.2–1.5 equivalents of the primary label (e.g., PEG-NHS ester or Fluorophore-NHS ester). Stir for 2 hours at room temperature.

• Self-Validating Checkpoint: Perform a Kaiser (ninhydrin) test. Because the lysine

  -amine is masked by 2-Cl-Z, the N-terminus is the only available primary amine. A color shift from blue (positive) to yellow (negative) confirms complete N-terminal capping without cross-reactivity.

Protocol C: Deprotection of 2-Cl-Z via Catalytic Hydrogenation

Note: This step avoids the use of highly toxic anhydrous HF, substituting it with a mild, benchtop-safe reduction[5].

• Preparation: Dissolve the primary conjugate in a 1:1 mixture of Methanol and Water (or DMF if solubility requires).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) at approximately 10-20% w/w relative to the peptide.

• Hydrogenation: Purge the reaction vessel with Nitrogen, then introduce Hydrogen gas via a balloon. Stir vigorously at room temperature for 4–12 hours.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite with Methanol. Concentrate the filtrate under reduced pressure.

• Self-Validating Checkpoint: Analyze via LC-MS. A precise mass shift of -168.0 Da confirms the quantitative removal of the 2-Cl-Z group.

Protocol D: Secondary Bioconjugation (Lysine Modification)

• Reaction: Dissolve the newly freed peptide in a pH 8.0 buffer. Add 1.5–2.0 equivalents of the secondary label (e.g., a maleimide-functionalized payload or a second fluorophore via NHS-ester).

• Purification: Isolate the final dual-labeled conjugate using semi-preparative RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

• Final Validation: Confirm the final structure via High-Resolution Mass Spectrometry (HRMS) and assess purity via analytical HPLC (>95% required for downstream assays).

References

• Roy, L., & Case, M. A. (2010). "Mismatched Covalent and Noncovalent Templating Leads to Large Coiled Coil-Templated Macrocycles." Journal of the American Chemical Society, 132(26), 8894-8896. URL: [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. Issuu [issuu.com]
• 5. peptide.com [peptide.com]

Application Note: Strategic Use of Fmoc-Lys(2-Cl-Z)-OH for the Introduction of Post-Translational Modifications

Abstract

The site-specific introduction of post-translational modifications (PTMs) is a critical technique in chemical biology, enabling the synthesis of complex peptides for research, diagnostics, and therapeutics. The lysine residue, with its primary ε-amino group, is a frequent site for a vast array of PTMs, including acetylation, methylation, ubiquitination, and biotinylation.[1][2] The successful synthesis of such modified peptides hinges on a robust orthogonal protection strategy, allowing for the selective deprotection and modification of a single functional group among many. This guide provides an in-depth technical analysis of Fmoc-Lys(2-Cl-Z)-OH, a lysine derivative featuring the acid-stable 2-chlorobenzyloxycarbonyl (2-Cl-Z) protecting group. We will explore its chemical properties, its strategic role within the landscape of peptide synthesis, and provide detailed protocols for its application, contextualizing its use against more common alternatives for on-resin modifications.

Part 1: Foundational Chemistry of Fmoc-Lys(2-Cl-Z)-OH

Molecular Profile and the Principle of Orthogonality

Fmoc-Lys(2-Cl-Z)-OH is a derivative of L-lysine designed for use in peptide synthesis.[3][4] Its structure incorporates two critical protecting groups, each with distinct chemical labilities—the cornerstone of an orthogonal protection strategy.[5]

• Nα-Fmoc (9-fluorenylmethoxycarbonyl): This group protects the α-amino group. It is base-labile and is quantitatively removed at each step of peptide elongation using a solution of piperidine in DMF.[]

• Nε-2-Cl-Z (2-chlorobenzyloxycarbonyl): This group protects the side-chain ε-amino group. The electron-withdrawing effect of the chlorine atom significantly enhances its stability to acids compared to the standard benzyloxycarbonyl (Z) group.[7][8] It is stable to the basic conditions of Fmoc removal and the moderate acidic conditions (e.g., trifluoroacetic acid, TFA) used for standard peptide cleavage from many resins. Its removal requires very strong acids, such as hydrogen fluoride (HF), or catalytic hydrogenolysis.[9][10]

Caption: Chemical features of Fmoc-Lys(2-Cl-Z)-OH.

This differential stability is fundamental. It allows the peptide chain to be built using Fmoc chemistry while the lysine side chain remains protected. However, the robustness of the 2-Cl-Z group presents both an advantage and a challenge, dictating the specific synthetic strategies for which this building block is best suited.

A Comparative Look at Lysine Side-Chain Protection

The choice of a side-chain protecting group is a critical decision that dictates the entire workflow for introducing a PTM. While Fmoc-Lys(2-Cl-Z)-OH is highly stable, other groups offer milder deprotection pathways, making them more suitable for on-resin modifications.

Caption: Orthogonal cleavage conditions for common lysine protecting groups.

As the diagram illustrates, groups like Mtt, Alloc, and Dde can be removed under conditions that are orthogonal to both the Nα-Fmoc group and the standard TFA-labile side-chain protecting groups (e.g., tBu, Trt) and linker.[11][12] This makes them the preferred choice for most on-resin PTM strategies.

Part 2: Strategic Application in PTM Synthesis

The Primary Role of Fmoc-Lys(2-Cl-Z)-OH

Given its high acid stability, the 2-Cl-Z group is most valuable in scenarios where premature deprotection of the lysine side chain must be avoided at all costs. Its primary applications are:

• Boc-SPPS: In Boc-based solid-phase peptide synthesis, the Nα-Boc group is removed at every cycle with TFA. The 2-Cl-Z group is robust enough to withstand these repeated acid treatments, preventing unwanted side reactions at the lysine ε-amino group.[7][13]

• Convergent/Fragment Synthesis: In the synthesis of very long peptides, protected peptide fragments are often synthesized and then ligated together in solution. Fmoc-Lys(2-Cl-Z)-OH can be used to ensure the lysine side chain remains protected until the final global deprotection step.

• Synthesis of Peptides Requiring Final HF Cleavage: For complex peptides, especially those with multiple disulfide bonds or other challenging features, a final global deprotection with a strong acid like HF is often employed. The 2-Cl-Z group is designed to be removed under these specific conditions.[8][9]

A Feasible (but Complex) Strategy for PTM Introduction in Fmoc-SPPS

While not the standard approach, it is possible to devise a strategy to use Fmoc-Lys(2-Cl-Z)-OH for PTM introduction in an Fmoc-SPPS workflow. This advanced method relies on a solution-phase modification after an initial mild cleavage from the resin.

Caption: A solution-phase strategy for PTM introduction using Fmoc-Lys(2-Cl-Z)-OH.

Causality: This strategy is dictated by the properties of the 2-Cl-Z group. Because it cannot be easily removed on the resin without harsh reagents, the peptide must first be liberated from its solid support. Using a hyper-acid-labile resin like 2-chlorotrityl chloride allows for cleavage under conditions mild enough to leave the 2-Cl-Z and other side-chain protecting groups intact.[14][15] The subsequent selective deprotection and modification must then be performed in solution, which can present challenges with peptide solubility and purification.

Expert Recommendation: For routine, efficient introduction of PTMs, especially on solid support, researchers should opt for lysine derivatives with more conveniently orthogonal protecting groups like Fmoc-Lys(Mtt)-OH , Fmoc-Lys(Dde)-OH , or Fmoc-Lys(Alloc)-OH .[16][17] The protocols in the following section will demonstrate the general workflow for on-resin modification using these more conventional approaches as a model.

Part 3: Experimental Protocols

These protocols provide a validated framework for peptide synthesis and modification. For clarity and to demonstrate best practices, Protocol 2 describes the selective deprotection of the Mtt group, a common and efficient method for on-resin modification.

Protocol 1: Incorporation of Fmoc-Lys(2-Cl-Z)-OH via Manual Fmoc-SPPS

This protocol outlines a standard coupling cycle.

• Resin Preparation: Start with a suitable resin (e.g., Rink Amide for C-terminal amides, 2-Cl-Trityl for C-terminal acids). Swell the resin in N,N-Dimethylformamide (DMF) for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% (v/v) piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat the piperidine treatment for an additional 10-15 minutes to ensure complete Fmoc removal.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.[18]

• Amino Acid Coupling:

  • In a separate vial, dissolve 3-4 equivalents of Fmoc-Lys(2-Cl-Z)-OH and 3-4 equivalents of a coupling agent (e.g., HCTU) in DMF.

  • Add 6-8 equivalents of N,N-Diisopropylethylamine (DIPEA) to the solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.

• Confirmation and Capping:

  • Perform a Kaiser test to confirm the absence of free primary amines. If the test is positive (blue beads), repeat the coupling step.

  • Wash the resin with DMF (3-5 times).

• Chain Elongation: Repeat steps 2-4 for each subsequent amino acid in the sequence.

Protocol 2: Selective On-Resin Deprotection of a Lysine Side Chain (Demonstrated with Mtt)

This protocol illustrates the principle of selective side-chain deprotection, for which Fmoc-Lys(Mtt)-OH is an ideal candidate.[12]

• Resin Preparation: After completing the peptide sequence, ensure the N-terminal amino acid is Fmoc-protected. Wash the peptide-resin with Dichloromethane (DCM) (3-5 times).

• Mtt Group Removal:

  • Prepare the deprotection solution: 1-2% (v/v) TFA and 2-5% (v/v) Triisopropylsilane (TIS) in DCM.

  • Add the solution to the resin and agitate gently.

  • Perform short, repeated treatments (e.g., 10-15 treatments of 2 minutes each). Monitor the effluent for the yellow-orange color of the Mtt cation, which indicates deprotection is occurring.

  • Continue until the yellow color is no longer observed in the drained solution.[12]

• Washing and Neutralization:

  • Wash the resin thoroughly with DCM (5-7 times).

  • Neutralize the resin by washing with 10% DIPEA in DMF (2-3 times).

  • Wash the resin thoroughly with DMF (5-7 times). The resin now has a deprotected lysine side-chain amine, ready for modification.

Protocol 3: On-Resin Acetylation of a Deprotected Lysine Side Chain

This procedure modifies the free ε-amino group generated in Protocol 2.

• Reagent Preparation: Prepare an acetylation cocktail of Acetic Anhydride/DIPEA/DMF (e.g., a 1:2:7 molar ratio, using a 50-fold molar excess relative to the resin loading).

• Acetylation Reaction:

  • Add the acetylation cocktail to the peptide-resin with the free lysine side chain.

  • Agitate the mixture for 1-2 hours at room temperature.

• Confirmation and Washing:

  • Perform a Kaiser test. A negative result (clear/yellow beads) confirms complete acetylation.[19]

  • Wash the resin thoroughly with DMF (3-5 times) and then DCM (3-5 times).

Protocol 4: On-Resin Biotinylation of a Deprotected Lysine Side Chain

This protocol attaches a biotin label to the free ε-amino group.[20]

• Activation of Biotin:

  • Due to its poor solubility, dissolve Biotin (3-4 eq) in a minimal amount of DMSO, then dilute with DMF.

  • Add a coupling agent (e.g., HBTU, 3-4 eq) and a base (e.g., DIPEA, 6-8 eq).

  • Stir at room temperature until the biotin is completely dissolved as it becomes activated.[21]

• Biotinylation Reaction:

  • Add the activated biotin solution to the peptide-resin.

  • Agitate the mixture at room temperature for several hours or overnight. The reaction can be slow and should be monitored by the Kaiser test.

• Washing: When the reaction is complete (negative Kaiser test), wash the resin thoroughly with DMF, then DCM, and dry.

Protocol 5: Final Peptide Cleavage and Deprotection

The choice of cleavage method depends on the protecting groups present.

• Section A: Standard TFA Cleavage (For non-2-Cl-Z protected peptides):

  • Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS).

  • Add the cocktail to the dried peptide-resin and agitate for 2-4 hours at room temperature.[22]

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding it to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with ether, and dry under vacuum.

• Section B: Removal of the 2-Cl-Z Group:

  • Method 1: Strong Acid Cleavage: This requires specialized equipment and expertise. The peptide is treated with anhydrous liquid Hydrogen Fluoride (HF) with scavengers like anisole at 0°C for 1-2 hours. (Note: HF is extremely hazardous and should only be used by trained personnel in a dedicated apparatus). [8][9]

  • Method 2: Catalytic Hydrogenolysis:

    • Dissolve the protected peptide in a suitable solvent (e.g., 10% formic acid in MeOH or acetic acid).[10]

    • Add a Palladium catalyst (e.g., 10% Pd on carbon).

    • Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) until the reaction is complete (monitored by HPLC/MS).

    • Filter through Celite to remove the catalyst and concentrate the solution.

Part 4: Data Analysis and Troubleshooting

Verifying the successful introduction of a PTM is critical. Mass spectrometry is the primary tool for this analysis.

Table 1: Expected Mass Shifts for Common Lysine PTMs

Post-Translational Modification	Reagent/Moiety Added	Monoisotopic Mass Shift (Da)
Acetylation	Acetyl group (C₂H₂O)	+42.0106
Monomehylation	Methyl group (CH₂)	+14.0157
Dimethylation	Two Methyl groups (C₂H₄)	+28.0313
Trimethylation	Three Methyl groups (C₃H₆)	+42.0470
Biotinylation	Biotin (C₁₀H₁₄N₂O₂S)	+226.0776
Ubiquitination (Gly-Gly tag)	Ubiquitin remnant (C₄H₅N₂O₃)	+114.0329

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling	Steric hindrance; Poor reagent quality; Insufficient activation/coupling time.	Double couple the problematic residue; Use a stronger coupling agent (e.g., HATU); Increase reaction time.
Incomplete Side-Chain Deprotection (e.g., Mtt)	Insufficient deprotection time; Degraded TFA.	Increase the number of deprotection cycles; Use fresh 1-2% TFA/DCM solution.
Incomplete PTM Reaction	Poor solubility of modification reagent (e.g., Biotin); Insufficient reaction time.	For biotin, ensure complete pre-activation in DMSO/DMF; Extend reaction time and monitor with Kaiser test.
Side Product Formation during Cleavage	Scavenger choice is incorrect for the sequence (e.g., Trp, Cys, Met residues).	Use a cocktail with appropriate scavengers (e.g., TIS for trityl groups, EDT for Cys).

Conclusion

Fmoc-Lys(2-Cl-Z)-OH is a specialized building block in peptide synthesis, offering exceptional stability of the lysine side chain to a wide range of acidic and basic conditions. While this robustness makes it an excellent choice for Boc-SPPS or complex solution-phase fragment condensation strategies, it limits its utility for straightforward on-resin post-translational modifications within a standard Fmoc-SPPS workflow. For researchers aiming to perform on-resin chemistry, lysine derivatives with more labile and highly orthogonal protecting groups such as Mtt, Dde, or Alloc are unequivocally the more efficient and recommended tools. A comprehensive understanding of the chemical properties and cleavage conditions of different protecting groups is paramount to designing a successful synthesis strategy for complex, modified peptides.

References

• Wesslowski, L., et al. (2023). Rapid On-Resin N-Formylation of Peptides as One-Pot Reaction. PubMed. Retrieved from [Link]

• Van Der Veken, P., et al. (2026, January 26). Orthogonal Electrochemical Amine Deprotection: Toward Sustainable Strategies for Peptide Synthesis. ACS Publications. Retrieved from [Link]

• Kubitzki, T., et al. (2024, March 8). Chemical synthesis of site-selective advanced glycation end products in α-synuclein and its fragments. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Lokey Lab Protocols - Wikidot. (2017, March 7). Protecting Groups. Retrieved from [Link]

• Hartl, M., et al. (2022, August 17). Acetylation of lysines on affinity-purification matrices to reduce co-digestion of bead-bound ligands. University of Vienna. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Probing lysine posttranslational modifications by unnatural amino acids. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1196 - Activation and Coupling of Biotin. Retrieved from [Link]

• Bavikar, S. N., et al. (2012, January 16). Chemical synthesis of ubiquitinated peptides with varying lengths and types of ubiquitin chains to explore the activity of deubiquitinases. PubMed. Retrieved from [Link]

• Peptides International. (n.d.). Fmoc-Lys(2-Cl-Z)-OH [133970-31-7]. Retrieved from [Link]

• Luxembourg Bio Technologies. (2007, December 13). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Materials and Methods Solid-phase Peptide Synthesis According to Fmoc-strategy. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. Retrieved from [Link]

• Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Wikipedia. (n.d.). Post-translational modification. Retrieved from [Link]

• Springer. (n.d.). Discovery of lysine post-translational modifications through mass spectrometric detection. Retrieved from [Link]

• ResearchGate. (n.d.). Acetylation of lysine residues remove their positive charge. Retrieved from [Link]

Sources

• 1. Post-translational modification - Wikipedia [en.wikipedia.org]
• 2. Discovery of lysine post-translational modifications through mass spectrometric detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. apexbt.com [apexbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 14. chem.uci.edu [chem.uci.edu]
• 15. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Chemical synthesis of site-selective advanced glycation end products in α-synuclein and its fragments - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00225C [pubs.rsc.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. bachem.com [bachem.com]
• 21. peptide.com [peptide.com]
• 22. rsc.org [rsc.org]

Application Note &amp; Protocol: Manual Solid-Phase Peptide Synthesis (SPPS) Utilizing Fmoc-Lys(2-Cl-Z)-OH

Principle and Strategic Application

Solid-Phase Peptide Synthesis (SPPS) employing the Fmoc (9-fluorenylmethyloxycarbonyl) strategy is the cornerstone of modern peptide chemistry, prized for its mild deprotection conditions and versatility.[1] In this methodology, the Nα-amino group is temporarily protected by the base-labile Fmoc group, while amino acid side chains are protected by acid-labile groups. For the incorporation of lysine, the standard building block is Fmoc-Lys(Boc)-OH , where the ε-amino group is protected by the tert-butyloxycarbonyl (Boc) group. This orthogonality works seamlessly, as the Fmoc group is removed in each cycle with a piperidine solution, while the Boc group is cleaved simultaneously with the peptide from the resin during the final trifluoroacetic acid (TFA) treatment.[]

However, advanced synthetic schemes, such as the synthesis of protected peptide fragments for subsequent ligation or the on-resin modification of other residues under acidic conditions, demand a lysine-protecting group with enhanced acid stability. This is the strategic niche for Fmoc-Lys(2-Cl-Z)-OH . The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group exhibits remarkable resistance not only to the basic conditions of Fmoc removal but also to the standard TFA cleavage cocktails used to remove tBu-based side-chain protecting groups.[3][4] This allows for the selective cleavage of the peptide from an acid-sensitive resin, leaving the lysine side chain protected for further manipulations.

This document provides a comprehensive guide and a detailed manual protocol for the effective use of Fmoc-Lys(2-Cl-Z)-OH in Fmoc-SPPS, with a focus on the underlying chemistry, procedural details, and critical cleavage steps.

The Chemistry of the 2-Cl-Z Protecting Group

Enhanced Acid Stability

The stability of the benzyloxycarbonyl (Z) family of protecting groups is modulated by substituents on the phenyl ring. The 2-Cl-Z group contains a chlorine atom at the ortho position, which exerts a powerful electron-withdrawing inductive effect. This effect destabilizes the carbocation intermediate that forms during acid-catalyzed deprotection, thereby significantly increasing the energy barrier for cleavage.[3] Consequently, the 2-Cl-Z group is substantially more stable to acid than the standard Z group and is completely orthogonal to the Boc group.[3][4]

Protecting Group	Nα-Protection Strategy	Typical Cleavage Condition	Stability to 20% Piperidine/DMF	Stability to 95% TFA
Boc (on Lys side chain)	Fmoc	95% TFA	Stable	Labile
Z (on Lys side chain)	Boc	Strong Acid (e.g., HF)	Stable	Partially Labile
2-Cl-Z (on Lys side chain)	Fmoc / Boc	Strong Acid (HF, TFMSA), Hydrogenolysis	Stable	Highly Stable

Deprotection Mechanism

Complete removal of the 2-Cl-Z group cannot be achieved with standard TFA-based cocktails.[5] Instead, more potent deprotection methods are required:

• Strong Acidolysis: Treatment with very strong acids, such as anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA), is effective for global deprotection.[4][6][7]

• Catalytic Hydrogenolysis: The 2-Cl-Z group can be cleanly removed by catalytic hydrogenation over a palladium catalyst (e.g., Pd/C).[7] This method is orthogonal to most other protecting groups used in peptide synthesis, except for those also labile to hydrogenation (e.g., Cys(Bzl)).

Materials and Reagents

• Resin: Wang resin, 2-Chlorotrityl chloride (2-CTC) resin, or Rink Amide resin (100-200 mesh, ~0.5-1.0 mmol/g loading).

• Amino Acids: Fmoc-protected amino acids, including Fmoc-Lys(2-Cl-Z)-OH.

• Solvents (Peptide Synthesis Grade):

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Methanol (MeOH)

  • N,N-Diisopropylethylamine (DIPEA)

• Reagents for SPPS Cycle:

  • Fmoc Deprotection Solution: 20% (v/v) piperidine in DMF.

  • Coupling Reagent: 0.5 M solution of HBTU/HOBt in DMF or HATU in DMF.

  • Activation Base: DIPEA.

• Reagents for Monitoring:

  • Kaiser Test Kit (Ninhydrin solutions).[8]

• Reagents for Cleavage & Deprotection:

  • TFA Cleavage Cocktail (Standard): 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O.[9]

  • Strong Acid Cleavage Cocktail: TFA/TFMSA/DCM/TIS mixture (e.g., 2:1:6:1).

  • Hydrogenolysis: 5-10% Palladium on carbon (Pd/C), Formic acid, MeOH.[7]

  • Cold Diethyl Ether (Et₂O).

Experimental Protocol: Step-by-Step Manual SPPS

This protocol describes a standard manual synthesis cycle on a 0.1 mmol scale. Adjust volumes accordingly based on resin loading and scale.

Resin Preparation and First Amino Acid Loading

• Resin Swelling: Place the resin (e.g., 200 mg, 0.5 mmol/g loading) in a fritted reaction vessel. Swell the resin in DMF for 30-60 minutes with gentle agitation. Drain the DMF. For 2-CTC resin, swell in DCM.[10]

• First Amino Acid Loading (Example for Wang Resin):

  • Dissolve the first Fmoc-amino acid (0.5 mmol, 5 eq.) in DMF.

  • Add DIPEA (1.0 mmol, 10 eq.) and a catalytic amount of DMAP.

  • Add the solution to the swelled resin and agitate for 2-4 hours.

  • Drain and wash the resin with DMF (3x), DCM (3x), and MeOH (3x).

  • Capping: To cap unreacted hydroxyl groups, treat the resin with a solution of 10% acetic anhydride and 10% DIPEA in DMF for 30 minutes. Wash thoroughly.

The SPPS Cycle: Elongating the Peptide Chain

The following cycle is repeated for each amino acid to be added to the peptide sequence.

Figure 1: General workflow for a single cycle in manual Fmoc-SPPS.

• Fmoc Deprotection:

  • Add the Fmoc deprotection solution (20% piperidine in DMF) to the resin.

  • Agitate for 10-20 minutes.[11] Drain.

  • Repeat the treatment for another 10 minutes to ensure complete removal.

  • Rationale: Piperidine is a secondary amine that acts as a base to abstract the acidic proton on the fluorene ring, initiating a β-elimination mechanism that releases the free N-terminal amine. It also scavenges the resulting dibenzofulvene byproduct.[12]

• Washing:

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and dibenzofulvene adducts.[13]

• Amino Acid Coupling (HBTU Activation):

  • In a separate tube, pre-activate the next Fmoc-amino acid (including Fmoc-Lys(2-Cl-Z)-OH) (3 eq.) with HBTU (2.9 eq.) and DIPEA (6 eq.) in DMF for 2-5 minutes.[14]

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

  • Rationale: HBTU is an aminium salt that reacts with the carboxylic acid of the Fmoc-amino acid to form a highly reactive HOBt-ester, which rapidly acylates the free N-terminal amine on the growing peptide chain.[15]

• Washing:

  • Drain the coupling solution and wash the resin with DMF (3-5 times) to remove excess reagents and byproducts.

• Monitoring (Kaiser Test):

  • Take a small sample of resin beads (10-15) and perform the Kaiser (ninhydrin) test.[8]

  • Negative Result (Beads are blue/purple): Indicates the presence of free primary amines, meaning the coupling was incomplete. Repeat the coupling step (Double Couple).

  • Positive Result (Beads are yellow/colorless): Indicates the absence of free primary amines, meaning the coupling was successful. Proceed to the next cycle.

Peptide Chain Termination and Final Washing

• After the final coupling cycle, perform a final Fmoc deprotection step as described above (unless an N-terminal Fmoc-protected peptide is desired).

• Wash the resin thoroughly with DMF (5x), followed by DCM (5x), and finally MeOH (3x).

• Dry the peptide-resin under vacuum for several hours or overnight.

Critical Step: Final Cleavage and 2-Cl-Z Group Deprotection

The choice of cleavage protocol depends entirely on the desired final product.

Figure 2: Orthogonality of Lys(Boc) vs. Lys(2-Cl-Z) in Fmoc-SPPS.

Protocol 5.1: Cleavage with a Standard TFA Cocktail (Yields Side-Chain Protected Peptide)

This protocol cleaves the peptide from the resin and removes other acid-labile side-chain protecting groups (e.g., tBu, Trt, Pbf) but leaves the 2-Cl-Z group intact.

• Place the dried peptide-resin in a reaction vessel.

• Add the cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) at a ratio of 10 mL per gram of resin.

• Agitate at room temperature for 2-3 hours.

• Filter the solution away from the resin into a fresh tube.

• Wash the resin with a small amount of fresh TFA.

• Precipitate the peptide by adding the TFA filtrate to a 10-fold volume of cold diethyl ether.

• Centrifuge, decant the ether, and wash the peptide pellet with cold ether 2-3 more times.

• Dry the resulting white powder, which is the fully deprotected peptide EXCEPT for the Lys(2-Cl-Z) modification.

Protocol 5.2: Strong Acid Cleavage for Global Deprotection

Caution: TFMSA and HF are extremely corrosive and toxic. Handle only in a specialized chemical fume hood with appropriate personal protective equipment.

• Follow the procedure for standard TFA cleavage (Protocol 5.1).

• After drying the peptide, re-dissolve the peptide containing the Lys(2-Cl-Z) in a strong acid cocktail. A reported effective mixture involves increasing the ratio of TFMSA to TFA.[5] A common starting point is a cocktail of TFA/TFMSA/DCM with scavengers like TIS.

• Reaction time can vary from 30 minutes to a few hours. Monitor by HPLC/MS.

• Precipitate, wash, and dry the peptide as described previously to yield the fully deprotected peptide.

Protocol 5.3: Deprotection by Catalytic Hydrogenolysis

This is a milder alternative for removing the 2-Cl-Z group from the cleaved, protected peptide.

• Dissolve the peptide from Protocol 5.1 in a suitable solvent (e.g., 10% aqueous formic acid in MeOH).[7]

• Add Pd/C catalyst (5-10% by weight relative to the peptide).

• Stir the mixture vigorously under a hydrogen atmosphere (or allow the formic acid to serve as a hydrogen donor) until the reaction is complete (monitor by HPLC/MS).[7]

• Filter the reaction mixture through Celite to remove the catalyst.

• Lyophilize the filtrate to obtain the fully deprotected peptide.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Coupling (Positive Kaiser Test)	Steric hindrance of the amino acid; Peptide aggregation on resin.[8]	Perform a second coupling ("double couple"); Switch to a more potent coupling reagent like HATU; Add chaotropic agents or switch to a solvent like NMP to disrupt aggregation.[16]
Low Final Yield	Inefficient coupling/deprotection at each step; Premature chain termination; Problems during cleavage/precipitation.[8]	Perform a small test cleavage before committing the full batch; Optimize coupling times and reagents; Ensure complete Fmoc removal at each step.
2-Cl-Z Group Not Removed	Cleavage cocktail is not strong enough.	Use a stronger acid cocktail (e.g., higher % TFMSA or HF) or switch to the hydrogenolysis protocol.[4][5][7]
Side Product Formation	Inadequate scavengers during cleavage; Aspartimide formation at Asp-X sequences.	Ensure the correct scavenger cocktail is used for your sequence (e.g., add EDT for Cys); Use HOBt in deprotection solution to suppress aspartimide formation.[17]

Conclusion

Fmoc-Lys(2-Cl-Z)-OH is a powerful, specialized building block for advanced Fmoc-SPPS strategies. Its key feature—high stability to TFA—provides an orthogonal protecting group scheme that enables the synthesis of side-chain protected peptide fragments. While its incorporation into the peptide chain follows standard SPPS protocols, its successful removal requires careful consideration, employing either strong acidolysis with reagents like TFMSA or HF, or catalytic hydrogenolysis. By understanding the unique chemistry of the 2-Cl-Z group, researchers can unlock advanced synthetic pathways for complex peptides and peptidomimetics.

References

• An Introduction to Process Analytical Technologies in Solid Phase Peptide Synthesis (SPPS). CSBio. [Link]

• Protecting Groups. Lokey Lab Protocols - Wikidot. [Link]

• Methods for Removing the Fmoc Group. Wiley Online Library. [Link]

• Fmoc-Lys(2-Cl-Z)-OH [133970-31-7]. Peptides. [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? PMC (PubMed Central). [Link]

• Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. Aapptec Peptides. [Link]

• Guide to Solid Phase Peptide Synthesis. AAPPTEC. [Link]

• Mastering Solid Phase Peptide Synthesis (SPPS). LinkedIn. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• One-pot cleavage cocktail to obtain fully deprotected Scm-peptide. ResearchGate. [Link]

• Compact mass spectrometry in modern SPPS. Advion, Inc. [Link]

• Terminology of Antibody Drug for Fmoc Deprotection. GenScript. [Link]

• A cleavage cocktail for methionine-containing peptides. Academia.edu. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab. [Link]

• Methods and protocols of modern solid phase peptide synthesis. DU Chem. [Link]

• Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. PMC (PubMed Central). [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

• Cleavage Cocktails; Reagent B. Aapptec Peptides. [Link]

• Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Communications (RSC Publishing). [Link]

• What do you do when your peptide synthesis fails? Biotage. [Link]

Sources

• 1. genscript.com [genscript.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. peptidechemistry.org [peptidechemistry.org]
• 12. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bachem.com [bachem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptide.com [peptide.com]
• 16. biotage.com [biotage.com]
• 17. benchchem.com [benchchem.com]

Fmoc-Lys(2-Cl-Z)-OH for peptide library synthesis

Application Notes & Protocols

Fmoc-Lys(2-Cl-Z)-OH: A Strategic Tool for Orthogonal Diversification in Peptide Library Synthesis

Senior Application Scientist Note:

Welcome, researchers and innovators. In the landscape of peptide-based drug discovery, the ability to generate diverse libraries of molecules is paramount. This guide moves beyond simple product descriptions to offer a deep, strategic dive into the application of Fmoc-Lys(2-Cl-Z)-OH . We will explore not just the "how" but the fundamental "why" behind its use, focusing on its role as a cornerstone for creating sophisticated, site-specifically modified peptide libraries. The core of this strategy lies in the principle of orthogonality —the selective manipulation of protecting groups under distinct, non-interfering conditions.[1][2] Here, the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group stands out, offering a robust protection for the lysine side chain that withstands the entire standard Fmoc-based solid-phase peptide synthesis (SPPS) workflow, only to be removed under unique conditions to permit late-stage diversification. This document provides the foundational knowledge and actionable protocols to leverage this powerful building block in your research.

Part 1: The Principle of Orthogonality & The Unique Role of the 2-Cl-Z Group

In modern solid-phase peptide synthesis (SPPS), the most prevalent strategy is the Fmoc/tBu approach.[2] This method relies on two classes of protecting groups:

• Temporary Nα-Protection: The 9-fluorenylmethyloxycarbonyl (Fmoc) group, which is labile to mild bases like piperidine, is used to protect the N-terminus of the growing peptide chain. It is removed at the beginning of each coupling cycle.[]

• Semi-Permanent Side-Chain Protection: Reactive amino acid side chains are shielded by acid-labile groups (e.g., Boc, tBu, Trt). These remain intact during the base-mediated Fmoc removal but are cleaved during the final step with strong acids like trifluoroacetic acid (TFA).[2][]

The power of Fmoc-Lys(2-Cl-Z)-OH lies in introducing a third layer of orthogonality. The 2-Cl-Z group is a benzyloxycarbonyl (Z) derivative engineered for enhanced stability. The electron-withdrawing chlorine atom makes it significantly more resistant to acids compared to the standard Z group.[4][5] Consequently, it is stable not only to the piperidine used for Fmoc removal but also to the final TFA "cleavage cocktail" used to deprotect other side chains and release the peptide from the resin.[5] This unique stability profile allows for the isolation of a fully deprotected peptide with the sole exception of the lysine ε-amino group, which remains selectively masked.

This masked lysine then becomes a unique chemical handle for post-synthetic modification. Its deprotection requires specific, orthogonal conditions—namely, catalytic hydrogenolysis or treatment with very strong acids like HF—which do not affect the rest of the peptide.[6][7]

Comparative Analysis of Lysine Side-Chain Protecting Groups

The choice of a lysine side-chain protecting group is critical for defining the synthetic strategy. The following table compares common orthogonal protecting groups used in Fmoc-SPPS.

Protecting Group	Chemical Name	Deprotection Conditions	Orthogonal To	Key Application
Boc	tert-Butoxycarbonyl	Strong Acid (e.g., TFA)	Base (Piperidine)	Standard linear peptide synthesis.
Alloc	Allyloxycarbonyl	Pd(0) catalyst (e.g., Pd(PPh₃)₄)	Acid, Base	On-resin cyclization and modification.[8]
ivDde	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl	2-10% Hydrazine in DMF	Acid, Base, Pd(0)	On-resin branching and dye conjugation.
Mtt	Monomethoxytrityl	Dilute TFA (1-2%) in DCM	Strong Acid, Base, Pd(0), Hydrazine	On-resin branching with mild acid cleavage.[8]
2-Cl-Z	2-Chlorobenzyloxycarbonyl	Catalytic Hydrogenolysis (H₂/Pd) or Strongest Acids (HF)	Strong Acid (TFA), Base, Hydrazine	Post-purification library diversification. [5][6]

Diagram of Orthogonal Protection Strategies

The following diagram illustrates the concept of chemical orthogonality in the context of peptide synthesis with Fmoc-Lys(2-Cl-Z)-OH.

Caption: Orthogonal workflows in peptide synthesis using Fmoc-Lys(2-Cl-Z)-OH.

Part 2: Experimental Workflow & Protocols

The strategic advantage of Fmoc-Lys(2-Cl-Z)-OH is fully realized in a multi-stage workflow designed to generate a library of compounds from a single, purified peptide precursor.

Overall Synthesis and Diversification Workflow

Caption: Workflow for peptide library synthesis using Fmoc-Lys(2-Cl-Z)-OH.

Protocol 1: Incorporation of Fmoc-Lys(2-Cl-Z)-OH in SPPS

This protocol assumes a standard automated solid-phase peptide synthesizer.

• Resin Preparation: Swell the appropriate resin (e.g., Rink Amide for C-terminal amides) in N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) to remove the Fmoc group from the N-terminus of the growing peptide chain.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and byproducts.

• Coupling of Fmoc-Lys(2-Cl-Z)-OH:

  • Prepare the activation solution: In a separate vessel, dissolve Fmoc-Lys(2-Cl-Z)-OH (4 eq.), a coupling agent such as HBTU (3.9 eq.), and a base such as DIPEA (8 eq.) in DMF.

  • Causality Note: Using a slight excess of the amino acid and coupling reagents ensures the reaction drives to completion, which is critical for peptide purity.

  • Add the activated amino acid solution to the reaction vessel containing the resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature with agitation.

• Monitoring: Perform a qualitative ninhydrin test to confirm the absence of free primary amines, indicating complete coupling.

• Washing: Wash the resin with DMF to remove excess reagents.

• Continuation: Repeat steps 2-6 for each subsequent amino acid in the sequence.

Protocol 2: Cleavage & Global Deprotection (Excluding 2-Cl-Z)

• Resin Preparation: Wash the final peptide-resin with dichloromethane (DCM) and dry it under a stream of nitrogen.

• Prepare Cleavage Cocktail: Prepare a fresh cleavage cocktail. A standard Reagent R cocktail is typically sufficient:

  • TFA: 90%

  • Thioanisole: 5%

  • Ethanedithiol (EDT): 3%

  • Anisole: 2%

  • Causality Note: Scavengers like thioanisole, EDT, and anisole are critical to trap the reactive carbocations generated during the acid-mediated cleavage of other side-chain protecting groups (e.g., from Trp, Met, Cys), preventing side reactions with the peptide.[9]

• Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and incubate for 2-3 hours at room temperature with gentle agitation.

• Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding the TFA solution dropwise into a large volume of cold diethyl ether.

• Isolation: Centrifuge the ether suspension to pellet the peptide. Decant the ether, wash the pellet with fresh cold ether, and dry the crude peptide in vacuo. At this stage, the peptide backbone and all side chains except for Lys(2-Cl-Z) are deprotected.

Protocol 3: Selective Deprotection of Lys(2-Cl-Z) via Hydrogenolysis

This protocol must be performed in a solution phase after the peptide has been cleaved and purified.

• Peptide Dissolution: Dissolve the purified, Lys(2-Cl-Z)-protected peptide in a suitable solvent mixture, such as 10% aqueous formic acid in methanol (MeOH).[6]

  • Causality Note: Formic acid acts as a catalytic transfer agent for the hydrogen and helps maintain an acidic environment to keep the peptide protonated and soluble.[6]

• Catalyst Addition: Add Palladium on carbon (Pd/C, 5-10% w/w) catalyst. The mass of the catalyst should be approximately equal to the mass of the peptide.[6]

• Reaction:

  • Gently warm the mixture until gas evolution (CO₂) is observed.[6]

  • Stir the reaction vigorously at room temperature. The reaction can be performed under a hydrogen balloon or by using formic acid as the hydrogen source.

• Monitoring: Monitor the reaction for completion using analytical RP-HPLC and Mass Spectrometry. Look for the disappearance of the starting material and the appearance of the product peak with the corresponding mass shift (-168.6 Da).

• Catalyst Removal: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent in vacuo to obtain the crude peptide with a deprotected lysine side chain. Lyophilize from an aqueous solution for long-term storage.

Protocol 4: General Protocol for Side-Chain Acylation (Library Diversification)

• Peptide Dissolution: Dissolve the lyophilized peptide (with the free lysine ε-amino group) in a suitable solvent like DMF or NMP.

• Building Block Activation: In a separate vial, pre-activate a library of carboxylic acids (1.5-2 eq. per peptide) using a coupling agent (e.g., HATU) and a base (e.g., DIPEA).

• Coupling Reaction: Add the activated carboxylic acid solution to the peptide solution. Allow the reaction to proceed for 2-4 hours at room temperature.

• Quenching & Purification: Quench any remaining active esters with a small amount of water. Purify the final modified peptides using preparative RP-HPLC.

• Analysis: Characterize each library member by Mass Spectrometry and analytical RP-HPLC to confirm identity and purity.

Part 3: Technical Insights & Troubleshooting

• Incomplete Hydrogenolysis: The primary challenge with Protocol 3 is often incomplete deprotection. This can be caused by catalyst poisoning, particularly if the peptide sequence contains sulfur-containing residues like methionine or cysteine. Using a fresh, high-quality catalyst is essential. If the reaction stalls, filtering and adding a fresh batch of catalyst can be effective.

• Solubility Issues: Peptides can be difficult to dissolve, especially after purification and lyophilization. Experiment with different solvent systems for the hydrogenolysis and acylation steps. Adding small amounts of DMSO or using aqueous buffer systems may be necessary.

• Monitoring is Key: Each step of the workflow—from the initial synthesis to the final diversification—must be validated. Use LC-MS to confirm the mass of intermediates and products. A successful cleavage (Protocol 2) will show a mass corresponding to the fully protected peptide minus the resin and acid-labile groups. A successful hydrogenolysis (Protocol 3) will show a specific mass decrease corresponding to the loss of the 2-Cl-Z group (C₈H₆ClO₂).

Conclusion

Fmoc-Lys(2-Cl-Z)-OH is more than just another protected amino acid; it is a key enabler of advanced synthetic strategies. Its unique stability to both basic and standard acidic conditions provides a robust orthogonal handle for post-synthetic modification. By integrating this building block into a well-planned workflow, researchers can move beyond linear synthesis and efficiently generate focused peptide libraries. This approach, which separates the challenges of peptide synthesis from those of library diversification, maximizes the potential for discovering novel peptide-based therapeutics, diagnostics, and research tools.

References

• Wobble, T. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. Retrieved from [Link]

• Lokey Lab Protocols - Wikidot. (2017, March 7). Protecting Groups. Retrieved from [Link]

• Peptides. (n.d.). Fmoc-Lys(2-Cl-Z)-OH [133970-31-7]. Retrieved from [Link]

• Paquin, T., et al. (2020, October 19). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. ACS Combinatorial Science. Retrieved from [Link]

• CEM Corporation. (n.d.). Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups. Retrieved from [Link]

• Moroder, L. (n.d.). 2 Protection of Functional Groups. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a.
• (n.d.). 2. Carboxyl protecting groups.
• Aapptec, LLC. (n.d.). Peptides.
• Kolodziejczyk, A. M., & S-Lankiewicz, M. (1999). A Large Scale Synthesis of Mono- and Di-urethane Derivatives of Lysine. Polish Journal of Chemistry, 73(1), 123-126.
• Deliver Therapeutics. (2020, October 19). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries.
• Unverzagt, C., et al. (2018). Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. Beilstein Journal of Organic Chemistry, 14, 2969–2977.
• (n.d.). Synthesis-I, Protecting Groups CONTENTS 1. Methods of Peptides Syn.
• CEM Corporation. (n.d.). Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. kohan.com.tw [kohan.com.tw]
• 9. spcmc.ac.in [spcmc.ac.in]

Advanced Orthogonal Protection: Incorporating Fmoc-Lys(2-Cl-Z)-OH in Long Peptide Synthesis

Application Note & Protocol Guide Target Audience: Peptide Chemists, Structural Biologists, and Drug Development Professionals

Executive Summary: The Challenge of Long Peptide Synthesis

As peptide-based therapeutics expand into complex, high-molecular-weight biologics (>40 amino acids), linear Solid-Phase Peptide Synthesis (SPPS) faces diminishing returns. Truncated sequences, aggregation, and poor coupling efficiency necessitate the use of convergent synthesis (fragment condensation) or Native Chemical Ligation (NCL) .

These advanced strategies require absolute control over side-chain reactivity. While Fmoc-Lys(Boc)-OH is the standard building block for Fmoc-SPPS, its tert-butyloxycarbonyl (Boc) group is highly labile to Trifluoroacetic Acid (TFA). When synthesizing peptide fragments that require global TFA cleavage from the resin prior to downstream ligation, the lysine ε-amine becomes prematurely exposed, leading to disastrous off-target conjugations.

To solve this, peptide chemists utilize Fmoc-Lys(2-Cl-Z)-OH (CAS: 133970-31-7). By borrowing the 2-chlorobenzyloxycarbonyl (2-Cl-Z) protecting group from traditional Boc-chemistry and pairing it with an α-Fmoc group, researchers gain a highly robust, orthogonal building block. This application note details the mechanistic rationale, comparative data, and validated protocols for deploying Fmoc-Lys(2-Cl-Z)-OH in long peptide sequences.

Mechanistic Rationale: The Causality of Acid Stability

The core advantage of the 2-Cl-Z group lies in its finely tuned electronic properties. In standard Boc-SPPS, the unsubstituted benzyloxycarbonyl (Z) group is often used for lysine protection. However, during the synthesis of long peptides, the repetitive TFA treatments required for Boc deprotection can cause premature cleavage of the Z group, leading to chain branching [1].

The Inductive Effect: The addition of a chlorine atom at the ortho position of the phenyl ring exerts a strong electron-withdrawing inductive effect (-I effect). This pulls electron density away from the carbamate oxygen, significantly lowering the pKa of the conjugate acid. Consequently, the carbamate becomes highly resistant to protonation by TFA.

• Result: The 2-Cl-Z group is 100% stable to 95% TFA (standard global cleavage conditions) and 20% Piperidine (standard Fmoc removal conditions). It can only be removed by super-acids (anhydrous HF, TFMSA) or catalytic hydrogenolysis [2].

Fig 1: Orthogonal stability of Lysine protecting groups against TFA.

Comparative Stability Data

To design a self-validating experimental workflow, one must understand the exact orthogonality of the chosen protecting groups. The table below summarizes the stability of common Lysine protecting groups across various standard SPPS conditions [3].

Protecting Group	20% Piperidine (Fmoc Removal)	1% TFA (2-CTC Cleavage)	95% TFA (Global Cleavage)	Anhydrous HF / TFMSA	Pd(0) / H₂ (Hydrogenolysis)
Boc	Stable	Partially Labile	Cleaved	Cleaved	Stable
Alloc	Stable	Stable	Stable	Stable	Cleaved (Pd(0))
Mtt	Stable	Cleaved	Cleaved	Cleaved	Stable
Z	Stable	Stable	Partially Labile	Cleaved	Cleaved
2-Cl-Z	Stable	Stable	Stable	Cleaved	Cleaved

Strategic Insight: Fmoc-Lys(2-Cl-Z)-OH is the optimal choice when a peptide must be fully deprotected of its tBu/Trt/Boc groups via 95% TFA, but the Lysine must remain masked for subsequent N-terminal ligations or specific chemical modifications.

Convergent Synthesis Workflow

When synthesizing a 60+ amino acid peptide, the sequence is typically split into two or three fragments. The C-terminal fragment is synthesized, cleaved, and globally deprotected. If this fragment contains a Lysine, it must be protected with 2-Cl-Z to prevent it from reacting with the activated C-terminus of the incoming N-terminal fragment during ligation.

Fig 2: Workflow for convergent long peptide synthesis using 2-Cl-Z protection.

Experimental Protocols

The following protocols form a self-validating system. By isolating the cleavage of standard protecting groups from the 2-Cl-Z group, researchers can perform complex intermediate purifications without risking side-chain reactivity.

Protocol A: Incorporation of Fmoc-Lys(2-Cl-Z)-OH

Despite the bulky nature of the 2-Cl-Z group, it does not significantly sterically hinder the α-amine during coupling. However, for long sequences, double coupling is strictly recommended to prevent deletion sequences.

• Swelling: Swell the peptide-resin in DMF for 20 minutes.

• Activation: Dissolve 4.0 equivalents of Fmoc-Lys(2-Cl-Z)-OH and 4.0 eq of Oxyma Pure in DMF. Add 4.0 eq of DIC (N,N'-Diisopropylcarbodiimide). Stir for 3 minutes for pre-activation.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60 minutes.

• Validation: Perform a Kaiser test. If positive (blue), repeat the coupling step. If negative (yellow), proceed to Fmoc deprotection (20% Piperidine in DMF).

Protocol B: Global TFA Cleavage (Orthogonal Step)

This step cleaves the peptide from the resin and removes standard side-chain protecting groups (tBu, Trt, Boc), leaving the 2-Cl-Z group completely intact.

• Preparation: Wash the resin with DCM and dry under a vacuum.

• Cleavage Cocktail: Prepare a mixture of TFA / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5 v/v/v). Note: If the sequence contains Cys or Met, add 2.5% EDT (1,2-Ethanedithiol).

• Reaction: Add the cocktail to the resin (10 mL per gram of resin). Agitate gently for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution into cold diethyl ether (-20 °C) to precipitate the peptide. Centrifuge and wash the pellet with cold ether three times.

• Result: You now possess a semi-protected peptide fragment: H-Peptide-Lys(2-Cl-Z)-OH.

Protocol C: Final Deprotection of 2-Cl-Z (TFMSA Method)

While anhydrous HF is the traditional method for cleaving 2-Cl-Z [2], it requires specialized, highly hazardous Teflon equipment. For standard Fmoc-equipped laboratories, Trifluoromethanesulfonic acid (TFMSA) is the preferred liquid-phase alternative. Caution: TFMSA is a highly corrosive super-acid. Perform strictly in a fume hood.

• Preparation: Dissolve the purified H-Peptide-Lys(2-Cl-Z)-OH intermediate in pure TFA (10 mg peptide / 1 mL TFA).

• Scavengers: Add Thioanisole and EDT (10% v/v total) to prevent alkylation of susceptible residues (Tyr, Trp, Met) by the cleaved 2-chlorobenzyl cations.

• Cooling: Cool the flask in an ice bath (0 °C) for 10 minutes.

• TFMSA Addition: Slowly add TFMSA to achieve a final concentration of 10% (v/v) TFMSA in the mixture.

• Reaction: Stir at 0 °C for 1 to 2 hours. (Monitor via LC-MS; the mass will drop by 168 Da upon removal of the 2-Cl-Z group).

• Recovery: Precipitate the fully deprotected peptide using cold diethyl ether, centrifuge, and prepare for final preparative HPLC purification.

(Alternative: If the peptide sequence does not contain sulfur-containing amino acids (Cys/Met), catalytic hydrogenolysis using H₂ and Pd/C in methanol/acetic acid is a milder, highly effective alternative for 2-Cl-Z removal).

References

• Iris Biotech GmbH. (2025). Lysine Protecting Groups: Orthogonal Strategies for Complex Peptide Synthesis. Retrieved from [Link]

Application Note: Advanced Synthesis and Modification of Cell-Penetrating Peptides Utilizing Fmoc-Lys(2-Cl-Z)-OH

Target Audience: Peptide Chemists, Chemical Biologists, and Drug Delivery Scientists Focus: Orthogonal Protection Strategies and Amphipathic Tuning for Cell-Penetrating Peptides (CPPs)

Introduction & Mechanistic Rationale

The development of Cell-Penetrating Peptides (CPPs)—such as TAT, Penetratin, and poly-arginine/lysine sequences—relies heavily on the precise spatial arrangement of cationic residues [1]. A major bottleneck in synthesizing CPP-cargo conjugates (e.g., peptide-oligonucleotide or peptide-drug conjugates) is achieving site-specific conjugation without cross-reactivity from the highly basic, amine-rich side chains.

While standard Fmoc solid-phase peptide synthesis (SPPS) relies on TFA-labile protecting groups (like Boc for Lysine), this approach fails when a specific Lysine must remain protected after the peptide is cleaved from the resin. Enter Fmoc-Lys(2-Cl-Z)-OH [2].

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group provides a highly robust orthogonal axis. It is completely stable to the 95% trifluoroacetic acid (TFA) used during global cleavage. By incorporating Fmoc-Lys(2-Cl-Z)-OH into a CPP sequence, chemists can cleave the peptide from the resin, perform solution-phase conjugations at the N-terminus or a Cysteine residue, and subsequently remove the 2-Cl-Z group via catalytic hydrogenation or strong acid (TFMSA/HF) [3].

Furthermore, recent studies have demonstrated that the 2-Cl-Z group does not always need to be removed. The bulky, hydrophobic nature of the 2-chlorobenzyloxycarbonyl moiety can be deliberately retained to increase the amphipathicity of the CPP, significantly enhancing membrane insertion and endosomal escape in aggressive tumor models like glioblastoma[4].

Visualizing the Orthogonal Workflow and Uptake Mechanism

The following diagrams illustrate the self-validating orthogonal synthesis workflow and the biophysical mechanism by which 2-Cl-Z modified CPPs penetrate cellular barriers.

Fig 1: Orthogonal synthesis workflow for CPP-cargo conjugates utilizing the 2-Cl-Z protecting group.

Fig 2: Cellular uptake pathway of 2-Cl-Z modified CPPs driven by enhanced amphipathicity.

Quantitative Data & Optimization

To understand why 2-Cl-Z is selected over other protecting groups (like Mtt or ivDde), we must look at their stability profiles. Mtt is cleaved by 1% TFA, making it impossible to retain during a standard 95% TFA resin cleavage. The 2-Cl-Z group uniquely bridges the gap between Fmoc and Boc chemistries.

Table 1: Orthogonality Profile of Lysine Protecting Groups in SPPS

Protecting Group	20% Piperidine (Fmoc Removal)	1% TFA (Mtt Removal)	95% TFA (Global Cleavage)	Catalytic Hydrogenation (Pd/C)
Boc	Stable	Stable	Labile	Stable
Mtt	Stable	Labile	Labile	Stable
ivDde	Stable	Stable	Stable	Stable
2-Cl-Z	Stable	Stable	Stable	Labile

Table 2: Optimization of 2-Cl-Z Deprotection Strategies

Deprotection Method	Reagents	Reaction Time	CPP Integrity	Cargo Compatibility
Catalytic Hydrogenation	10% Pd/C, H₂ (1 atm), MeOH/H₂O	4–12 h	High	Excellent (for non-reducible cargos)
Strong Acid Cleavage	TFMSA / TFA / Thioanisole (1:8:1)	1–2 h	Moderate	Poor (degrades acid-sensitive cargos)
HF Cleavage	Liquid HF / Anisole (9:1)	1 h	Moderate	Poor (requires specialized Teflon lines)

Experimental Protocols

The following protocols provide a self-validating system for the synthesis, conjugation, and deprotection of a 2-Cl-Z modified CPP.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Coupling

Causality: The 2-Cl-Z group is sterically bulky. To ensure >99% coupling efficiency in poly-cationic sequences, highly efficient coupling reagents (HATU) and slightly extended reaction times are required.

• Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 minutes.

• Deprotect the N-terminal Fmoc group using 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5×).

• Pre-activate Fmoc-Lys(2-Cl-Z)-OH (0.4 mmol, 4 eq) with HATU (0.38 mmol, 3.8 eq) and DIPEA (0.8 mmol, 8 eq) in 3 mL DMF for 3 minutes.

• Add the activated amino acid solution to the resin and agitate for 60 minutes at room temperature.

• Wash with DMF (5×) and perform a Kaiser test. If positive, repeat steps 3-4 (double coupling).

• Continue standard Fmoc SPPS for the remainder of the CPP sequence.

Protocol B: Cleavage and Global Deprotection

Causality: Standard TFA cleavage removes all Boc, tBu, and Pbf groups from the CPP, but leaves the 2-Cl-Z group entirely intact, yielding a partially protected intermediate ready for site-specific conjugation.

• Prepare the cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O.

• Treat the peptide-resin with 5 mL of the cocktail for 2 hours at room temperature under gentle agitation.

• Filter the cleavage solution directly into 40 mL of cold diethyl ether to precipitate the peptide.

• Centrifuge at 4000 rpm for 5 minutes. Decant the supernatant and wash the peptide pellet twice with fresh cold ether.

• Dissolve the pellet in water/acetonitrile and lyophilize to obtain the 2-Cl-Z protected CPP.

Protocol C: Solution-Phase Cargo Conjugation

• Dissolve the lyophilized 2-Cl-Z protected CPP in a 1:1 mixture of 0.1 M Sodium Bicarbonate buffer (pH 8.0) and DMF.

• Add 1.5 equivalents of an NHS-ester activated cargo (e.g., a fluorophore or small molecule drug).

• Stir the reaction mixture in the dark for 4 hours at room temperature.

• Purify the resulting conjugate via preparative RP-HPLC and lyophilize.

Protocol D: Final Deprotection of 2-Cl-Z (Catalytic Hydrogenation)

Causality: Hydrogenation is heavily preferred over TFMSA or HF cleavage for final deprotection because it avoids highly corrosive environments that can hydrolyze delicate cargo molecules (e.g., ester-linked drugs or oligonucleotides).

• Dissolve the purified conjugate in a 1:1 mixture of Methanol and Water.

• Add 10% Palladium on Carbon (Pd/C) at 10% w/w relative to the peptide mass.

• Purge the reaction vessel with Nitrogen gas for 5 minutes.

• Introduce Hydrogen gas (1 atm) via a balloon and stir vigorously for 4 to 12 hours. Monitor the disappearance of the +168 Da (2-Cl-Z mass) adduct via LC-MS.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure and lyophilize to yield the fully deprotected, biologically active CPP-cargo conjugate.

References

• Kardani, K., Milani, A., Shabani, S., & Bolhassani, A. (2019). Cell penetrating peptides: The potent multi-cargo intracellular carriers. Expert Opinion on Drug Delivery, 16(11), 1227–1258. [Link]

• Roy, L., & Case, M. A. (2010). Mismatched covalent and noncovalent templating leads to large coiled coil-templated macrocycles. Journal of the American Chemical Society, 132(26), 8894–8896.[Link]

• Stasiłojć, G., et al. (2020). Bioinspired Bola-Type Peptide Dendrimers Inhibit Proliferation and Invasiveness of Glioblastoma Cells in a Manner Dependent on Their Structure and Amphipathic Properties. International Journal of Molecular Sciences, 21(23), 9035.[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Coupling Efficiency of Fmoc-Lys(2-Cl-Z)-OH

Welcome to the technical support hub for optimizing the use of Fmoc-Lys(2-Cl-Z)-OH in solid-phase peptide synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve challenges encountered during the incorporation of this sterically demanding amino acid derivative. As Senior Application Scientists, we provide not just protocols, but the underlying chemical logic to empower you to make informed decisions in your work.

Part 1: Troubleshooting Guide for Incomplete Coupling

The most common issue encountered with Fmoc-Lys(2-Cl-Z)-OH is incomplete or slow coupling, leading to deletion sequences in the final peptide. This is often detected by a positive ninhydrin (Kaiser) test after the coupling step.

Question: My ninhydrin test is positive after coupling Fmoc-Lys(2-Cl-Z)-OH. What are the potential causes and how do I resolve this?

A positive ninhydrin test indicates the presence of unreacted primary amines on the resin, signifying a failed coupling reaction. Do not proceed with the synthesis. The immediate action is to perform a second coupling (double coupling) with fresh reagents. However, to prevent recurrence, it is crucial to diagnose the root cause.

Root Cause Analysis & Strategic Solutions:

The bulky nature of both the N-terminal Fmoc group and the side-chain 2-chlorobenzyloxycarbonyl (2-Cl-Z) group can create significant steric hindrance, which is the primary obstacle to efficient coupling.[1][2] This is often compounded by peptide aggregation on the solid support. The following workflow will help you systematically troubleshoot the issue.

Caption: Troubleshooting workflow for low coupling efficiency.

1. Suboptimal Reagent Activation

Standard carbodiimide reagents like DIC may not be potent enough to overcome the steric barrier presented by Fmoc-Lys(2-Cl-Z)-OH.[1][3]

• Causality: The rate of amide bond formation is directly proportional to the degree of carboxyl activation. Sterically hindered amino acids require a highly reactive activated species (e.g., an active ester) to couple efficiently.

• Solution: Switch to a more powerful in-situ activating reagent. Aminium/uronium salts (e.g., HATU, HCTU) or phosphonium salts (e.g., PyBOP, PyAOP) are significantly more effective.[1] These reagents form highly reactive OAt or O-6-ClBt esters that can overcome the steric barrier. COMU is a modern alternative that offers high efficiency with improved safety and solubility profiles.[4][5]

2. Insufficient Reaction Time or Temperature

Steric hindrance dramatically slows down the reaction kinetics. A standard 45-60 minute coupling time may be insufficient.

• Causality: More collisions between the activated amino acid and the N-terminal amine are required to achieve the correct orientation for reaction.

• Solution: Increase the coupling reaction time, for instance, from 1-2 hours to overnight.[1] Alternatively, microwave-assisted peptide synthesis (MA-SPPS) can be highly effective in driving difficult couplings to completion by using microwave energy to heat the reaction.[1] However, exercise caution as higher temperatures can increase the risk of racemization.[6]

3. Poor Solvation and Peptide Aggregation

As the peptide chain elongates, it can fold into secondary structures or aggregate, physically blocking the N-terminal amine from reacting.[1][2]

• Causality: The solvent must effectively solvate the growing peptide-resin complex to keep it "open" and accessible.

• Solution: N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) for its superior solvating properties.[1] For exceptionally difficult sequences, using a mixture of solvents like DCM/DMF/NMP (1:1:1) or incorporating chaotropic salts like LiCl can disrupt secondary structures and improve accessibility.[1][2]

Part 2: Frequently Asked Questions (FAQs)

Q1: Which coupling reagents are most effective for Fmoc-Lys(2-Cl-Z)-OH? A1: For sterically demanding residues like Fmoc-Lys(2-Cl-Z)-OH, high-reactivity coupling reagents are recommended. Reagents that form highly reactive active esters, such as HATU, HCTU, and PyAOP, are considered the gold standard. COMU is an excellent modern alternative that matches the efficiency of HATU while avoiding the potentially explosive byproducts associated with HOBt and HOAt derivatives.[4][7] Phosphonium-based reagents like PyBOP are also effective and are recommended for cyclization or fragment coupling steps where the coupling reagent may be used in excess, as they do not cause guanidinylation of the N-terminus.[7]

Q2: How does the 2-Cl-Z protecting group affect coupling compared to a Boc group on the side chain? A2: The 2-Cl-Z group is sterically bulky, comparable to the Boc group. Both contribute to the difficulty of coupling. The primary difference lies in their deprotection chemistry. The 2-Cl-Z group is stable to the mild basic conditions (e.g., piperidine) used for Nα-Fmoc removal but is cleaved by strong acid (like HF) or catalytic hydrogenation.[8][9] In contrast, the Boc group is acid-labile and would be removed during standard TFA cleavage, making it the preferred side-chain protection for Fmoc-based SPPS. The choice of 2-Cl-Z in an Fmoc synthesis strategy implies a specific final deprotection scheme or the synthesis of a protected peptide fragment.

Q3: When should I implement "double coupling" as a default strategy? A3: Double coupling should be considered for specific, known-to-be-difficult steps rather than as a universal default, as it increases synthesis time and reagent consumption. Proactively use a double coupling strategy when:

• Incorporating any sterically hindered amino acid (e.g., Aib, N-methylated amino acids, or bulky derivatives like Fmoc-Lys(2-Cl-Z)-OH).

• Coupling to an N-terminal proline or other secondary amines.

• Synthesizing a sequence known to aggregate.

• The peptide chain exceeds 15-20 residues, where aggregation becomes more probable.[1]

Q4: Can guanidinylation occur with my coupling reagent, and how do I prevent it? A4: Yes, guanidinylation is a side reaction specific to uronium/aminium-type coupling reagents (e.g., HBTU, HATU, HCTU).[10] It occurs when the reagent reacts directly with the free N-terminal amine of the peptide, capping the chain irreversibly. This can be completely avoided by pre-activating the carboxylic acid of the Fmoc-amino acid with the coupling reagent for 1-5 minutes before adding the mixture to the deprotected resin.[1][2][10] This ensures the reagent is consumed in the formation of the active ester and is not free to react with the peptide.

Caption: Pre-activation workflow to prevent side reactions.

Part 3: Quantitative Data & Experimental Protocols

Comparison of Recommended Coupling Reagents

Reagent	Activating Species	Relative Reactivity	Key Advantages & Considerations
HBTU/PyBOP	OBt-ester	High	Good for routine couplings, but may be insufficient for very hindered residues. HBTU can cause guanidinylation.
HCTU	O-6-ClBt-ester	Very High	More reactive than HBTU due to the electron-withdrawing chloro group on the benzotriazole.[7]
HATU/PyAOP	OAt-ester	Highest	Considered the most efficient reagents due to the anchimeric assistance from the pyridine nitrogen in HOAt.[5] Ideal for the most difficult couplings.
COMU	Oxyma-ester	Very High	Performance is comparable or superior to HBTU/HCTU and often similar to HATU.[4][5][7] Safer (non-explosive byproduct), better solubility.[4][7]

Experimental Protocols

Protocol 1: High-Efficiency Coupling of Fmoc-Lys(2-Cl-Z)-OH using HATU

This protocol is recommended for incorporating Fmoc-Lys(2-Cl-Z)-OH or other sterically hindered residues.

• Resin Preparation: Swell the resin-bound peptide in DMF for 30-60 minutes. Perform N-terminal Fmoc deprotection using 20% piperidine in DMF (2 x 10 min).

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Activation Solution Preparation: In a separate vessel, dissolve Fmoc-Lys(2-Cl-Z)-OH (3.0 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6.0 eq) to the solution.

• Pre-activation: Gently agitate the activation solution for 1-5 minutes at room temperature.[1]

• Coupling: Add the activated amino acid solution to the deprotected and washed resin.

• Reaction: Agitate the mixture at room temperature for 2-4 hours.

• Monitoring: Perform a ninhydrin (Kaiser) test on a small sample of beads.

  • Negative (beads are colorless/yellow): The coupling is complete. Proceed to the washing step.

  • Positive (beads are blue/purple): The coupling is incomplete. Drain the reaction vessel and proceed to Protocol 2.

• Washing: Once the reaction is complete, wash the resin thoroughly with DMF (3 times) and DCM (3 times) to prepare for the next cycle.

Protocol 2: "Double Coupling" Rescue Protocol

Use this protocol if the ninhydrin test is positive after the first coupling attempt.

• Wash: Wash the resin thoroughly with DMF (3 times) to remove byproducts from the first coupling.

• Repeat Coupling: Prepare a fresh activation solution as described in Protocol 1, steps 3 & 4.

• Second Coupling: Add the new activation solution to the resin and allow it to react for an additional 2-4 hours.

• Monitoring & Washing: Repeat the ninhydrin test (Protocol 1, step 7). Once the test is negative, proceed with the final washing steps (Protocol 1, step 8).

References

• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Coupling Reagents. Aapptec Peptides.
• Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α. Synform.
• Photoredox Fe-Catalyzed Aminoalkylation toward Sterically Hindered Chiral β-Amino Acids.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF.
• Fmoc-Lys(2-Cl-Z)-OH [133970-31-7]. Peptides.
• SPPS Tips For Success Handout. Mesa Labs.
• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• Troubleshooting low coupling efficiency with Boc-Lys(Z)-OH. Benchchem.
• Fmoc-Lys(2-Cl-Z)
• Technical Support Center: Optimizing Fmoc-Cys(Trt)-OH Coupling Efficiency in Long Peptides. Benchchem.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. Aapptec Peptides.
• OH and Boc-Lys(2-Cl-Z)-OH in Peptide Synthesis. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]

managing aggregation of peptides containing Fmoc-Lys(2-Cl-Z)-OH

Welcome to the Peptide Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and steric challenges associated with incorporating highly hydrophobic, orthogonally protected amino acids like Fmoc-Lys(2-Cl-Z)-OH into complex peptide sequences.

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is highly valued for its stability against trifluoroacetic acid (TFA) and piperidine, allowing for selective post-cleavage modifications [5]. However, its bulky, aromatic nature frequently induces severe on-resin aggregation. This guide provides field-proven, self-validating methodologies to rescue "difficult sequences" and ensure high-fidelity synthesis.

Diagnostic Workflow: Resolving On-Resin Aggregation

Workflow for troubleshooting Fmoc-Lys(2-Cl-Z)-OH aggregation during SPPS.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why does Fmoc-Lys(2-Cl-Z)-OH cause significantly more aggregation than standard Fmoc-Lys(Boc)-OH? A: The causality lies in the steric and electronic properties of the protecting group. The standard Boc group is aliphatic and relatively compact. In contrast, the 2-Cl-Z group contains a bulky, halogenated aromatic ring. This dramatically increases the hydrophobicity of the growing peptide chain and promotes intermolecular

stacking. These interactions drive the peptide chains to fold into highly stable -sheet structures on the resin. This "hydrophobic collapse" physically shrinks the resin matrix, sterically hiding the N-terminal amine from incoming activated amino acids and leading to deletion sequences [1].

Q2: How can I definitively diagnose that my peptide is aggregating during synthesis? A: Aggregation manifests physically as a sudden loss of resin volume (shrinkage) in standard solvents like DMF. Chemically, it results in incomplete Fmoc deprotection (observed as a slow release of the dibenzofulvene adduct via UV monitoring) and incomplete coupling. If you observe a positive Kaiser test (blue beads) even after an extended double-coupling cycle (>1 hour) with highly reactive reagents like HATU/PyBOP, the unreacted free amines are trapped within an aggregated matrix [2].

Q3: Does the choice of solid support influence the aggregation caused by the 2-Cl-Z group? A: Absolutely. Standard 1% DVB cross-linked polystyrene (PS) resins with high loading capacities force growing peptide chains into close proximity, exacerbating inter-chain hydrogen bonding. For sequences containing Fmoc-Lys(2-Cl-Z)-OH, it is highly recommended to switch to a low-loading resin (0.1 - 0.4 mmol/g) to increase the spatial distance between chains [3]. Alternatively, utilizing PEG-based resins (e.g., ChemMatrix) provides superior swelling in polar aprotic solvents, which helps solvate the hydrophobic 2-Cl-Z groups and disrupt secondary structures [1].

Section 2: Troubleshooting Guides & Experimental Protocols

When aggregation is detected, implement the following self-validating protocols in ascending order of intervention complexity.

Protocol 1: Solvent Optimization (Chaotropic Salts & "Magic Mixture")

Altering the dielectric constant and hydrogen-bonding capacity of the solvent is the first line of defense against hydrophobic collapse.

• Drain: Remove the standard DMF or NMP solvent from the reaction vessel.

• Prepare Chaotropic Wash: Dissolve anhydrous Lithium Chloride (LiCl) or Sodium Perchlorate (NaClO

  ) in DMF to a concentration of 0.8 M [2].

• Swell: Add the chaotropic solution to the resin and agitate for 30 minutes. The high ionic strength disrupts intermolecular hydrogen bonding networks.

• Alternative "Magic Mixture": For severe aggregation, prepare a 1:1:1 mixture of DCM/DMF/NMP containing 1% Triton X-100 and 2M ethylene carbonate [2]. Wash the resin twice for 10 minutes.

• Resume Coupling: Perform the coupling reaction using the optimized solvent system.

• Validation Step: Perform a Kaiser test. A colorless/yellow bead indicates successful coupling, validating that the solvent optimization successfully broke the aggregation.

Protocol 2: Microwave-Assisted SPPS (Thermal Disruption)

If chemical solvation fails, thermodynamic disruption of

-sheets is required. Heating provides the kinetic energy necessary to break weak inter-chain hydrophobic interactions [4].

• Setup: Transfer the resin to a microwave-compatible SPPS vessel.

• Activation: In a separate vial, activate Fmoc-Lys(2-Cl-Z)-OH (4 eq) using HATU (3.9 eq) and DIPEA (8 eq) in NMP.

• Coupling: Add the activated amino acid to the resin.

• Microwave Irradiation: Heat the reaction to 75°C for 5 to 10 minutes. (Note: If coupling a sensitive residue like Cys or His prior to the Lysine, do not exceed 50°C to prevent racemization).

• Wash: Wash rapidly with hot DMF (3x) to prevent the chains from collapsing as they cool.

• Validation Step: Validate coupling efficiency using the TNBS or Kaiser test. If the test remains positive, thermal energy was insufficient, and backbone protection (Protocol 3) is required.

Protocol 3: Backbone Protection (Pseudoproline Insertion)

When physical and thermal methods are insufficient, you must chemically disrupt the peptide backbone to prevent

-sheet alignment [4].

• Identify Insertion Site: Analyze your sequence and locate a Ser, Thr, or Cys residue 2-4 amino acids prior to the Fmoc-Lys(2-Cl-Z)-OH insertion site.

• Incorporate Surrogate: Instead of coupling standard amino acids, couple a pre-formed pseudoproline dipeptide (e.g., Fmoc-Xaa-Ser/Thr(

  )-OH) at this site [1].

• Mechanism: The oxazolidine ring of the pseudoproline forces a cis-amide bond configuration, introducing a rigid structural "kink" that physically makes

  -sheet alignment impossible.

• Validation Step: Perform a micro-cleavage (TFA/TIS/H

  O, 95:2.5:2.5) for 2 hours. Analyze the crude product via LC-MS. The native sequence will regenerate (as pseudoprolines are TFA-labile), while the 2-Cl-Z group remains intact (as it is TFA-stable). A single major peak corresponding to the target mass validates the absence of deletion sequences.

Section 3: Quantitative Data Presentation

The following table summarizes the expected impact of various mitigation strategies when synthesizing difficult, 2-Cl-Z-containing sequences.

Mitigation Strategy	Primary Mechanism of Action	Avg. Impact on Yield (%)	Implementation Cost	Risk of Racemization
Low-Loading Resin (0.1 mmol/g)	Increases spatial distance between growing chains	+15 - 20%	Low	None
Chaotropic Salts (0.8M LiCl)	Disrupts inter-chain H-bonding networks	+20 - 30%	Low	None
PEG-based Resin (ChemMatrix)	Enhances solvation and swelling in polar solvents	+30 - 40%	Moderate	None
Microwave SPPS (75°C)	Kinetic disruption of stable -sheets	+40 - 50%	High (Equipment)	Moderate
Pseudoproline Insertion	Steric prevention of backbone alignment	+50 - 60%	High (Reagents)	Low

Table 1: Comparative efficacy and operational parameters of aggregation mitigation strategies for highly hydrophobic sequences.

References

• Planning a Peptide Synthesis AAPPTec [Link]

• Peptide Secondary Structure Prediction: Aggregation Risks Peptide Chemistry [Link]

mass spectrometry analysis of peptides with residual 2-Cl-Z group

Title: Technical Support Center: Troubleshooting Mass Spectrometry Analysis of Peptides with Residual 2-Cl-Z Groups

Introduction Welcome to the Technical Support Center for peptide mass spectrometry and synthesis troubleshooting. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with incomplete deprotection artifacts from Solid-Phase Peptide Synthesis (SPPS).

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is a highly robust protecting group typically used to shield the

-amino group of Lysine (Lys) during Boc-based SPPS[1]. While it offers excellent stability against trifluoroacetic acid (TFA) during iterative chain elongation, it requires strong acids—such as anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA)—for final global deprotection[1][2]. When this cleavage step is incomplete, residual 2-Cl-Z groups remain covalently attached to the peptide, creating distinct analytical challenges during Liquid Chromatography-Mass Spectrometry (LC-MS) characterization.

Section 1: Diagnostic FAQs

Q1: How do I definitively identify a residual 2-Cl-Z group in my intact mass spectrum? A: The presence of a residual 2-Cl-Z group alters both the intact mass and the isotopic envelope of your peptide. You will observe a monoisotopic mass shift of +167.9978 Da relative to the target peptide (formula: C8H6ClO2 replacing a hydrogen atom). Causality & Validation: Because the 2-Cl-Z group contains a single chlorine atom, the isotopic envelope will display a characteristic 3:1 intensity ratio between the monoisotopic peak (containing

Cl) and the M+2 peak (containing Cl)[3][4]. This isotopic signature acts as a self-validating system: if you observe a +168 Da shift without the 3:1 M/M+2 ratio, the modification is not 2-Cl-Z and is likely a different adduct[5].

Q2: Why did the 2-Cl-Z group fail to cleave during my final deprotection step? A: Incomplete deprotection during HF or TFMSA cleavage typically stems from two mechanistic failures:

• Steric Hindrance: Bulky adjacent amino acid residues or local secondary structures can physically block the cleavage reagent from accessing the protected

  -amino group of the Lysine[1].

• Peptide Aggregation: Highly hydrophobic sequences can self-associate via intermolecular hydrogen bonding during cleavage. This aggregation prevents optimal resin swelling and reagent penetration, severely reducing cleavage efficiency[6].

Q3: How does the residual 2-Cl-Z group affect my LC-MS chromatography? A: The 2-Cl-Z moiety is highly lipophilic. Peptides retaining this group will exhibit a significant anodic shift in reversed-phase HPLC (RP-HPLC), eluting much later than the fully deprotected target peptide. If your chromatogram shows a late-eluting peak with a +168 Da mass shift and a 3:1 isotopic pattern, it is almost certainly the 2-Cl-Z protected species.

Q4: How do I pinpoint which Lysine residue retains the 2-Cl-Z group in a multi-Lysine peptide? A: Tandem mass spectrometry (MS/MS) using Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD) is required. The 2-Cl-Z group is generally stable under standard CID/HCD conditions and remains attached to the Lysine side chain. By analyzing the

- and -ion series, you can localize the modification. Fragment ions containing the protected Lysine will exhibit the +167.9978 Da mass shift and the 3:1 chlorine isotopic pattern, whereas fragment ions without the protected Lysine will match the theoretical unmodified masses.

Section 2: Data Presentation

To streamline your diagnostic process, compare your LC-MS quantitative data against the established analytical markers summarized in Table 1.

Table 1: Analytical Markers of Residual 2-Cl-Z Protection

Analytical Feature	Expected Observation	Mechanistic Cause
Monoisotopic Mass Shift	+167.9978 Da	Addition of C8H6ClO2, loss of H at the -amino group.
Isotopic Envelope	3:1 ratio of M to M+2 peaks	Natural abundance of Cl (75.8%) vs. Cl (24.2%)[3].
RP-HPLC Retention Time	Significant anodic shift	Increased lipophilicity from the chlorobenzyl aromatic ring.
MS/MS Fragmentation	Shifted - or -ions	The 2-Cl-Z group remains covalently bound during CID/HCD.

Section 3: Experimental Protocols

Protocol 1: LC-MS/MS Localization of Residual 2-Cl-Z This protocol utilizes a self-validating logic: intact mass screening gates the progression to MS/MS localization, preventing wasted analytical effort on non-chlorinated adducts.

• Chromatographic Separation: Inject 1-5 µg of the crude peptide mixture onto a C18 RP-HPLC column. Run a standard gradient (e.g., 5-65% Acetonitrile with 0.1% Formic Acid over 30 minutes).

• Intact Mass Screening (MS1): Scan the eluent in positive ion mode (e.g., m/z 300-2000). Identify any late-eluting peaks.

• Isotopic Validation: For any peak showing a mass corresponding to[Target + 168 Da], zoom in on the isotopic envelope. Verify the 3:1 intensity ratio between the monoisotopic peak and the M+2 peak[4]. Stop here if the ratio is absent.

• MS/MS Fragmentation: Isolate the validated precursor ion and subject it to CID or HCD fragmentation (Normalized Collision Energy ~25-35%).

• Data Analysis: Generate theoretical

  - and -ion series for your peptide with a variable +167.9978 Da modification on Lysine residues. Match the experimental spectra to the theoretical ions to pinpoint the exact modified residue.

Protocol 2: Rescue Cleavage of Incompletely Deprotected Peptides If a significant portion of your batch retains the 2-Cl-Z group, re-cleavage is necessary.

• Sample Preparation: Lyophilize the partially deprotected peptide to ensure complete removal of water, which can quench cleavage reagents.

• Reagent Cocktail Preparation: Prepare a fresh cleavage cocktail. If using TFMSA (a common alternative to HF for rescue operations), use a ratio of TFMSA : Thioanisole : m-Cresol : TFA (1:1:1:7 v/v). The scavengers (Thioanisole and m-Cresol) are critical to prevent alkylation side reactions[6].

• Cleavage Reaction: Resuspend the peptide in the cocktail. Agitate gently at 0°C for 1 to 2 hours. Causality: The extended time at low temperature drives the deprotection of sterically hindered groups while minimizing peptide degradation.

• Precipitation: Precipitate the peptide using cold diethyl ether. Centrifuge and wash the pellet 3 times with cold ether to remove scavengers and the cleaved 2-Cl-Z byproduct.

• Verification: Lyophilize the pellet, resuspend in LC-MS grade water/acetonitrile, and repeat Protocol 1 to confirm complete deprotection.

Section 4: Diagnostic Workflows & Mechanistic Pathways

Figure 1: LC-MS/MS diagnostic workflow for localizing residual 2-Cl-Z groups.

Figure 2: Mechanistic pathway of 2-Cl-Z deprotection failure and rescue iteration.

References

1.[3] Chemistry Steps. "Isotopes in Mass Spectrometry."[Link] 2.[6] AAPPTEC. "Aggregation, Racemization and Side Reactions in Peptide Synthesis."[Link] 3.[4] Chemguide. "Mass spectra - the M+2 peak." [Link] 4.[5] ResearchGate. "A peptide has one chlorine in the structure, but in MALDI, it only shows the m/z peak from the primary isotope..."[Link] 5.[1] University of Wisconsin-Eau Claire (UWEC). "Synthetic Peptides: Protecting Groups."[Link] 6.[2] Proceedings of the National Academy of Sciences (PNAS). "Accelerated chemical synthesis of peptides and small proteins."[Link]

Sources

• 1. chem.uwec.edu [chem.uwec.edu]
• 2. pnas.org [pnas.org]
• 3. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]

Reference Data & Comparative Studies

comparison of 2-Cl-Z and Mtt protecting groups for lysine

Strategic Lysine Protection: A Comparative Guide to 2-Cl-Z and Mtt in Peptide Synthesis

The ε-amino group of lysine is a critical nucleophile in peptide chemistry, necessitating robust protection during chain elongation to prevent undesired branching and side reactions. The choice of protecting group dictates the entire synthetic strategy and downstream applications. This guide objectively compares two foundational lysine protecting groups: the highly acid-stable 2-chlorobenzyloxycarbonyl (2-Cl-Z) used in Boc-SPPS, and the hyper-acid-labile 4-methyltrityl (Mtt) used in Fmoc-SPPS.

Mechanistic Foundations & Causality

To design an effective synthesis, researchers must understand the chemical causality behind protecting group stability.

• Boc-Lys(2-Cl-Z)-OH : In Boc solid-phase peptide synthesis (SPPS), the α-amino group is deprotected using 50% trifluoroacetic acid (TFA) in every cycle[1]. A standard benzyloxycarbonyl (Z) group is susceptible to premature cleavage under these harsh, repetitive acidic conditions, leading to chain branching[1]. The introduction of an electron-withdrawing chlorine atom at the ortho position of the aromatic ring (2-Cl-Z) decreases the electron density on the carbamate oxygen. This inductive effect significantly destabilizes the protonated intermediate, rendering the 2-Cl-Z group highly resistant to 50% TFA[1]. Consequently, its removal requires extremely strong acids, such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA)[2].

• Fmoc-Lys(Mtt)-OH : Modern Fmoc-SPPS utilizes a base (20% piperidine) for α-amino deprotection, allowing for acid-labile side-chain protection. The Mtt group is a highly specialized trityl derivative designed for orthogonal deprotection[]. The trityl core provides immense steric bulk and stabilizes the carbocation formed during acidic cleavage. By incorporating a single para-methyl group, the Mtt group's acid lability is precisely tuned: it is significantly more acid-labile than a standard trityl (Trt) group, yet more stable than a 4-methoxytrityl (Mmt) group. This allows the Mtt group to be selectively cleaved using 1–2% TFA in dichloromethane (DCM), leaving standard tert-butyl (tBu) and Boc protecting groups completely intact[].

Synthesis Workflow & Orthogonality

Workflow comparison of 2-Cl-Z and Mtt protecting groups in peptide synthesis strategies.

Quantitative Comparison & Cleavage Properties

Feature	2-Cl-Z (2-Chlorobenzyloxycarbonyl)	Mtt (4-Methyltrityl)
Primary Synthetic Strategy	Boc-SPPS	Fmoc-SPPS
α-Amine Deprotection Compatibility	Stable to 50% TFA	Stable to 20% Piperidine
Cleavage Reagents	Anhydrous HF, TFMSA, or HBr/AcOH[2]	1–2% TFA in DCM[]
Cleavage Mechanism	SN1/SN2 (requires strong acid)	Carbocation formation (mild acid)
Orthogonality	Non-orthogonal (cleaved globally)	Highly orthogonal (selective on-resin)
Primary Application	Long linear peptides, difficult sequences	Branched peptides, cyclization, ADCs

Self-Validating Experimental Protocols

Protocol A: Selective On-Resin Deprotection of Mtt (Fmoc Strategy)

Objective: Remove the Mtt group to expose the ε-amino group without cleaving the peptide from the resin or removing tBu/Boc groups. Causality: The use of triisopropylsilane (TIS) is critical. As the Mtt group is cleaved, it forms a stable 4-methyltrityl cation (which appears bright yellow). TIS acts as a hydride donor to quench this carbocation, preventing it from re-alkylating the exposed lysine side chain or other nucleophilic residues.

• Preparation : Swell the peptide-resin in DCM for 15 minutes.

• Cocktail Formulation : Prepare a cleavage cocktail of 1% TFA and 5% TIS in DCM. (Note: 1-5% MeOH can be substituted as a scavenger to prevent premature cleavage from highly acid-sensitive Rink Amide resins).

• Cleavage Cycle : Add the cocktail to the resin and agitate for 3–5 minutes. The solution will turn distinctively yellow, visually validating the release of the Mtt cation.

• Validation : Drain and repeat the treatment 3 to 5 times. The process is complete when the drained solution remains completely colorless, confirming full deprotection[4].

• Neutralization : Wash the resin extensively with DCM, followed by neutralization with 5% N,N-diisopropylethylamine (DIPEA) in DCM to prepare the free amine for subsequent coupling.

Protocol B: Global Cleavage of 2-Cl-Z (Boc Strategy)

Objective: Simultaneously cleave the peptide from the resin and remove the 2-Cl-Z group. Causality: Because 2-Cl-Z requires anhydrous HF, scavengers like p-cresol and dimethyl sulfide (DMS) must be used to trap the highly reactive benzyl cations generated during cleavage, preventing the alkylation of susceptible residues like tyrosine and methionine.

• Preparation : Ensure the peptide-resin is thoroughly washed and dried, as HF reacts violently with moisture. Load the resin into a specialized Teflon HF cleavage apparatus.

• Scavenger Addition : Add scavengers—typically a mixture of HF/DMS/p-cresol (e.g., 25:65:10 v/v for the "low HF" procedure, or standard high HF).

• Cleavage : Perform the cleavage at 0 °C for 1 to 2 hours. Critical Note: Cleaving Lys(2-Cl-Z) at temperatures lower than 5 °C significantly reduces the reaction rate and may result in incomplete deprotection.

• Isolation : Evaporate the HF under a vacuum, precipitate the crude peptide in cold ether, and isolate via centrifugation.

Strategic Applications in Drug Development

• 2-Cl-Z in High-Efficiency Linear Synthesis : Despite the dominance of Fmoc chemistry, Boc-SPPS utilizing 2-Cl-Z remains highly relevant for synthesizing complex, aggregation-prone therapeutic peptides. The use of 50% TFA in every cycle disrupts secondary structures, and the final HF cleavage is highly effective for difficult sequences[1].

• Mtt in Theranostics and Bioconjugation : The precise orthogonality of the Mtt group makes it indispensable for modern biologics. It is routinely used to synthesize ligand-targeted fluorescent-labelled conjugates and theranostic tools[5]. By selectively unmasking the lysine side chain on-resin, drug development professionals can perform site-specific modifications, such as attaching DOTA chelators, PEG chains, or cytotoxic payloads for Antibody-Drug Conjugates (ADCs)[][6].

References

• Benchchem. "Boc-Lys(Z)-OH and Boc-Lys(2-Cl-Z)-OH in Peptide Synthesis - Benchchem: Deprotection Strategies". 1

• Peptide.com. "Amino Acid Derivatives for Peptide Synthesis". 2

• BOC Sciences. "Lysine as a Versatile Building Block for Peptides and Peptidomimetics: From Synthesis to Therapeutics".

• Sigma-Aldrich. "Selecting Orthogonal Building Blocks".

• MilliporeSigma. "Boc Resin Cleavage Protocol".

• Hahn Lab. "A Highly Efficient Method for Site-Specific Modification of Unprotected Peptides after Chemical Synthesis". 7

• PMC / NIH. "Novel solid-phase strategy for the synthesis of ligand-targeted fluorescent-labelled chelating peptide conjugates as a theranostic tool for cancer". 5

• Wiley-VCH. "Supporting Information for Angew. Chem. Int. Ed.". 4

• Aapptec. "Fmoc-Lys(Mtt)-OH [167393-62-6]".6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Novel solid-phase strategy for the synthesis of ligand-targeted fluorescent-labelled chelating peptide conjugates as a theranostic tool for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. hahnlab.com [hahnlab.com]

The 9-Fluorenylmethoxycarbonyl (Fmoc) Group: A Pillar of Modern Peptide Synthesis

A Comparative Guide to Orthogonal Deprotection Strategies: Fmoc vs. 2-Cl-Z

In the intricate world of peptide synthesis and complex organic chemistry, the judicious selection of protecting groups is paramount to achieving high yields and purity. The principle of orthogonality—the ability to deprotect one functional group without affecting another—is a cornerstone of modern synthetic strategies. This guide provides an in-depth technical comparison of two widely used amine-protecting groups, the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) and the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group, in the context of orthogonal deprotection strategies.

The Fmoc group is a base-labile protecting group integral to solid-phase peptide synthesis (SPPS).[1] Its popularity stems from its stability under acidic conditions and its facile removal with mild basic conditions, which allows for the preservation of acid-labile side-chain protecting groups and linkers to the solid support.[1][2]

Mechanism of Fmoc Deprotection

The deprotection of the Fmoc group proceeds via a base-mediated β-elimination mechanism.[3] A mild base, typically a secondary amine like piperidine, abstracts the acidic proton on the fluorenyl ring system. This is followed by a β-elimination that releases the free amine, carbon dioxide, and a reactive dibenzofulvene (DBF) intermediate. The excess amine in the deprotection solution then traps the DBF to form a stable adduct, driving the reaction to completion.[3]

Standard Deprotection Protocols

A typical Fmoc deprotection protocol in SPPS involves treating the resin-bound peptide with a 20% solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).[4][5] The deprotection is usually performed in two steps to ensure complete removal of the Fmoc group.

Potential Side Reactions

While highly effective, Fmoc deprotection can be associated with several side reactions, particularly in sensitive peptide sequences:

• Aspartimide Formation: In sequences containing aspartic acid, the backbone amide nitrogen can attack the side-chain ester, leading to the formation of a cyclic imide. This can result in racemization and the formation of β- and iso-aspartyl peptides.[6]

• Diketopiperazine (DKP) Formation: At the dipeptide stage, especially with proline as one of the first two residues, cyclization of the N-terminal dipeptide can occur, leading to its cleavage from the resin.[6]

• 3-(1-Piperidinyl)alanine Formation: For peptides with a C-terminal cysteine, base-catalyzed elimination of the protected sulfhydryl group can lead to the formation of a dehydroalanine residue, which can then react with piperidine.[6]

The 2-Chlorobenzyloxycarbonyl (2-Cl-Z) Group: A Classic with Robust Stability

The 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is a derivative of the classical benzyloxycarbonyl (Z or Cbz) group. It is frequently used for the protection of amine side chains, particularly lysine, in Boc-based solid-phase peptide synthesis.[1][7] The electron-withdrawing chlorine atom enhances the acid stability of the protecting group compared to the standard Z group.[1]

Mechanism of 2-Cl-Z Deprotection

The 2-Cl-Z group is typically removed under strong acidic conditions or by catalytic hydrogenolysis.

• Acidolysis: In traditional Boc-based synthesis, the 2-Cl-Z group is cleaved simultaneously with the final peptide cleavage from the resin using strong acids like liquid hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[1]

• Hydrogenolysis: A milder method for 2-Cl-Z removal is catalytic hydrogenolysis.[8] In the presence of a palladium catalyst and a hydrogen source (e.g., H₂ gas or transfer hydrogenation reagents like formic acid), the benzyl-oxygen bond is cleaved, releasing the free amine, toluene, and carbon dioxide.[8]

Deprotection Protocols

For hydrogenolysis, the peptide is typically dissolved in a suitable solvent like methanol or a mixture of methanol and formic acid, and then treated with a palladium catalyst (e.g., 5% Pd on carbon).[8]

Orthogonal Deprotection: A Comparative Analysis of Fmoc and 2-Cl-Z

The true power of protecting groups lies in their orthogonality, allowing for selective deprotection in a multi-step synthesis. Based on their distinct deprotection mechanisms, Fmoc and 2-Cl-Z can be employed in an orthogonal strategy.

Feature	Fmoc Protecting Group	2-Cl-Z Protecting Group	Orthogonality
Deprotection Condition	Mildly basic (e.g., 20% piperidine in DMF)[4][5]	Strong acid (e.g., HF) or catalytic hydrogenolysis (Pd/C, H₂)[1][8]	High. The basic conditions for Fmoc removal are orthogonal to the acidic or hydrogenolytic conditions required for 2-Cl-Z cleavage.
Stability	Acid-stable, labile to bases.[1][9]	Base-stable, labile to strong acids and hydrogenolysis.[1]	Excellent. 2-Cl-Z is stable to the piperidine treatment used for Fmoc deprotection, and Fmoc is stable to the conditions of catalytic hydrogenolysis.
Primary Application	Nα-protection in SPPS.[1]	Side-chain amine protection (e.g., Lys) in Boc-SPPS.[1][7]	Can be used orthogonally where Fmoc protects the N-terminus and 2-Cl-Z protects a side-chain amine.
Common Side Reactions	Aspartimide formation, DKP formation.[6]	Potential for incomplete cleavage with strong acids, catalyst poisoning in hydrogenolysis.	The choice of deprotection strategy will depend on the sensitivity of the peptide sequence to the respective deprotection conditions.

The orthogonality of Fmoc and 2-Cl-Z allows for a synthetic strategy where the N-terminal amine is protected with Fmoc for iterative chain elongation, while a side-chain amine (e.g., on a lysine residue) is protected with 2-Cl-Z. The Fmoc group can be repeatedly removed with piperidine without affecting the 2-Cl-Z group. At the end of the synthesis, the 2-Cl-Z group can be selectively removed by hydrogenolysis, leaving other acid-labile side-chain protecting groups intact.

Experimental Protocols

Protocol 1: Standard Fmoc Deprotection in SPPS

Caption: Standard workflow for Fmoc deprotection in SPPS.

Methodology:

• Swell the Fmoc-peptide-resin in DMF for 30 minutes.

• Drain the DMF.

• Add a solution of 20% (v/v) piperidine in DMF to the resin and agitate for 2 minutes.

• Drain the solution.

• Add a fresh solution of 20% (v/v) piperidine in DMF and agitate for 15 minutes.

• Drain the solution.

• Wash the resin thoroughly with DMF (3-5 times) to remove residual piperidine and the dibenzofulvene-piperidine adduct.

• The resin is now ready for the next amino acid coupling step.

Protocol 2: 2-Cl-Z Deprotection by Catalytic Hydrogenolysis

Caption: Workflow for 2-Cl-Z deprotection via hydrogenolysis.

Methodology:

• Dissolve the 2-Cl-Z protected peptide in a suitable solvent, such as methanol or a mixture of 10% formic acid in methanol.[8]

• Add a palladium catalyst, typically 5% or 10% palladium on activated carbon (Pd/C), at a loading of approximately 10-50% by weight relative to the peptide.

• Stir the suspension vigorously under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, carefully filter the reaction mixture through a pad of celite to remove the palladium catalyst.

• Wash the celite pad with the reaction solvent.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the deprotected peptide.

Conclusion and Recommendations

The orthogonal relationship between the Fmoc and 2-Cl-Z protecting groups offers a powerful tool for the synthesis of complex peptides and other organic molecules. The base-lability of Fmoc allows for its use as a temporary Nα-protecting group in SPPS, while the stability of 2-Cl-Z to these conditions makes it an excellent choice for the protection of side-chain amines. The subsequent removal of the 2-Cl-Z group can be achieved under mild hydrogenolysis conditions, preserving the integrity of other sensitive functional groups.

Recommendations for Researchers:

• For standard SPPS, the Fmoc group remains the preferred choice for Nα-protection due to its mild deprotection conditions.

• When synthesizing peptides with lysine or other amino acids requiring side-chain amine protection, and where orthogonality to base-labile groups is required, the 2-Cl-Z group is a robust option.

• Careful consideration of the peptide sequence is crucial to anticipate and mitigate potential side reactions associated with both Fmoc and 2-Cl-Z deprotection.

• Optimization of deprotection conditions, particularly for hydrogenolysis of 2-Cl-Z, may be necessary depending on the specific substrate and the presence of other functional groups.

By understanding the distinct chemical properties and deprotection mechanisms of Fmoc and 2-Cl-Z, researchers can strategically design and execute complex synthetic routes with a high degree of control and efficiency.

References

• Aapptec Peptides. Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. [Link]

• Lokey Lab Protocols - Wikidot. Protecting Groups. Published March 07, 2017. [Link]

• Almaliti, J., Alhindy, M., Yoon, M. C., Hook, V., Molinski, T. F., O'Donoghue, A. J., & Gerwick, W. H. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. ACS Omega, 9(2), 2535–2542. [Link]

• Total Synthesis. Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Published January 05, 2024. [Link]

• Thieme. 2 Protection of Functional Groups. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. [Link]

• Nowick, J. S. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Published March 17, 2020. [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. Published June 07, 2018. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules, 14(1), 294-309. [Link]

• Peptide Chemistry. Deprotection Reactions. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Subirós-Funosas, R., El-Faham, A., & Albericio, F. (2013). Handles for Fmoc Solid-Phase Synthesis of Protected Peptides. Israel Journal of Chemistry, 53(6-7), 437-452. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Advances in Fmoc solid-phase peptide synthesis. Nature protocols, 2(12), 3247-3256. [Link]

• Aapptec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Almac. Accurate determination of resin substitution in solid phase peptide synthesis - an illustrated case study for a highly moisture. [Link]

Sources

• 1. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chem.uci.edu [chem.uci.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 8. peptide.com [peptide.com]
• 9. chempep.com [chempep.com]

Navigating the Labyrinth of Lysine Protection in SPPS: A Comparative Guide

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a critical determinant of success in Solid-Phase Peptide Synthesis (SPPS). The choice of a protecting group for the ε-amino group of lysine profoundly influences the overall yield, purity, and efficiency of peptide synthesis.[1] This guide provides an objective comparison of commonly used lysine protecting groups, supported by experimental data, to aid in the selection of the most appropriate strategy for your synthetic goals.

The ε-amino group of lysine is highly nucleophilic and requires robust protection during SPPS to prevent side reactions, such as peptide branching.[1][2] An ideal protecting group should be stable throughout the synthesis cycles and selectively removable under conditions that do not compromise the integrity of the peptide or other protecting groups.[1][] This analysis focuses on the performance of several widely used lysine protecting groups within the Fmoc/tBu strategy, highlighting their impact on crude peptide purity and overall yield.[1]

The Workhorse: tert-Butyloxycarbonyl (Boc)

The Boc group is the most common and cost-effective choice for protecting the lysine side chain in standard Fmoc-based SPPS.[][5] Its stability to the basic conditions used for Fmoc deprotection (e.g., piperidine) and its clean removal during the final acidic cleavage step with trifluoroacetic acid (TFA) make it a reliable option for the synthesis of linear peptides.[5][6][]

However, the use of strong acids for deprotection can be a drawback for sensitive peptides or those requiring post-synthesis modifications.[] Furthermore, the lack of orthogonality with other acid-labile protecting groups limits its application in the synthesis of more complex peptides.[]

Orthogonal Protecting Groups: Enabling Complexity

For the synthesis of branched, cyclic, or modified peptides, orthogonal protecting groups are indispensable.[][9][10] These groups can be selectively removed under specific conditions that do not affect the Nα-Fmoc group or other side-chain protecting groups.[10][11]

Allyloxycarbonyl (Alloc)

The Alloc group is stable to both acidic and basic conditions used in standard Fmoc-SPPS.[] Its removal is achieved under mild conditions using a palladium catalyst, such as Pd(PPh₃)₄, making it an excellent choice for on-resin cyclization or modification.[][12][13]

1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde)

The Dde group is orthogonal to both Fmoc and Boc protecting groups.[14] It is stable to the piperidine used for Fmoc removal and the TFA used for final cleavage.[15] Deprotection is typically achieved with a dilute solution of hydrazine in DMF.[14][16] This orthogonality allows for the selective modification of lysine side chains on the solid support.[14] However, a potential side reaction to be aware of is Dde migration to an unprotected lysine, which can be mitigated by using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) for Fmoc cleavage.[17]

4-Methyltrityl (Mtt) and 4-Methoxytrityl (Mmt)

Mtt and Mmt are highly acid-labile protecting groups, belonging to the trityl family.[18] They are orthogonal to the base-labile Fmoc group and more acid-stable groups like Boc.[18] This allows for selective on-resin deprotection of the lysine side chain to enable modifications like branching or labeling.[18] The key difference lies in their acid lability, with Mmt being more susceptible to acid cleavage than Mtt.[18] Mtt can be removed with a solution of 1% TFA in DCM, while Mmt can be cleaved under even milder conditions, such as acetic acid/TFE/DCM.

Performance Comparison: A Data-Driven Perspective

The selection of a lysine protecting group can significantly impact the outcome of a peptide synthesis. The following table summarizes quantitative data from comparative studies, showcasing the performance of different protected lysines in SPPS.

Protecting Group	Peptide Sequence/Strategy	Crude Purity (%)	Overall Yield (%)	Reference
Boc	Conventional SPPS of a peptide-drug conjugate	25	Not Reported	[1]
Dde	Minimal Protection SPPS of a peptide-drug conjugate	75	Not Reported	[1][16]
Boc	N-terminal fragment of α-synuclein (E46K mutant)	99	2	[1]
Alloc	N-terminal fragment of α-synuclein (E46K mutant, glycated)	86	1	[1][13]

Note: The yields and purities reported are for specific, often complex, peptide sequences and may not be directly extrapolated to all syntheses. However, they provide valuable insight into the comparative performance of the protecting groups under the reported conditions.

The data clearly indicates that the choice of protecting group can lead to significant differences in crude purity. In a direct comparison for the synthesis of a peptide-drug conjugate, the use of a Dde protecting group in a minimal protection strategy resulted in a threefold increase in crude purity compared to the standard Boc group in a conventional approach.[1][16] For the synthesis of a complex, glycated α-synuclein fragment, the Boc-protected lysine yielded a higher purity and overall yield compared to the Alloc-protected version, although both were low due to the complexity of the target molecule.[1]

Experimental Protocols

To ensure a standardized comparison, the following are representative experimental protocols for the synthesis of a model peptide using different lysine protecting groups. This protocol is based on standard Fmoc/tBu solid-phase peptide synthesis methodologies.[1]

General SPPS Workflow

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis.

1. Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes.[1]

2. Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes) to remove the Fmoc group.[1][19] Wash the resin thoroughly with DMF.[19]

3. Amino Acid Coupling: Pre-activate the Fmoc-amino acid (4 equivalents) with DIC (4 equivalents) and OxymaPure® (4 equivalents) in DMF for 5 minutes. Add the activated amino acid solution to the resin and couple for 1-2 hours. Monitor the coupling reaction using a ninhydrin test.[1]

4. Washing: Wash the resin with DMF and DCM.[1]

5. Repeat Synthesis Cycle: Repeat steps 2-4 for each amino acid in the peptide sequence. For the lysine position, use the respective Fmoc-Lys(Protecting Group)-OH.[1]

6. Final Fmoc Deprotection: After the final coupling step, remove the N-terminal Fmoc group as described in step 2.[1]

7. Cleavage and Global Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin with a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5) for 2-3 hours.[1][20]

Orthogonal Deprotection Protocols

Caption: On-resin Alloc deprotection workflow.

• Procedure: To the resin-bound peptide, add a solution of Pd(PPh₃)₄ (0.25 eq) and phenylsilane (25 eq) in DCM. React for 2 hours at room temperature. Wash the resin with DCM, DMF, and 0.5% DIPEA in DMF.

Caption: On-resin Dde deprotection workflow.

• Procedure: Treat the resin-bound peptide with a solution of 2% hydrazine in DMF for 3 x 10 minutes. Wash the resin thoroughly with DMF.[14][16]

Caption: On-resin Mtt deprotection workflow.

• Procedure: Swell the peptide-resin in DCM. Treat with a freshly prepared solution of 1% TFA and 5% TIS in DCM for multiple short treatments (e.g., 5 x 2 minutes) until the yellow color of the trityl cation is no longer observed. Wash the resin with DCM and DMF.[18][21]

Conclusion: A Strategic Choice

The selection of a lysine protecting group is a critical decision in SPPS that should be guided by the complexity of the target peptide. For routine, linear peptides, the cost-effectiveness and reliability of the Boc group make it an excellent choice. For more complex syntheses involving on-resin modifications, cyclization, or branching, the use of orthogonal protecting groups is essential.

• Alloc offers a robust and mild deprotection strategy using palladium catalysis.

• Dde provides a valuable orthogonal option with hydrazine-mediated removal.

• Mtt and Mmt allow for highly selective, acid-labile deprotection for intricate synthetic routes.

By carefully considering the chemical properties of each protecting group and the specific requirements of the synthetic target, researchers can optimize their SPPS strategies to achieve higher yields and purities of their desired peptides.

References

• A Comparative Analysis of Lysine Protecting Groups for Enhanced Yield in Solid-Phase Peptide Synthesis - Benchchem.
• Protection Side Chain of Lysine by Host-Affinity Molecules during Solid Phase Peptide Synthesis in Aqueous Phase - Open Access Pub.
• Fmoc vs Boc: Choosing the Right Amino Acid Deriv
• Protected Peptides: Essential Building Blocks for Research - BOC Sciences.
• Minimal Protection Str
• Amino Acid Deriv
• Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis - Benchchem.
• Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed.
• Fmoc-Lys(Dde)-OH - Bachem Products.
• Lysine as a Versatile Building Block for Peptides and Peptidomimetics: From Synthesis to Therapeutics - BOC Sciences Amino Acid.
• Novel solid-phase strategy for the synthesis of ligand-targeted fluorescent-labelled chelating peptide conjugates as a theranostic tool for cancer - PMC.
• Mtt vs. Mmt: A Comparative Guide to Lysine Side-Chain Protection in Peptide Synthesis - Benchchem.
• Investigation on the stability of the Dde protecting group used in peptide synthesis: migr
• Biocompatible Lysine Protecting Groups for the Chemoenzymatic Synthesis of K48/K63 Heterotypic and Branched Ubiquitin Chains - PMC.
• Why Fmoc-Protected Amino Acids Domin
• CAS 146982-27-6: N(alpha)-fmoc-N(epsilon)-alloc-L-lysine - CymitQuimica.
• An In-depth Technical Guide to Orthogonal Protection Str
• Amino Acid-Protecting Groups - SciSpace.
• Selecting Orthogonal Building Blocks - Sigma-Aldrich.
• Chemical synthesis of site-selective advanced glycation end products in α-synuclein and its fragments - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00225C.
• Overview of Solid Phase Peptide Synthesis (SPPS).
• A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach - PMC.
• A Comparative Guide to Dde and Fmoc Protecting Groups in Peptide Synthesis - Benchchem.
• Electronic Supplementary Material (ESI) for Biomaterials Science. This journal is © The Royal Society of Chemistry 2019 - Rsc.org.
• A Comparative Guide to Boc versus Fmoc Protection Strategies for the Synthesis of PEGyl
• Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis - Knowledge UChicago.
• Cleavage Cocktail Selection - CDN.
• Solid phase peptide synthesis: New resin and new protecting group - CORE.
• Design and Synthesis of Macrocyclic Peptides as Potential Inhibitors of Lysine-Specific Demethylase 1 - DiVA portal.
• NEW Orthogonally protected lysine deriv
• Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis - ResearchG
• Evaluation of unexpected protecting group removal in solid-phase peptide synthesis: Quantified using continuous flow methods - PubMed.
• The Importance of Lysine Protection: A Deep Dive into Fmoc-Lys(Mmt)-OH.
• Methods and protocols of modern solid phase peptide synthesis - DU Chem.
• Facile solid phase peptide synthesis with a Re-lysine conjugate gener
• Control Strategies for Synthetic Therapeutic Peptide APIs Part III: Manufacturing Process Consider
• aapptec, LLC - Peptides.
• Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS)
• Solid phase peptide synthesis: new resin and new protecting group..
• Protocols for the Fmoc SPPS of Cysteine-Containing Peptides - Sigma-Aldrich.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 9. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. scispace.com [scispace.com]
• 12. CAS 146982-27-6: N(alpha)-fmoc-N(epsilon)-alloc-L-lysine [cymitquimica.com]
• 13. Chemical synthesis of site-selective advanced glycation end products in α-synuclein and its fragments - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00225C [pubs.rsc.org]
• 14. shop.bachem.com [shop.bachem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. drivehq.com [drivehq.com]
• 17. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. diva-portal.org [diva-portal.org]
• 21. rsc.org [rsc.org]

Analytical Validation of Lys(2-Cl-Z)-Modified Peptides: Edman Degradation vs. High-Resolution LC-MS/MS

As synthetic peptide complexity increases—driven by the development of constrained macrocycles, antibody-drug conjugates, and targeted therapeutics—the analytical validation of orthogonally protected intermediates becomes critical. One such intermediate is the peptide containing Lys(2-Cl-Z) (2-chlorobenzyloxycarbonyl-protected lysine).

This guide provides an objective, data-driven comparison of the two primary methodologies used to validate the primary structure of Lys(2-Cl-Z)-containing peptides: Automated Edman Degradation and High-Resolution LC-MS/MS . By understanding the mechanistic causality behind how this specific protecting group interacts with analytical reagents, researchers can build self-validating workflows that eliminate positional ambiguity.

Mechanistic Causality: The Chemistry of Lys(2-Cl-Z)

To design an effective validation strategy, we must first understand the chemical behavior of the 2-Cl-Z moiety.

The 2-chlorobenzyloxycarbonyl group is a robust orthogonal protecting group used primarily in Solid-Phase Peptide Synthesis (SPPS) to mask the ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">

-amino group of lysine. The addition of an electron-withdrawing chlorine atom at the ortho position of the benzyl ring significantly enhances the group's stability towards acidic conditions compared to the standard benzyloxycarbonyl (Cbz/Z) group.

This stability is a double-edged sword:

• During Synthesis: It prevents premature deprotection during the repetitive trifluoroacetic acid (TFA) treatments required in Boc-chemistry SPPS.

• During Edman Degradation: The standard Edman cleavage step utilizes anhydrous TFA at 50°C. Because the 2-Cl-Z group is virtually impervious to these conditions, the modified lysine is cleaved intact[1].

Consequently, when the Edman cycle reaches this residue, the resulting anilinothiazolinone (ATZ) derivative is converted into PTH-Lys(2-Cl-Z) . Due to the bulky, highly hydrophobic nature of the 2-Cl-Z aromatic system, PTH-Lys(2-Cl-Z) exhibits a drastically increased retention time on reverse-phase HPLC compared to standard PTH-Lys, which typically elutes at ~18.5 minutes under standard gradients[2].

Comparative Performance Analysis

While both Edman degradation and LC-MS/MS can validate modified peptides, their performance profiles differ significantly when dealing with highly hydrophobic, protected residues.

Table 1: Chromatographic Behavior of PTH-Lysine Derivatives

Note: Retention times are representative and depend on specific C18 column chemistries and gradient slopes.

PTH-Amino Acid	Molecular Weight (Da)	Relative Hydrophobicity	Representative RT (min)	Chromatographic Behavior
PTH-Glycine	192.2	Low	10.2	Early baseline elution
PTH-Lysine (Free -NH2)	263.3	Low	18.5	Standard mid-gradient elution
PTH-Lys(Boc)	363.4	Moderate	~24.0	Elutes before highly hydrophobic residues
PTH-Lys(2-Cl-Z)	431.9	Extremely High	>32.0 *	Requires extended organic wash

*Failure to extend the HPLC gradient will result in PTH-Lys(2-Cl-Z) remaining on the column, causing severe "ghost peaks" (carryover) in subsequent Edman cycles.

Table 2: Methodological Comparison for Lys(2-Cl-Z) Validation

Feature	Automated Edman Degradation	High-Resolution LC-MS/MS
Primary Output	Sequential N-terminal sequence	Exact mass & fragmentation spectra
Modification Detection	Direct observation of late-eluting PTH-Lys(2-Cl-Z)	+168.00 Da mass shift on the Lys residue
Positional Certainty	Absolute (Cycle number = Exact Position)	High, but dependent on fragmentation coverage
Isobaric Differentiation	Excellent (Chromatographically distinct)	Challenging (Requires specific MS pathways)
Sample Requirement	10 - 100 pmol	< 1 pmol
Throughput	Low (~45 mins per residue cycle)	High (Minutes per peptide injection)

Visualizing the Workflows

Caption: Logical comparison of Edman degradation and LC-MS/MS for modified peptide validation.

Caption: Workflow of automated Edman degradation for isolating and identifying PTH-Lys(2-Cl-Z).

Self-Validating Experimental Protocol: Modified Edman Degradation

To sequence a peptide containing Lys(2-Cl-Z) without suffering from chromatographic carryover, the standard Edman HPLC protocol must be fundamentally altered. The following self-validating protocol ensures absolute identification.

Phase 1: System Validation & Blanking

Causality: Because PTH-Lys(2-Cl-Z) is highly lipophilic, it can irreversibly bind to the C18 stationary phase if the organic modifier concentration is too low, ruining subsequent cycles.

• Modify the HPLC Gradient: Program the sequencer's HPLC to extend the standard gradient. Instead of ending at 50% Acetonitrile (ACN), ramp Mobile Phase B (100% ACN + 0.1% TFA) to 90% for 5 minutes at the end of every cycle.

• Run a Blank Cycle: Execute one full Edman cycle without a peptide sample.

• Self-Validation Checkpoint: Analyze the blank chromatogram. The baseline must be completely flat in the hydrophobic region (>25 minutes). If peaks are present, perform a column wash with Isopropanol/ACN until the baseline is restored.

Phase 2: Edman Chemistry Cycles

• Immobilization: Load 50 pmol of the purified Lys(2-Cl-Z) peptide onto a Polybrene-treated glass fiber filter.

• Coupling: The sequencer delivers Phenyl isothiocyanate (PITC) and a basic buffer (e.g., N-methylpiperidine). The

  -amino group reacts to form a phenylthiocarbamyl (PTC) peptide. Note: The 2-Cl-Z protected -amino group of lysine remains unreactive.

• Cleavage: Anhydrous TFA is delivered at 50°C. The N-terminal peptide bond is cleaved, releasing the ATZ-amino acid. The 2-Cl-Z group survives this step intact[1].

• Conversion: The extracted ATZ-derivative is transferred to a conversion flask and treated with 25% aqueous TFA at 65°C to form the stable PTH-amino acid.

Phase 3: Detection and Positional Assignment

• Chromatography: The PTH-derivative is automatically injected onto the C18 column.

• Data Interpretation:

  • For standard amino acids, identify peaks by comparing retention times to a standard PTH mixture.

  • For the cycle corresponding to the modified lysine, standard PTH-Lys (18.5 min) will be absent [2].

  • A massive, uniquely late-eluting peak will appear in the extended organic wash phase (>32 min). This is PTH-Lys(2-Cl-Z).

• Self-Validation Checkpoint: Examine the chromatogram of the subsequent cycle (Cycle N+1). If the extended 90% ACN wash was successful, there should be zero carryover of the PTH-Lys(2-Cl-Z) peak in Cycle N+1, confirming that the modification was exclusively located at position N.

References

• Evaluation of the Synthetic Product | Synthetic Peptides: A User's Guide. Oxford Academic. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

assessing the impact of 2-Cl-Z group on peptide structure and function

Assessing the Impact of the 2-Cl-Z Protecting Group on Peptide Structure and Function: A Comparative Guide for Boc-SPPS

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where the structural fidelity of a therapeutic peptide is compromised not by the coupling chemistry itself, but by inadequate side-chain protection. In Boc solid-phase peptide synthesis (Boc-SPPS), the highly nucleophilic

-amino group of lysine presents a critical vulnerability[1].

This guide objectively evaluates the 2-chlorobenzyloxycarbonyl (2-Cl-Z) protecting group against the traditional benzyloxycarbonyl (Z) group. By dissecting the mechanistic causality behind its superior performance and providing self-validating experimental protocols, this guide demonstrates how the 2-Cl-Z group preserves downstream peptide structure and functional integrity.

Mechanistic Rationale: The Causality of Chlorine Substitution

In the Boc-SPPS strategy, the

-amino group is temporarily protected by the tert-butyloxycarbonyl (Boc) group, which requires repetitive removal using 50% trifluoroacetic acid (TFA)[2].

The standard Z group is slightly labile under these repetitive acidic conditions. Over multiple cycles of Boc deprotection, the Z group on lysine side-chains undergoes premature cleavage[2]. This exposes the

-amino group, which then participates in subsequent coupling cycles, leading to irreversible peptide branching—a fatal flaw for sequence fidelity[1][2].

The introduction of a chlorine atom at the ortho position (2-Cl-Z) fundamentally alters the electronic landscape of the protecting group[2]. The electron-withdrawing inductive effect of the chlorine atom destabilizes the carbocation transition state required for acidolytic cleavage, rendering the 2-Cl-Z carbamate significantly more stable to 50% TFA[2]. Consequently, Boc-Lys(2-Cl-Z)-OH survives the repetitive N-terminal deprotection cycles intact, preventing branched side-products while remaining cleanly cleavable under the extreme acidic conditions of anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA)[3][4].

Comparative Performance Data

To objectively assess the impact of these protecting groups, we must evaluate their performance metrics during the synthesis of a standard lysine-containing sequence. The following table synthesizes quantitative data and physicochemical properties comparing Boc-Lys(Z)-OH versus Boc-Lys(2-Cl-Z)-OH[1][2].

Parameter	Boc-Lys(Z)-OH	Boc-Lys(2-Cl-Z)-OH
Protecting Group	Benzyloxycarbonyl (Z)	2-Chlorobenzyloxycarbonyl (2-Cl-Z)
Molecular Weight	380.44 g/mol	414.88 g/mol
Stability in 50% TFA	Low (Prone to premature cleavage)	High (Stable across repetitive cycles)
Primary Side Reaction	Peptide branching at -amine	Minimal to none
Final Cleavage Reagent	Strong Acid (HF, TFMSA)	Strong Acid (HF, TFMSA)
Impact on Crude Purity	Significantly reduced in long sequences	High preservation of linear fidelity

Workflow and Logical Relationship Diagram

The diagram below maps the divergent synthetic outcomes when selecting between the Z and 2-Cl-Z protecting groups during a standard Boc-SPPS workflow.

Logical workflow comparing Z and 2-Cl-Z protection strategies during Boc-SPPS.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system; the success of each step should be verifiable before proceeding to the next. Below are the standardized methodologies for utilizing Boc-Lys(2-Cl-Z)-OH.

Protocol A: Boc-SPPS Elongation Cycle (TFA Stability Validation)

• Resin Swelling: Swell the peptide-resin (e.g., PAM resin) in dichloromethane (DCM) for 15 minutes to ensure optimal reagent penetration.

• Boc Deprotection: Treat the resin with 50% TFA in DCM for 1 minute, drain, and repeat for 30 minutes.

  • Causality: This selectively removes the N-

    -Boc group. The 2-Cl-Z group on previously incorporated lysine residues will remain intact due to the electron-withdrawing chlorine substituent mitigating acidolysis[2][4].

• Washing & Neutralization: Wash with DCM (3x), then neutralize the TFA salt with 5% N,N-diisopropylethylamine (DIEA) in dimethylformamide (DMF) for 2 x 3 minutes.

• Coupling: Dissolve 4 equivalents of Boc-Lys(2-Cl-Z)-OH and 4 equivalents of HATU in DMF. Add 8 equivalents of DIEA. Add the activated mixture to the resin and agitate for 45-60 minutes.

• Validation (Kaiser Test): Perform a Kaiser ninhydrin test on a few resin beads. A colorless/yellow bead physically validates complete coupling. A blue bead indicates unreacted primary amines, necessitating a second coupling cycle before the next TFA exposure.

Protocol B: Global Deprotection and Cleavage

• Preparation: Transfer the dried peptide-resin to a specialized Teflon HF cleavage apparatus. Add scavengers (e.g., anisole, p-cresol) at 10% v/v to capture reactive carbocations generated during cleavage.

• HF Cleavage: Condense anhydrous HF into the reaction vessel at -78°C. Stir the mixture at 0°C for 45-60 minutes.

  • Causality: The extreme acidity of liquid HF overcomes the stabilizing inductive effect of the 2-Cl-Z group, simultaneously cleaving the peptide from the resin and globally deprotecting the side chains[3][5].

• Workup: Evaporate the HF under vacuum. Precipitate the crude peptide using cold anhydrous diethyl ether. Centrifuge and wash the pellet with ether (3x) to remove organic scavengers.

• Validation: Analyze the crude peptide via RP-HPLC and ESI-MS. The absence of +X mass adducts (where X is the mass of a branched amino acid sequence) validates the stability of the 2-Cl-Z group during the elongation phase[2][6].

Impact on Peptide Structure and Functional Fidelity

The structural integrity of a peptide dictates its biological function. When synthesizing antimicrobial peptides, peptide-drug conjugates, or complex structural motifs like

-helices, the spatial orientation of lysine side-chains is paramount.

If the standard Z group is used, premature TFA cleavage leads to isopeptide bond formation[2]. This branching introduces severe steric hindrance and alters the charge distribution of the molecule, which can completely disrupt the secondary structure (e.g., breaking an

-helix) and abrogate receptor binding or functional activity.

By employing the 2-Cl-Z group, researchers ensure that the nucleophilic

-amine remains masked until the final cleavage step[4]. This guarantees a high-fidelity linear sequence, preserving the precise structural conformation required for the peptide's intended biological or therapeutic function[1].

References

• Protecting Groups - Lokey Lab Protocols, wikidot.com,
• OH and Boc-Lys(2-Cl-Z)-OH in Peptide Synthesis, benchchem.com,
• Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z, peptide.com,
• Amino Acid Derivatives for Peptide Synthesis, peptide.com,
• A Highly Efficient Method for Site-Specific Modification of Unprotected Peptides after Chemical Synthesis, hahnlab.com,
• A Comparative Analysis of Lysine Protecting Groups for Enhanced Yield in Solid-Phase Peptide Synthesis, benchchem.com,

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. hahnlab.com [hahnlab.com]

A Senior Application Scientist's Guide to Lysine Protecting Groups: A Cost-Benefit Analysis of Fmoc-Lys(2-Cl-Z)-OH and Its Alternatives

For researchers and professionals in peptide synthesis and drug development, the selection of building blocks is a critical decision that impacts yield, purity, and the feasibility of complex molecular designs. Lysine, with its versatile side-chain amino group, is a cornerstone for introducing branches, attaching payloads like drugs or fluorophores, and creating cyclic structures.[][2] However, the successful manipulation of this side chain hinges on the choice of a temporary protecting group. This guide provides an in-depth cost-benefit analysis of Fmoc-Lys(2-Cl-Z)-OH in comparison to other widely used derivatives such as Fmoc-Lys(Boc)-OH, Fmoc-Lys(Mtt)-OH, and Fmoc-Lys(Dde)-OH. We will move beyond simple price comparison to explore the indirect costs and benefits tied to their chemical properties, cleavage conditions, and potential for side reactions.

Direct Cost Analysis: A Starting Point

While the direct purchase price is a primary consideration, it should be weighed against the potential downstream costs of failed syntheses, difficult purifications, or limited synthetic possibilities. The following table provides an approximate cost comparison based on currently available market prices. Prices can vary significantly based on supplier, purity, and scale.

Derivative	Approximate Price per Gram (USD)
Fmoc-Lys(Boc)-OH	$2 - $7[3]
Fmoc-Lys(2-Cl-Z)-OH	Custom synthesis, typically higher
Fmoc-Lys(Mtt)-OH	$50 - $150
Fmoc-Lys(Dde)-OH	$100 - $200[4][5]

Fmoc-Lys(Boc)-OH is the most economical option and serves as the standard for routine synthesis of linear peptides where side-chain modification is not required.[] The other derivatives, while more expensive, offer orthogonal protection schemes essential for more complex peptide architectures.[6][7]

Chemical Properties and Performance: The True Value

The real cost-benefit analysis lies in the performance of each protecting group during solid-phase peptide synthesis (SPPS). The concept of "orthogonality" is paramount: the ability to selectively remove one protecting group without affecting others.[6][8]

Caption: Orthogonal protection in Fmoc-SPPS.

Protecting Group	Cleavage Conditions	Orthogonality & Stability	Potential Side Reactions/Drawbacks	Ideal Applications
Boc (tert-butyloxycarbonyl)	Strong acids (e.g., >90% TFA)[][9]	Stable to piperidine used for Fmoc removal. Not orthogonal to other acid-labile groups (e.g., tBu, Trt).	Premature removal with repeated TFA exposure in Boc-SPPS.[10] Formation of t-butyl adducts with sensitive residues (e.g., Trp, Met, Cys) requires scavengers.[6]	Standard synthesis of linear peptides in Fmoc/tBu strategy.[]
2-Cl-Z (2-Chlorobenzyloxycarbonyl)	Strong acids (e.g., HF) or catalytic hydrogenation.[11]	Stable to TFA, making it suitable for Boc-SPPS.[] Orthogonal to Fmoc.	Requires harsh cleavage conditions (HF) or the use of a palladium catalyst which can be difficult to remove.	Primarily used in Boc-SPPS for peptides requiring a very stable lysine protection that survives repeated TFA treatments.[]
Mtt (4-Methyltrityl)	Very mild acid (e.g., 1% TFA in DCM, or 30% HFIP in DCM).[12][13]	Orthogonal to Fmoc and most acid-labile groups (Boc, tBu) which require stronger TFA concentrations for cleavage.[13]	Premature deprotection of other acid-labile groups if conditions are not carefully controlled.[13] The released Mtt cation can cause side reactions if not scavenged.	On-resin side-chain modification where mild acidic deprotection is desired.[14] Synthesis of branched peptides.
Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)	2% Hydrazine in DMF.[15][16]	Fully orthogonal to both acid-labile (Boc, tBu) and base-labile (Fmoc) groups.[15]	Dde migration to unprotected lysine side chains can occur.[17] Hydrazine can also remove Fmoc groups, so the N-terminus should be protected (e.g., with Boc) during Dde cleavage.[18]	Synthesis of branched and cyclic peptides, and for attaching labels where a non-acidic, non-basic cleavage is required.[19]

• Fmoc-Lys(Boc)-OH: This is the workhorse for standard Fmoc SPPS.[] Its Boc group is stable to the piperidine used for Nα-Fmoc removal but is efficiently cleaved during the final TFA-mediated cleavage from the resin.[][9] This lack of orthogonality within acid-labile groups means it's unsuitable for on-resin side-chain modifications.

• Fmoc-Lys(2-Cl-Z)-OH: The 2-Cl-Z group offers high stability against TFA.[] This makes it a valuable asset in Boc-SPPS, where the Nα-Boc group is repeatedly removed with TFA.[20] However, its own removal requires harsh conditions like hydrogen fluoride (HF) or catalytic hydrogenation, which can degrade sensitive peptides and requires specialized equipment.[11] In the context of Fmoc-SPPS, its utility is limited as the standard final cleavage with TFA is not sufficient for its removal. It is primarily used when extreme stability to acid is required during synthesis.[21]

• Fmoc-Lys(Mtt)-OH: The Mtt group provides a significant advantage due to its hyper-sensitivity to acid. It can be selectively removed on-resin using very dilute TFA (1-2%) or other mild acids like hexafluoroisopropanol (HFIP), leaving more robust acid-labile groups like Boc and tBu intact.[12][13] This allows for precise, on-resin modification of the lysine side chain. The main drawback is the need for careful optimization of deprotection conditions to prevent premature cleavage of other protecting groups or the peptide from the resin.[13]

• Fmoc-Lys(Dde)-OH: The Dde group represents a truly orthogonal protection strategy as it is cleaved under nucleophilic conditions with hydrazine, which does not affect acid-labile or base-labile groups.[15] This makes it ideal for complex syntheses requiring multiple, selective deprotections.[19] A known side reaction is the potential for the Dde group to migrate from one lysine to another free amino group on the peptide, especially during Fmoc removal with piperidine.[17] Using its more sterically hindered cousin, ivDde, can mitigate this issue.[19]

Experimental Protocol: Comparative Synthesis of a Branched Peptide

To illustrate the practical implications of choosing a lysine derivative, we propose a comparative synthesis of a model branched peptide, where a short peptide sequence is grown from the lysine side chain of a main sequence.

Model Peptide: Ac-Tyr-Gly-Gly-Phe-Lys(Ac-Ala-NH₂)-Gly-CONH₂

Caption: Workflow for branched peptide synthesis.

Step-by-Step Methodology:

• Resin Preparation: Swell Rink Amide resin in N,N-Dimethylformamide (DMF).

• Main Chain Synthesis:

  • Perform standard Fmoc-SPPS to assemble the linear sequence: Tyr(tBu)-Gly-Gly-Phe-Lys(X)-Gly.

  • For the lysine position, use either Fmoc-Lys(Mtt)-OH or Fmoc-Lys(Dde)-OH.

• N-terminal Protection: After coupling the final Tyr(tBu), do not remove the Fmoc group. Instead, treat the resin with Boc-anhydride to protect the N-terminus of the main chain. This is crucial to prevent elongation at this position during the branch synthesis.[18]

• Selective Lysine Side-Chain Deprotection:

  • For Lys(Mtt): Wash the resin with Dichloromethane (DCM). Treat the resin with 1-2% TFA in DCM containing 2% Triisopropylsilane (TIS) for 2 minutes. Repeat this treatment 5-10 times until the yellow color of the Mtt cation is no longer observed in the effluent. Wash thoroughly with DCM, then DMF.

  • For Lys(Dde): Wash the resin with DMF. Treat with 2% hydrazine monohydrate in DMF for 3 minutes. Repeat the treatment twice more. Wash thoroughly with DMF.

• Branch Synthesis:

  • Couple Fmoc-Ala-OH to the newly deprotected lysine side-chain amine using a standard coupling reagent like HBTU/DIPEA.

  • Remove the Fmoc group with 20% piperidine in DMF.

• Branch Capping: Acetylate the N-terminus of the alanine branch using acetic anhydride and DIPEA in DMF.

• Final Cleavage and Deprotection:

  • Wash the resin with DCM and dry it.

  • Cleave the peptide from the resin and remove all remaining side-chain protecting groups (tBu, Boc) using a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS) for 2-3 hours.[22]

• Purification and Analysis: Precipitate the crude peptide in cold diethyl ether, then purify by reverse-phase HPLC and confirm the mass by mass spectrometry.

This parallel synthesis would demonstrate the different handling requirements and potential pitfalls of each orthogonal strategy.

Conclusion and Recommendations

The choice of a lysine protecting group is a strategic decision that goes far beyond the initial cost of the amino acid derivative.

• Fmoc-Lys(Boc)-OH remains the undisputed, cost-effective choice for the synthesis of linear peptides where no side-chain modification is needed.

• Fmoc-Lys(2-Cl-Z)-OH is a specialty reagent, primarily for Boc-SPPS , and its harsh deprotection conditions make it less suitable for standard Fmoc-based strategies.

• Fmoc-Lys(Mtt)-OH is an excellent choice for creating branched peptides or for conjugations when a mild acidic deprotection is permissible. Its higher cost is justified by the ability to perform on-resin modifications while preserving other acid-labile groups.

• Fmoc-Lys(Dde)-OH offers the highest level of orthogonality , making it the premium choice for complex architectures like multi-branched peptides, cyclic peptides, or when base- and acid-sensitive moieties are present. The higher cost is offset by its unique cleavage chemistry, which provides maximum synthetic flexibility.

Ultimately, the "best" derivative is the one that fits the specific synthetic strategy. A thorough understanding of the costs, benefits, and chemical nuances of each protecting group empowers researchers to design more efficient and successful syntheses, saving valuable time and resources in the long run.

References

• Benchchem. (n.d.). Common side reactions with Boc-D-Lys-OH in peptide synthesis.
• J&K Scientific. (n.d.). Fmoc-D-Lys(2-Cl-Z)-OH | 1393687-43-8.

• RSC Publishing. (n.d.). A novel lysine-protecting procedure for continuous flow solid phase synthesis of branched peptides. Journal of the Chemical Society, Chemical Communications. Retrieved from

• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• BOC Sciences. (2026, February 24). Lysine as a Versatile Building Block for Peptides and Peptidomimetics: From Synthesis to Therapeutics.
• PubMed. (n.d.). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine.

• CEM. (n.d.). Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups. Retrieved from

• Benchchem. (n.d.). A Comprehensive Technical Guide to Hydrazine-Mediated Cleavage of the Dde Protecting Group.
• Chem-Impex. (n.d.). Fmoc-D-Lys(2-Cl-Z)-OH.
• Organic Chemistry Portal. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• NIH. (n.d.). Advances in Fmoc solid‐phase peptide synthesis. PMC.
• ResearchGate. (n.d.). The kinetics of the removal of the N-methyltrityl (Mtt) group during the synthesis of branched peptides.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• ACS Publications. (2023, July 15). Biocompatible Lysine Protecting Groups for the Chemoenzymatic Synthesis of K48/K63 Heterotypic and Branched Ubiquitin Chains. ACS Central Science.
• News-Medical.Net. (2019, April 24). Synthesizing Modified and Pharmaceutically Relevant Peptides.
• Benchchem. (n.d.). A Comparative Guide to Dde and Fmoc Protecting Groups in Peptide Synthesis.
• AAPPTec, LLC. (n.d.). Peptides.
• Wiley-VCH. (2003). Supporting Information for Angew. Chem. Int. Ed. Z51418.
• Sigma-Aldrich. (n.d.). Fmoc-Lys(Boc)-OH ≥98.0% HPLC 71989-26-9.
• Sigma-Aldrich. (n.d.). Fmoc-Lys(Dde)-OH Novabiochem 150629-67-7.
• Beilstein Journals. (2014, May 22). Automated solid-phase peptide synthesis to obtain therapeutic peptides.
• Benchchem. (n.d.). Technical Support Center: Purification Strategies for Mtt-Containing Peptide Impurities.
• Benchchem. (n.d.). Msc vs. Boc: A Comparative Guide to Lysine Side Chain Protection in Peptide Synthesis.
• DriveHQ. (n.d.). Minimal Protection Strategies for SPPS.
• Sigma-Aldrich. (n.d.). Fmoc-Lys(Boc)-OH ≥98.0% HPLC 71989-26-9.
• Benchchem. (2025, December 1). Sourcing High-Quality Fmoc-Lys(Dde)-OH: A Guide for Peptide....
• ThermoFisher. (n.d.). Introduction to Cleavage Techniques.
• Open Access Pub. (2024, September 19). Protection Side Chain of Lysine by Host-Affinity Molecules during Solid Phase Peptide Synthesis in Aqueous Phase.
• APExBIO. (n.d.). Fmoc-Lys(Boc)-OH - Protected Amino Acid for Peptide Synthesis.
• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol.
• Merck. (n.d.). 7783-33-7.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• AiFChem. (2026, February 28). Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design.
• Sigma-Aldrich. (n.d.). CAS 150629-67-7.
• Sigma-Aldrich. (n.d.). Fmoc-Lys(Boc)-OH ≥98.0% HPLC 71989-26-9.
• Benchchem. (n.d.). An In-depth Technical Guide to Orthogonal Protection Strategy in Peptide Synthesis.
• Wiley-VCH. (n.d.). 1 Protection Reactions.
• Sigma-Aldrich. (n.d.). Fmoc lys oh.
• Simson Pharma Limited. (n.d.). Fmoc-Lys(Boc)-OH | CAS No- 71989-26-9.
• APExBIO. (n.d.). Fmoc-Lys(2-Cl-Z)-OH - Protected Lysine Derivative for Peptide Synthesis.
• Peptides. (n.d.). Fmoc-Lys(2-Cl-Z)-OH [133970-31-7].
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• MedChemExpress. (n.d.). Fmoc-Lys(2-Cl-Z)-OH | Amino Acid Derivative.

Sources

• 2. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 3. ≥98.0% (HPLC), for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 4. Fmoc-Lys(Dde)-OH Novabiochem 150629-67-7 [sigmaaldrich.com]
• 5. 7783-33-7 | Merck [merckmillipore.com]
• 6. peptide.com [peptide.com]
• 7. Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem [aifchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. news-medical.net [news-medical.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 17. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. peptide.com [peptide.com]
• 19. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. chemimpex.com [chemimpex.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]

Analytical Methods to Confirm Complete Removal of the 2-Cl-Z Protecting Group: A Comparative Guide

As peptide therapeutics grow in complexity, ensuring the absolute fidelity of the final synthesized product is paramount. In Boc solid-phase peptide synthesis (Boc-SPPS), the 2-chlorobenzyloxycarbonyl (2-Cl-Z) group is the industry standard for protecting the ε-amino group of Lysine and the δ-amino group of Ornithine 1.

The electron-withdrawing chlorine atom on the phenyl ring makes 2-Cl-Z significantly more stable to repetitive trifluoroacetic acid (TFA) treatments than the unsubstituted Z (carboxybenzyl) group, preventing premature side-chain deprotection and subsequent branching 1, 2. However, this enhanced stability is a double-edged sword: it requires harsh global cleavage conditions—typically anhydrous hydrogen fluoride (HF) or catalytic hydrogenolysis (Pd/C)—to remove 3. Incomplete removal results in a +168.0 Da adduct that drastically alters the peptide's isoelectric point, hydrophobicity, and biological efficacy.

This guide provides an authoritative comparison of analytical methods used to confirm the complete removal of the 2-Cl-Z group, detailing the causality behind the analytical shifts and providing self-validating experimental protocols.

Comparative Analysis of Analytical Methods

To confidently declare a peptide free of 2-Cl-Z adducts, scientists must rely on orthogonal analytical techniques. Below is a quantitative comparison of the three primary methods used in peptide characterization.

Analytical Method	Primary Target	Limit of Detection (LOD)	Key Advantage	Key Limitation
LC-MS (ESI-TOF)	Mass Shift (+168.0 Da)	< 0.1%	Detects unique Cl isotope signature (3:1 ratio)	Susceptible to ion suppression from cleavage salts
RP-HPLC (UV/Vis)	Hydrophobicity Shift	~ 0.5%	Excellent for quantifying relative purity	Cannot definitively identify the mass of the adduct
¹H-NMR Spectroscopy	Aromatic Protons	~ 5.0%	Non-destructive structural confirmation	Insensitive to trace impurities in complex mixtures

The Causality Behind the Data

• LC-MS (The Gold Standard): The uncleaved 2-Cl-Z group replaces a hydrogen atom on the amine, adding a monoisotopic mass of exactly 167.998 Da (commonly rounded to +168.0 Da). Because chlorine has two stable isotopes (³⁵Cl and ³⁷Cl) in a roughly 3:1 natural abundance, the mass spectrum of an uncleaved peptide will exhibit a distinct M and M+2 peak cluster. This isotopic signature is the definitive proof of a chlorine-containing adduct.

• RP-HPLC (The Purity Profiler): The 2-chlorobenzyl moiety is highly lipophilic. Furthermore, when 2-Cl-Z remains attached to a Lysine side chain, it masks the basic ε-amino group, preventing it from protonating (-NH₃⁺) in the acidic mobile phase. The combination of added lipophilicity and the loss of a polar charge drastically increases the peptide's interaction with the C18 stationary phase, causing the uncleaved impurity to elute significantly later than the target peptide 4.

Analytical Workflow Visualization

Figure 1: Orthogonal analytical workflow for validating 2-Cl-Z deprotection.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. By utilizing orthogonal checks (e.g., dual-wavelength UV and isotopic ratio analysis), false positives are systematically eliminated.

Protocol A: LC-MS Profiling for Trace Adduct Detection

This method utilizes Electrospray Ionization (ESI) to confirm the exact mass of the synthesized peptide and screen for the +168.0 Da adduct 5.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude cleaved peptide in 50% Acetonitrile (ACN) / 50% HPLC-grade H₂O containing 0.1% Formic Acid to a final concentration of 1 mg/mL. Causality: Formic acid acts as a proton donor to facilitate efficient positive-ion mode ESI.

• Chromatographic Separation: Inject 5 µL onto a C18 analytical column (e.g., XTerra MS C18, 4.6 x 150 mm, 5 µm). Run a linear gradient of 5% to 65% Mobile Phase B (0.1% Formic Acid in ACN) over 30 minutes at a flow rate of 1.0 mL/min 6.

• Mass Spectrometry: Operate the mass spectrometer in positive ESI mode. Scan a mass range appropriate for your peptide (typically m/z 300–2000).

• Self-Validation (Data Interpretation):

  • Extract the ion chromatogram (EIC) for the target peptide mass

    and the theoretical adduct mass .

  • Crucial Check: If a peak is found at

    , examine its isotopic envelope. A true 2-Cl-Z adduct must display a peak at that is approximately 33% the intensity of the peak, confirming the presence of the ³⁷Cl isotope.

Protocol B: RP-HPLC Dual-Wavelength Purity Analysis

This method evaluates the bulk purity of the peptide and identifies uncleaved protecting groups based on their hydrophobicity 4.

Step-by-Step Methodology:

• Mobile Phase Setup: Prepare Solvent A (0.1% TFA in H₂O) and Solvent B (0.1% TFA in 90% ACN / 10% H₂O) 4. Causality: TFA acts as an ion-pairing reagent, binding to free basic residues to sharpen peak shapes and standardize retention times.

• Chromatographic Separation: Inject 10-20 µg of peptide onto a Vydac C18 analytical column (5 µm, 4.6 × 250 mm) 4. Run a gradient from 10% to 90% Solvent B over 40 minutes.

• Dual-Wavelength Detection: Monitor the eluent simultaneously at 214 nm (detects the peptide backbone amide bonds) and 254 nm (detects aromatic rings).

• Self-Validation (Data Interpretation):

  • The fully deprotected peptide will elute earlier.

  • If a late-eluting peak is observed, compare the ratio of its 254 nm absorbance to its 214 nm absorbance against the main peak. Because the 2-Cl-Z group contains a strongly UV-absorbing chlorobenzene ring, the adduct peak will exhibit a disproportionately high 254 nm signal relative to its 214 nm signal, serving as an orthogonal confirmation of an aromatic protecting group impurity.

References

• OH and Boc-Lys(2-Cl-Z)
• Technical Support Information Bulletin 1169 - Removal of 2-Cl-Z. peptide.com.
• Protecting Groups - Lokey Lab Protocols. wikidot.com.
• Hahn Lab - A Highly Efficient Method for Site-Specific Modification of Unprotected Peptides after Chemical Synthesis. hahnlab.com.
• Synthesis of a Highly Pure Lipid Core Peptide Based Self-Adjuvanting Triepitopic Group A Streptococcal Vaccine, and Subsequent Immunological Evalu
• Supporting information - The Royal Society of Chemistry. rsc.org.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lokeylab.wikidot.com [lokeylab.wikidot.com]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. hahnlab.com [hahnlab.com]
• 6. rsc.org [rsc.org]

The Architect's Guide to Orthogonal Deprotection: Managing Cross-Reactivity in Complex Synthesis

Executive Summary

In modern drug development, the synthesis of complex architectures—such as cyclic peptides, antibody-drug conjugates (ADCs), and branched biomolecules—relies heavily on orthogonal protecting group strategies. While theoretical orthogonality implies that one protecting group can be removed without affecting others, the practical reality is dictated by chemical kinetics. Deprotection reagents frequently exhibit cross-reactivity, leading to yield-crushing side reactions such as premature cleavage, structural isomerization, or irreversible alkylation.

This guide provides an objective, data-driven comparison of standard deprotection reagents, dissects the mechanistic causality behind their cross-reactivity, and establishes self-validating experimental protocols to ensure synthetic integrity.

The Kinetic Reality of Orthogonal Protection

The concept of "orthogonality," formally introduced by Barany and Merrifield in 1977, describes a system where protecting groups can be chemoselectively removed in the presence of one another under highly specific conditions[1]. However, true absolute orthogonality is a myth. Most orthogonal systems operate on strongly differentiated rates of identical or similar reaction mechanisms.

When pushing the boundaries of solid-phase peptide synthesis (SPPS) or solution-phase organic synthesis, researchers must account for the fact that reagents intended for one target will eventually attack secondary targets if thermodynamic or kinetic thresholds are crossed. Understanding the mechanistic root of this cross-reactivity is the only way to design fail-safe synthetic workflows.

Comparative Analysis of Deprotection Reagents

The following table summarizes the performance, cross-reactive vulnerabilities, and necessary mitigation strategies for the three most prominent deprotection classes used in orthogonal synthesis.

Deprotection Reagent	Target Protecting Group(s)	Cross-Reactive Vulnerability	Mechanistic Cause of Cross-Reactivity	Proven Mitigation Strategy
20% Piperidine in DMF	Fmoc (α-amines)	Aspartimide formation (Asp-Xaa); Premature ester cleavage.	Base-catalyzed nucleophilic attack of the backbone amide on the Asp side-chain ester[2].	Add 0.1 M HOBt or 5% Formic Acid to buffer basicity[3].
95% TFA	Boc, tBu, Trt (Global cleavage)	Irreversible alkylation of Trp, Tyr, Met, and Cys residues.	Acidolysis generates highly reactive, long-lived tert-butyl carbocations[4].	Employ a scavenger cocktail (e.g., TIPS, DODT, H2O)[4].
Pd(PPh3)4 / PhSiH3	Alloc, Allyl (Amines, Carboxylates)	Permanent allylation of free nucleophiles; Catalyst poisoning.	Unquenched electrophilic π-allyl palladium intermediate attacks free amines/thiols[5].	Use excess PhSiH3 as a hydride donor; wash with dithiocarbamate.
1% TFA in DCM	Mtt, Trt (Hyper-acid labile)	Premature loss of Boc or tBu groups.	Extended exposure to dilute acid shifts the equilibrium toward global deprotection.	Strictly limit reaction time (micro-cleavage monitoring).

Mechanistic Insights & Causality

As an Application Scientist, it is critical to look beyond standard operating procedures and understand why reagents fail and how to manipulate their mechanisms.

The Base-Catalyzed Dilemma: Fmoc vs. Aspartimide

Piperidine removes the Fmoc group via an E1cB elimination mechanism, abstracting the highly acidic proton at the 9-position of the fluorene ring. However, piperidine's strong basicity (pKa ~11) inadvertently deprotonates the backbone amide nitrogen of Aspartic acid residues. This activated nitrogen attacks the adjacent β-carboxyl ester (e.g., Asp(OtBu) or Asp(OEpe)), forming a 5-membered succinimide ring known as an aspartimide[3]. This cross-reactivity results in α/β-peptide isomerization and mass +18 Da adducts upon ring opening. The Causality of Mitigation: By adding a mild acid like HOBt (an acidic phenol) or formic acid to the piperidine solution, the effective pH is lowered just enough to keep the backbone amide protonated—suppressing its nucleophilicity—while still allowing the E1cB elimination of the Fmoc group[2].

The Acidolytic Carbocation Storm: Boc/tBu vs. Alkylation

Trifluoroacetic acid (TFA) cleaves Boc and tBu groups by protonating the carbamate/ester oxygen, leading to the expulsion of gaseous CO2 and isobutylene[4]. In the confined matrix of a solid-phase resin, this isobutylene rapidly forms a potent tert-butyl carbocation. If left unmanaged, this carbocation undergoes Friedel-Crafts alkylation on the electron-rich aromatic rings of Tryptophan or Tyrosine. The Causality of Mitigation: Triisopropylsilane (TIPS) is introduced as a bulky, soft hydride donor. It kinetically outcompetes the aromatic amino acid side chains for the carbocation, irreversibly reducing the reactive species into inert isobutane gas.

The Organometallic Trap: Alloc vs. Re-allylation

Tetrakis(triphenylphosphine)palladium(0) oxidatively adds to the Alloc group, releasing CO2 and forming a π-allyl palladium complex[5]. If this intermediate is not immediately quenched, the allyl group acts as a roaming electrophile, permanently capping any unprotected amines or thiols in the sequence. The Causality of Mitigation: Phenylsilane (PhSiH3) acts as a highly efficient hydride source. It reduces the π-allyl complex to propene gas and regenerates the Pd(0) catalyst, ensuring the allyl group is safely removed from the reaction environment[5].

Workflow Visualization

The following logical diagram illustrates a standard orthogonal deprotection workflow for a complex branched peptide, highlighting where specific cross-reactivity risks emerge and how they are mechanistically neutralized.

Caption: Sequential orthogonal deprotection workflow highlighting cross-reactivity risks.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. The following methodologies incorporate in-process analytical checks to verify success before proceeding to the next synthetic step.

Protocol A: Aspartimide-Suppressed Fmoc Deprotection

Objective: Remove N-terminal Fmoc without inducing aspartimide formation in Asp-susceptible sequences.

• Preparation: Prepare a fresh solution of 20% Piperidine and 0.1 M HOBt in anhydrous DMF.

• Execution: Add the solution to the resin-bound peptide. Agitate at room temperature for 5 minutes. Drain and repeat for 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5 × 1 min) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.

• Self-Validation (Kaiser Test): Take a few resin beads and apply the colorimetric Kaiser test. A deep blue color confirms the successful exposure of the primary amine. If the beads remain yellow, repeat step 2.

Protocol B: Chemoselective Alloc/Allyl Deprotection

Objective: Remove Alloc/Allyl groups orthogonally without allylation of free nucleophiles or poisoning by Cys/Met residues.

• Preparation: Swell the resin in anhydrous DCM under an Argon atmosphere.

• Execution: Add Phenylsilane (PhSiH3, 10-24 equivalents) to the resin. Immediately add a solution of Pd(PPh3)4 (0.1 equivalents) dissolved in minimal anhydrous DCM[5].

• Agitation: Protect from light and agitate for 30 minutes under Argon. Drain and repeat the treatment once.

• Self-Validation & Catalyst Removal: Wash the resin with a 0.5% solution of sodium diethyldithiocarbamate in DMF (3 × 3 min). Validation: The resin will initially turn dark brown/black due to trapped Pd(0). The dithiocarbamate wash chelates the metal, and the resin returning to its native (white/yellow) color visually validates the complete removal of the transition metal catalyst.

Protocol C: Global Acidic Cleavage with Cation Scavenging

Objective: Cleave the peptide from the resin and remove all Boc/tBu/Trt groups without irreversible alkylation.

• Cocktail Preparation: Prepare "Reagent K" equivalent: 92.5% TFA, 2.5% TIPS, 2.5% H2O, and 2.5% DODT (3,6-dioxa-1,8-octanedithiol)[4].

• Execution: Add the cocktail to the resin (approx. 10 mL per gram of resin). Agitate gently for 2 to 3 hours at room temperature.

• Filtration: Filter the cleavage solution into a clean flask. Wash the depleted resin with a small volume of neat TFA and combine the filtrates.

• Self-Validation (Phase Transfer): Concentrate the filtrate under a stream of nitrogen to 1/3 of its volume. Add 10 volumes of ice-cold diethyl ether. Validation: The immediate formation of a dense, white precipitate visually confirms that the highly lipophilic protecting groups have been successfully stripped, drastically reducing the molecule's solubility in non-polar ether. Centrifuge to isolate the fully deprotected target.

References

1.[1] Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) -[Link] 2.[4] Amino Acid-Protecting Groups | Chemical Reviews - ACS Publications -[Link] 3.[5] Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis - ResearchGate -[Link] 4.[2] Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - ResearchGate -[Link] 5.[3] Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls | ACS Combinatorial Science -[Link]

Sources

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Fmoc-Lys(2-Cl-Z)-OH

As a Senior Application Scientist, I approach the handling of Fmoc-Lys(2-Cl-Z)-OH (CAS: 133970-31-7) not merely as a routine laboratory task, but as a precise operation requiring an understanding of the chemical's physical and mechanistic properties.

This compound is a cornerstone building block in Solid-Phase Peptide Synthesis (SPPS). The epsilon-amine is protected by a 2-chlorobenzyloxycarbonyl (2-Cl-Z) group, providing orthogonal stability against the piperidine used for standard Fmoc deprotection, while remaining labile to strong acids like Hydrogen Fluoride (HF) or catalytic hydrogenation. However, its physical state as a fine, lipophilic powder presents distinct handling, inhalation, and disposal challenges that require rigorous, causality-driven safety protocols[1].

Below is the comprehensive, self-validating operational and safety guide for handling this reagent.

Chemical Profile & Quantitative Data

Understanding the quantitative and structural properties of Fmoc-Lys(2-Cl-Z)-OH is the first step in risk mitigation.

Property	Value	Scientific Implication & Causality
CAS Number	133970-31-7[2]	Unique identifier for safety tracking and inventory management.
Molecular Weight	537.0 g/mol	High MW; requires accurate molar calculations to ensure stoichiometric precision during SPPS coupling.
Formula	C29H29ClN2O6[2]	Contains a Chlorine atom; dictates that all downstream waste must be segregated into halogenated streams.
GHS Hazards	H317, H319[2]	Skin sensitizer and eye irritant; mandates strict barrier PPE to prevent dermal penetration and ocular mechanical irritation.

Causality-Driven Risk Assessment & PPE Matrix

Why do we need specific Personal Protective Equipment (PPE)? The lipophilic nature of the Fmoc and Z protecting groups facilitates rapid dermal penetration, leading to the H317 (Skin Sensitization) hazard[2]. Furthermore, the fine particulate nature of the powder poses an inhalation risk and can cause mechanical and chemical ocular irritation (H319) [2].

PPE Category	Specification	Causality / Scientific Rationale
Eye Protection	Snug-fitting chemical safety goggles.	Prevents fine particulate matter from aerosolizing into the eyes, mitigating mechanical and chemical corneal irritation.
Hand Protection	Double-layered nitrile gloves (min 0.11mm thickness).	The lipophilic Fmoc/Z groups facilitate dermal penetration. Nitrile provides a robust, impermeable chemical barrier against organic sensitizers.
Body Protection	Flame-retardant lab coat with fitted knit cuffs.	Prevents the fine powder from settling on exposed skin or personal clothing, eliminating secondary exposure and sensitization risks.
Respiratory	N95/FFP2 mask (if handled outside a certified hood).	Protects the respiratory tract from the inhalation of aerosolized fine powders during weighing and transfer operations.

Step-by-Step Operational Protocol: Weighing & Dissolution

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Fume Hood Preparation

• Action: Verify the fume hood sash is at the designated operational height (typically 18 inches) and confirm inward airflow using a flow monitor.

• Causality: Proper face velocity ensures that any aerosolized particulates generated during the opening of the reagent bottle are immediately drawn away from the operator's breathing zone.

Step 2: Weighing and Transfer

• Action: Use a grounded, anti-static U-shaped spatula to transfer the powder onto a pre-creased weighing paper or directly into a tared centrifuge tube.

• Causality: Lipophilic organic powders accumulate static electricity, causing them to repel from standard metal spatulas and aerosolize into the environment. Grounding prevents this, ensuring accurate yields and minimizing inhalation exposure.

• Validation: The powder must transfer smoothly without "jumping" or clinging to the sides of the balance draft shield.

Step 3: Dissolution in Polar Aprotic Solvent

• Action: Add the required volume of Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) directly to the vessel containing the powder. Cap and vortex for 30-60 seconds.

• Causality: The bulky Fmoc and 2-Cl-Z protecting groups render the amino acid highly hydrophobic. Polar aprotic solvents disrupt intermolecular hydrogen bonding, facilitating the rapid and complete dissolution required for efficient SPPS coupling.

• Validation: Hold the tube against a light source. The solution must be completely clear and free of undissolved particulates before proceeding to activation (e.g., with HATU/DIPEA).

Spill Management & Halogenated Disposal Plan

Because of the chlorine atom on the 2-Cl-Z protecting group, Fmoc-Lys(2-Cl-Z)-OH and its solutions require specialized waste management protocols.

• Immediate Spill Response: If a powder spill occurs, do not dry sweep , as this will aerosolize the chemical and drastically increase inhalation and ocular exposure risks.

• Cleanup Procedure: Gently cover the spilled powder with absorbent paper towels. Wet the towels with a compatible solvent (e.g., ethanol or isopropanol) to dissolve and trap the powder. Wipe inward from the edges to prevent spreading the contamination.

• Waste Segregation (Critical): All contaminated wipes, empty reagent vials, and residual coupling solutions must be placed in a designated Halogenated Organic Waste container.

• Causality: Mixing halogenated waste with standard organic waste is dangerous. Incinerating halogenated waste in a non-halogenated stream can generate corrosive hydrogen chloride (HCl) gas and highly toxic dioxins. Segregation ensures the waste is routed to an incineration facility equipped with specialized alkaline scrubbers.

Workflow Visualization

The following diagram illustrates the logical progression of handling Fmoc-Lys(2-Cl-Z)-OH, from pre-operation safety checks through to mandatory halogenated waste disposal.

Figure 1: Operational workflow, spill management, and halogenated waste segregation for Fmoc-Lys(2-Cl-Z)-OH.

References

• AAPPTec. "Fmoc-Lys(2-Cl-Z)-OH [133970-31-7]". Available at:[Link]

Sources

• 1. apexbt.com [apexbt.com]
• 2. jk-sci.com [jk-sci.com]